Ambrosiol

• CAS: 5090-67-5

Core Science & Biosynthesis

Ambroxol Hydrochloride: From Discovery to Synthesis - A Technical Guide

Ambroxol (B1667023) hydrochloride, a potent mucolytic agent, has been a cornerstone in the treatment of respiratory diseases for decades. Its journey from a derivative of a traditional medicinal plant to a widely synthesized pharmaceutical is a testament to advancements in medicinal chemistry and drug development. This technical guide provides an in-depth exploration of the discovery and synthesis of ambroxol hydrochloride, tailored for researchers, scientists, and drug development professionals.

Discovery and Development

Ambroxol's origins can be traced back to the Indian lungwort plant, Adhatoda vasica, which has been used in Ayurvedic medicine for centuries to treat respiratory ailments.[1] The active compound in this plant is the alkaloid vasicine.[1] This natural product served as the inspiration for the development of bromhexine (B1221334), a chemically related drug introduced in 1965.[1]

Further research revealed that ambroxol is the active metabolite of bromhexine and is responsible for its therapeutic effects.[1] Developed by Boehringer-Ingelheim in the late 1960s and 1970s, ambroxol was patented in 1966 and introduced into medical use in 1979.[2][3] It was found to be superior to bromhexine in terms of its pharmacokinetic profile, efficacy, and side-effect profile.[1]

Mechanism of Action

Ambroxol hydrochloride's primary function is as a secretolytic and mucokinetic agent.[2][4][5] It enhances the clearance of mucus from the respiratory tract through several mechanisms:

• Stimulation of Surfactant Production: Ambroxol stimulates the synthesis and release of pulmonary surfactant by type II pneumocytes.[3][4] Surfactant reduces the adhesion of mucus to the bronchial walls, facilitating its removal.[3]

• Depolymerization of Mucopolysaccharides: It directly breaks down the acid mucopolysaccharide fibers in the mucus, making it less viscous and easier to expectorate.

• Anti-inflammatory and Antioxidant Properties: Ambroxol exhibits anti-inflammatory effects by reducing the release of inflammatory cytokines and has antioxidant properties that protect respiratory tissues from damage.[1][3][4][5]

• Local Anesthetic Effect: Ambroxol is a potent inhibitor of neuronal sodium channels, which accounts for its local anesthetic properties, providing relief from sore throat pain.[1][3][4]

Recent research has also uncovered its potential in treating neurodegenerative diseases like Parkinson's and Gaucher disease by increasing the activity of the lysosomal enzyme glucocerebrosidase (GCase).[3][6][7]

Signaling Pathways

The multifaceted mechanism of action of ambroxol involves several key cellular and signaling pathways.

Figure 1: Key signaling pathways affected by ambroxol hydrochloride.

Synthesis of Ambroxol Hydrochloride

Several synthetic routes for ambroxol hydrochloride have been developed, with the standard industrial-scale synthesis often involving the formation of a Schiff's base followed by reduction.[8] Below are detailed experimental protocols for some of the common synthesis methods.

Synthesis from o-Nitrobenzaldehyde

This method involves the bromination of o-nitrobenzaldehyde, followed by a condensation reaction with trans-4-aminocyclohexanol (B47343), and subsequent reduction and salification.[9]

Figure 2: Synthesis workflow starting from o-nitrobenzaldehyde.

Experimental Protocol:

• Bromination of o-Nitrobenzaldehyde: o-Nitrobenzaldehyde is brominated to yield 2-nitro-3,5-dibromobenzaldehyde.[9]

• Condensation: The resulting 2-nitro-3,5-dibromobenzaldehyde is reacted with trans-4-aminocyclohexanol to form the intermediate compound III.[9]

• Reduction and Salification: Compound III undergoes reduction, followed by hydrochloride salification to produce ambroxol hydrochloride.[9]

Synthesis from Isatoic Anhydride (B1165640)

This route utilizes isatoic anhydride and trans-4-aminocyclohexanol as starting materials.[10][11]

Experimental Protocol:

• Formation of trans-4-[(2-aminobenzoyl) amino] cyclohexanol: 7.45g (64.8mmol) of trans-4-aminocyclohexanol is dissolved in 150ml of water. 10g (61.3mmol) of isatoic anhydride is added in batches at 10-15°C. The mixture is then heated in a water bath at 40°C for 2.5 hours. The product is obtained by suction filtration and washed with ethanol.[10]

• Bromination: 13g (55.6mmol) of the product from the previous step is dissolved in a 7:3 mixture of glacial acetic acid and water. 5.7ml (111.3mmol) of bromine in 10ml of glacial acetic acid is added dropwise under an ice bath, maintaining the temperature at 5-15°C.[10]

• Reduction and Salification: The brominated intermediate is then reduced and salified to yield ambroxol hydrochloride.[10]

Synthesis from Methyl 2-aminobenzoate (B8764639)

This process involves bromination, reduction, oxidation, condensation, and salification.[12][13]

Experimental Protocol:

• Bromination: Methyl 2-aminobenzoate undergoes bromination.[12]

• Reduction: The brominated intermediate is then reduced.[12]

• Oxidation: The reduced compound is oxidized.[12]

• Condensation: The oxidized product is condensed with a suitable amine.[12]

• Salification: The final step is the salification with hydrochloric acid to yield ambroxol hydrochloride.[12]

Quantitative Data

The efficiency of the various synthetic routes can be compared through their reported yields and the purity of the final product.

Synthesis Starting Material	Intermediate/Final Product	Yield (%)	Purity (%)	Reference
Methyl 2-aminobenzoate	Ambroxol Hydrochloride	54.6	>99.9	[12][13]
Isatoic Anhydride	trans-4-[(2-aminobenzoyl) amino] cyclohexanol	98.5	-	[10]
-	Ambroxol Hydrochloride	96.26	99.76	[11]
Compound of Formula (I)	Ambroxol Hydrochloride	>67	>99.9	[14]

Conclusion

The discovery and synthesis of ambroxol hydrochloride represent a successful translation of traditional knowledge into modern medicine. The various synthetic pathways developed over the years have enabled its large-scale production, making this effective mucolytic agent widely available. The ongoing research into its novel therapeutic applications, particularly in neurodegenerative diseases, highlights the continued importance of this molecule in drug discovery and development. The detailed methodologies and comparative data presented in this guide serve as a valuable resource for professionals in the field.

References

• 1. Ambroxol: A CNS Drug? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. acs.org [acs.org]
• 3. Ambroxol - Wikipedia [en.wikipedia.org]
• 4. What is the mechanism of Ambroxol Hydrochloride? [synapse.patsnap.com]
• 5. nbinno.com [nbinno.com]
• 6. Ambroxol, the cough expectorant with neuroprotective effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ambroxol | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. researchgate.net [researchgate.net]
• 9. CN104788326A - Synthesis method of ambroxol hydrochloride - Google Patents [patents.google.com]
• 10. Synthetic method of ambroxol hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 11. Ambroxol hydrochloride synthesis - chemicalbook [chemicalbook.com]
• 12. Synthesis for Ambroxol Hydrochloride [chinjmap.com]
• 13. Synthesis for Ambroxol Hydrochloride | Semantic Scholar [semanticscholar.org]
• 14. CN103073439A - Synthesis method of ambroxol hydrochloride compound - Google Patents [patents.google.com]

Ambroxol as a Pharmacological Chaperone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ambroxol (B1667023), a long-established mucolytic agent, has emerged as a promising pharmacological chaperone for the treatment of lysosomal storage disorders, primarily Gaucher disease and GBA-associated Parkinson's disease. This technical guide provides an in-depth overview of the core mechanisms, quantitative efficacy, and experimental methodologies related to Ambroxol's function as a molecular chaperone for the enzyme β-glucocerebrosidase (GCase). Mutations in the GBA1 gene, which encodes GCase, lead to enzyme misfolding, subsequent degradation, and the accumulation of its substrate, glucosylceramide. Ambroxol has been shown to bind to and stabilize mutant GCase, facilitating its proper folding and trafficking to the lysosome, thereby increasing its enzymatic activity and reducing substrate accumulation. This guide details the signaling pathways influenced by Ambroxol, presents key quantitative data from preclinical and clinical studies in structured tables, and provides detailed protocols for essential experimental assays.

Mechanism of Action of Ambroxol as a Pharmacological Chaperone

Ambroxol's primary mechanism as a pharmacological chaperone involves its direct interaction with both wild-type and mutant forms of GCase. This interaction is pH-dependent, with optimal binding occurring at the neutral pH of the endoplasmic reticulum (ER), where protein folding occurs.[1][2] This binding stabilizes the nascent GCase polypeptide, preventing its recognition by the ER-associated degradation (ERAD) machinery and subsequent proteasomal degradation.[3] Once stabilized, the Ambroxol-GCase complex can traffic through the Golgi apparatus to the lysosome. The acidic environment of the lysosome promotes the dissociation of Ambroxol, leaving a catalytically competent GCase to hydrolyze its substrate, glucosylceramide.[1][2]

Beyond its direct chaperoning effect, Ambroxol has been shown to modulate cellular pathways that contribute to its therapeutic efficacy. These include the unfolded protein response (UPR) and the activation of transcription factor EB (TFEB), a master regulator of lysosomal biogenesis.[4][5][6]

Signaling Pathways

The accumulation of misfolded GCase in the ER triggers ER stress and activates the UPR. Ambroxol, by facilitating the proper folding and exit of GCase from the ER, can alleviate this stress. The UPR is a complex signaling network with three main branches initiated by the sensors IRE1α, PERK, and ATF6. Ambroxol's intervention helps to restore ER homeostasis.

References

• 1. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Molecular mechanisms of the ambroxol action in Gaucher disease and GBA1 mutation-associated Parkinson disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effects of ambroxol on the autophagy-lysosome pathway and mitochondria in primary cortical neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 6. semanticscholar.org [semanticscholar.org]

An In-depth Technical Guide to the Early Research and Core Mechanisms of Ambroxol in Respiratory Diseases

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ambroxol (B1667023), chemically known as 2-amino-3,5-dibromo-N-[trans-4-hydroxycyclohexyl] benzylamine, is a mucoactive agent developed from the alkaloid vasicine, found in the Adhatoda vasica plant.[1] Patented in 1966 and introduced into medical use in 1979, it is an active N-desmethyl metabolite of bromhexine.[2] From its initial approval, Ambroxol has been a cornerstone in the secretolytic therapy of acute and chronic bronchopulmonary diseases characterized by abnormal mucus secretion and impaired mucus transport.[3] This technical guide provides a detailed overview of the foundational preclinical and clinical research conducted from the late 1970s through the 1990s, which established its primary mechanisms of action and clinical utility in treating respiratory conditions.

Core Mechanisms of Action: An Early Perspective

Early investigations into Ambroxol's pharmacology identified two primary, interconnected mechanisms: the enhancement of mucociliary clearance (secretolytic and mucokinetic effects) and the stimulation of pulmonary surfactant production. These actions collectively work to restore the physiological clearance mechanisms of the respiratory tract.

Secretolytic and Mucokinetic Effects

The primary indication for Ambroxol is based on its ability to alter the properties of respiratory mucus.[4] Early research demonstrated that Ambroxol acts on the mucus-producing cells of the bronchial tree. It was shown to depolymerize acidic polysaccharide fibers in bronchial secretions and stimulate the production of neutral polysaccharides by glandular cells.[3] This action reduces the viscosity and adhesiveness of sputum, facilitating its removal.

Furthermore, animal studies from this era revealed that Ambroxol has a direct effect on ciliary function. In experiments using isolated guinea pig tracheal cells, Ambroxol was found to stimulate the ciliary beat frequency (CBF) by up to 10.8%, an effect that contributes significantly to its mucokinetic activity by accelerating the transport of mucus.[5]

Stimulation of Pulmonary Surfactant

A key discovery in early Ambroxol research was its ability to stimulate the synthesis and release of pulmonary surfactant from alveolar Type II pneumocytes.[3][6] Surfactant is crucial for reducing surface tension in the alveoli, thereby preventing their collapse.[3] Early morphological and biochemical studies showed that Ambroxol increased the volume of Type II cells and enhanced the incorporation of precursors into alveolar phospholipids.[2][7] This surfactant-stimulating property not only improves lung compliance but also contributes to the mucolytic effect, as surfactant is known to decrease mucus viscosity and reduce its adherence to the airway epithelium.[3] This mechanism was particularly relevant for its application in treating infant respiratory distress syndrome (IRDS).[3][8]

Early Understanding of Ambroxol's Core Mechanisms

Key Preclinical and Clinical Studies (1970s-1990s)

The therapeutic efficacy of Ambroxol was established through a series of preclinical animal studies and human clinical trials during this foundational period.

Preclinical Data

Animal models were crucial in elucidating the dose-dependent effects of Ambroxol. These studies provided the quantitative basis for its secretolytic and mucokinetic properties.

Study Type	Animal Model	Intervention	Key Quantitative Finding	Reference
Secretion Study	Rabbits	1-8 mg/kg Ambroxol (p.o.)	Dose-dependent increase in bronchial secretion	Püschmann and Engelhorn (1978)[1]
Secretion Study	Guinea Pigs	4-16 mg/kg Ambroxol (p.o.)	Dose-dependent increase in bronchial secretion	Püschmann and Engelhorn (1978)[1]
Cough Suppression	Rats	Ambroxol (p.o.)	ID₅₀ of 105 mg/kg for citric-acid induced cough	Weiser and Ulmer (1978) cited in[1]
Surfactant Study	Rats	60 mg/kg/day for 7 days	Increased surfactant production	Weiser and Ulmer (1978) cited in[1]
Ciliary Function	Guinea Pig Trachea (in vitro)	Ambroxol	Up to 10.8% stimulation in Ciliary Beat Frequency (CBF)	S. W. Clarke (1987)[5]

Experimental Protocol: Measurement of Ciliary Beat Frequency (CBF)

A representative protocol for in vitro ciliary function studies from this era is as follows:

• Tissue Preparation: Tracheas were excised from guinea pigs. Epithelial cells were isolated and cultured.

• Experimental Setup: Isolated ciliated cells were placed in a perfusion chamber on a microscope stage, maintained at a physiological temperature.

• Intervention: The cells were perfused with a control medium, followed by a medium containing a specified concentration of Ambroxol.

• Data Acquisition: The beat frequency of the cilia was measured using a photodetector or high-speed video microscopy, analyzing the frequency of light fluctuations as the cilia moved.

• Analysis: The CBF before and after the application of Ambroxol was compared to determine the percentage change.

Clinical Trial Data

Early clinical trials focused on patients with chronic bronchitis, a condition characterized by excessive mucus production. These studies evaluated Ambroxol's ability to improve symptoms and lung function.

Study / Year	Design	Patient Population	N	Dosage	Duration	Key Quantitative Findings
Ericsson et al. (1987)[9]	Double-blind, randomized, placebo-controlled, parallel group	Simple hypersecretory chronic bronchitis	92	60 mg/day & 120 mg/day	2 weeks	120 mg group reported significant improvement in respiratory symptoms (p<0.05) and phlegm loosening (p<0.05) vs. placebo.
Guyatt et al. (1987)[10]	Double-blind, randomized, placebo-controlled	Chronic bronchitis with difficulty clearing secretions	90	Not specified	Not specified	Concluded no advantage over placebo in the study population.
Olivieri D. (1987)[7][11]	Double-blind, multicenter, placebo-controlled	Chronic bronchitis	Not specified	Not specified	Winter semester	Demonstrated a protective effect against winter exacerbations.
Baraltini et al. (1989)[7][11]	Open-label, long-term	Chronic bronchitis	5,635	Ambroxol retard	Not specified	Showed prevention of chronic exacerbations.

Experimental Protocol: Double-Blind, Placebo-Controlled Trial in Chronic Bronchitis

The methodology for a typical clinical trial from this period, such as Ericsson et al. (1987), involved the following steps:

• Patient Selection: Patients were recruited based on a confirmed diagnosis of chronic bronchitis with specific inclusion criteria (e.g., simple hypersecretory state) and exclusion criteria.

• Randomization: Enrolled subjects were randomly assigned to receive either one of the active Ambroxol dosages or a matched placebo. Both patients and investigators were blinded to the treatment allocation.

• Treatment: Patients self-administered the assigned treatment for the study duration (e.g., 2 weeks).

• Data Collection: Efficacy was assessed using multiple endpoints:

  • Subjective Symptoms: Patients' self-reported symptoms (e.g., cough, sputum difficulty) were recorded via diary cards and structured interviews.

  • Objective Measurements: Pulmonary function tests (e.g., FEV₁, FVC) were performed at baseline and at the end of the treatment period.

• Statistical Analysis: Data from the treatment and placebo groups were compared using appropriate statistical tests to determine if the observed differences in symptom scores and lung function were statistically significant.

Typical 1980s Clinical Trial Workflow for Ambroxol

Early Pharmacokinetic Profile

Pharmacokinetic studies in the 1980s established the fundamental absorption, distribution, and elimination characteristics of Ambroxol.

Parameter	Finding	Reference
Absorption	Rapid and complete after oral administration.	[12]
Time to Peak Plasma Concentration (Tmax)	Approximately 2 hours after a single oral dose.	Vergin et al. (1985)[1]
Bioavailability	Approximately 70-80% after oral administration.	[12]
Distribution	Accumulates in lung tissue, with levels approximately 20 times higher than in plasma.	Mezzetti et al. (1990)[13]
Elimination Half-life	Biphasic, with a terminal half-life of about 8.8 to 10 hours.	[2][12]
Metabolism	Primarily undergoes oxidative biotransformation via Cytochrome P450 3A4 to dibromoanthranilic acid and glucuronides.	[2]

Conclusion

The early research conducted between the late 1970s and the 1990s was pivotal in defining Ambroxol's role in respiratory medicine. Preclinical studies quantitatively demonstrated its dual action on mucus viscosity and ciliary function, while also uncovering its significant effect on pulmonary surfactant production. Clinical trials, though yielding some mixed results typical of early research, provided evidence for its efficacy in improving symptoms and reducing exacerbations in patients with chronic bronchitis.[9][10][11] This foundational body of work established Ambroxol as a multifaceted mucoactive agent, laying the groundwork for its widespread and continued use in treating a variety of bronchopulmonary disorders.

References

• 1. Ambroxol: A CNS Drug? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ambroxol - Resurgence of an old molecule as an anti-inflammatory agent in chronic obstructive airway diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An overview of efficacy and safety of ambroxol for the treatment of acute and chronic respiratory diseases with a special regard to children - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ambroxol - Wikipedia [en.wikipedia.org]
• 5. karger.com [karger.com]
• 6. [Ambroxol: mechanisms of action and efficacy for inhaled therapy in the treatment of respiratory diseases] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ambroxol … more than an expectorant The benefit of using ambroxol in chronic respiratory diseases? [pneumon.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Ambroxol and simple chronic bronchitis. Effects on subjective symptoms and ventilatory function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A controlled trial of ambroxol in chronic bronchitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pneumon.org [pneumon.org]
• 12. ijrpc.com [ijrpc.com]
• 13. Frontiers | Co-aerosolized Pulmonary Surfactant and Ambroxol for COVID-19 ARDS Intervention: What Are We Waiting for? [frontiersin.org]

Ambroxol's Effect on Glucocerebrosidase (GCase) Activity: An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Ambroxol (B1667023), a commonly used mucolytic agent, has been identified as a promising pharmacological chaperone for the enzyme glucocerebrosidase (GCase).[1][2] Mutations in the GBA1 gene, which encodes GCase, lead to Gaucher disease, a lysosomal storage disorder, and are a significant risk factor for Parkinson's disease.[1][3][4][5][6] Ambroxol has been shown to increase the activity of mutant GCase, facilitate its proper trafficking to the lysosome, and reduce the accumulation of its substrate, glucosylceramide.[2][7][8][9] This technical guide provides a comprehensive overview of the mechanism of action of ambroxol on GCase, summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying pathways and workflows.

Mechanism of Action: Ambroxol as a Pharmacological Chaperone

Ambroxol functions as a pharmacological chaperone by selectively binding to and stabilizing misfolded GCase variants within the endoplasmic reticulum (ER).[2][7][8] This interaction helps prevent the premature degradation of the enzyme by the ER-associated degradation (ERAD) pathway.[2][7] A key feature of ambroxol's chaperone activity is its pH-dependent binding.[7][8][9][10] It exhibits higher affinity for GCase at the neutral pH of the ER, facilitating correct folding and subsequent trafficking through the Golgi apparatus.[7][8][9] Upon reaching the acidic environment of the lysosome, ambroxol's affinity for GCase decreases, allowing for its dissociation and the release of a functional enzyme capable of hydrolyzing glucosylceramide.[7][8][9]

Caption: Ambroxol's chaperone mechanism for GCase.

Quantitative Data Summary

The following tables summarize the quantitative effects of ambroxol on GCase activity and protein levels as reported in various studies.

Table 1: Ambroxol-Mediated Increase in GCase Activity in Patient-Derived Fibroblasts

GBA1 Mutation	Ambroxol Concentration	% Increase in GCase Activity	Reference
N370S/N370S	10-60 µM	~100-200%	[5][9]
F213I/L444P	10-60 µM	~50-150%	[7]
L444P/L444P	Not responsive	No significant increase	[11]
N188S/G193W	Not specified	Increase of 15-50%	[7]
R120W	Not specified	Increase of 15-50%	[7]

Table 2: Ambroxol's Effect on GCase in Other Models

Model System	GBA1 Status	Ambroxol Treatment	Key Finding	Reference
Patient-derived macrophages	GD and GBA-PD	Not specified	~3.5-fold increase in GCase activity	[12]
Non-human primates	Wild-type	100 mg for 28 days	~20% increase in brain GCase activity	[13][14]
Human iPSC-derived neurons	GBA-PD	Not specified	Significant increase in GCase activity	[15]
Patient-derived lymphoblasts	N370S/N370S	30 µM for 5 days	~2-fold increase in GCase activity	[9]

Experimental Protocols

GCase Activity Assay in Cultured Cells

This protocol outlines a common method to measure GCase activity in cell lysates using a fluorogenic substrate.

Caption: Workflow for GCase enzymatic activity assay.

Methodology:

• Cell Culture and Treatment: Plate patient-derived fibroblasts or other relevant cell types and culture under standard conditions. Treat cells with varying concentrations of ambroxol (or vehicle control) for a specified duration (e.g., 5-7 days).

• Cell Lysis: Harvest cells and lyse them in a buffer suitable for preserving enzyme activity, typically a citrate-phosphate buffer at a slightly acidic pH containing a non-ionic detergent like Triton X-100.

• Protein Quantification: Determine the total protein concentration of the cell lysates using a standard method such as the Bradford or BCA assay for later normalization of enzyme activity.

• Enzymatic Reaction: Incubate a defined amount of cell lysate with a fluorogenic substrate, such as 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG), in the presence of sodium taurocholate, a GCase activator.

• Reaction Termination: Stop the reaction by adding a high pH buffer (e.g., glycine-carbonate buffer), which also enhances the fluorescence of the product.

• Fluorescence Measurement: Measure the fluorescence of the liberated 4-methylumbelliferone (B1674119) using a fluorometer with excitation at ~365 nm and emission at ~448 nm.

• Data Normalization: Express GCase activity as the amount of substrate hydrolyzed per unit of time per milligram of total protein (e.g., nmol/mg/h).

Western Blot Analysis of GCase Protein Levels

This protocol is used to quantify the relative amount of GCase protein in cells following ambroxol treatment.

Methodology:

• Sample Preparation: Following ambroxol treatment, lyse cells in a radioimmunoprecipitation assay (RIPA) buffer supplemented with protease inhibitors.

• Protein Quantification: Determine the total protein concentration of the lysates.

• SDS-PAGE and Protein Transfer: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transfer the proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking agent (e.g., non-fat milk or bovine serum albumin) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for GCase.

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensity for GCase and a loading control (e.g., β-actin or GAPDH) using densitometry software. Normalize the GCase signal to the loading control to determine the relative change in GCase protein levels.

Concluding Remarks

The collective evidence strongly supports the role of ambroxol as a pharmacological chaperone for GCase, offering a potential therapeutic strategy for Gaucher disease and GBA-associated Parkinson's disease. The data indicate that ambroxol can effectively increase the enzymatic activity and protein levels of certain GCase mutants. The provided experimental protocols serve as a foundation for researchers to further investigate the efficacy and mechanism of ambroxol and other potential chaperone molecules. Future research should continue to explore the differential responses of various GBA1 mutations to ambroxol treatment and further elucidate its long-term safety and efficacy in clinical settings.

References

• 1. gaucherdisease.org [gaucherdisease.org]
• 2. Ambroxol as a pharmacological chaperone for mutant glucocerebrosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular mechanisms of the ambroxol action in Gaucher disease and GBA1 mutation-associated Parkinson disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells. - UCL Discovery [discovery.ucl.ac.uk]
• 7. Ambroxol as a pharmacological chaperone for mutant glucocerebrosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies [frontiersin.org]
• 9. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. IL204285A - Ambroxol and bromhexine for treating gaucher disease - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Ambroxol increases glucocerebrosidase (GCase) activity and restores GCase translocation in primary patient-derived macrophages in Gaucher disease and Parkinsonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Oral ambroxol increases brain glucocerebrosidase activity in a nonhuman primate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Oral ambroxol increases brain glucocerebrosidase activity in a nonhuman primate - UCL Discovery [discovery.ucl.ac.uk]
• 15. researchgate.net [researchgate.net]

The Neuroprotective Potential of Ambroxol: A Technical Guide for Researchers

Ambroxol, a well-established mucolytic agent, is gaining significant attention for its neuroprotective properties, particularly in the context of neurodegenerative diseases such as Parkinson's disease. This technical guide provides an in-depth overview of the core mechanisms of Ambroxol's action, summarizes key quantitative data from clinical studies, and offers detailed experimental protocols for researchers investigating its therapeutic potential.

Core Mechanism of Action: The GBA1-GCase Pathway

Ambroxol's primary neuroprotective mechanism revolves around its function as a chaperone for the enzyme glucocerebrosidase (GCase), encoded by the GBA1 gene. Mutations in GBA1 are a significant genetic risk factor for Parkinson's disease. These mutations can lead to misfolding and premature degradation of GCase, resulting in reduced enzymatic activity within lysosomes. This impairment of the lysosomal degradation pathway is believed to contribute to the accumulation of pathological alpha-synuclein (B15492655), a hallmark of Parkinson's disease.

Ambroxol has been shown to bind to GCase, stabilizing its conformation and promoting its proper trafficking to the lysosome. This chaperone activity increases the levels and enzymatic activity of GCase, thereby enhancing the lysosomal capacity to clear substrates, including alpha-synuclein.[1][2][3]

Key Neuroprotective Effects

Beyond its primary effect on GCase, Ambroxol exerts a range of neuroprotective effects:

• Reduction of Alpha-Synuclein Aggregation: By enhancing lysosomal function, Ambroxol aids in the clearance of alpha-synuclein, a protein prone to misfolding and aggregation in Parkinson's disease.[2]

• Anti-Neuroinflammatory Effects: Ambroxol has demonstrated anti-inflammatory properties, potentially by modulating microglial activation and reducing the production of pro-inflammatory cytokines.

• Modulation of Autophagy: Ambroxol is thought to influence the autophagy pathway, a critical cellular process for the degradation of damaged organelles and protein aggregates.

Quantitative Data from Clinical Trials

Several clinical trials have investigated the safety, tolerability, and efficacy of Ambroxol in patients with Parkinson's disease. The following tables summarize key quantitative findings from these studies.

Table 1: AIM-PD Phase 2 Trial Results
Parameter	Result
Number of Participants	17
Treatment Duration	186 days
Ambroxol Concentration in CSF (Day 186)	156 ng/mL increase (P < .001)[4]
CSF GCase Protein Levels (Day 186)	35% mean increase (88 pmol/L) (P = .002)[2][4]
CSF α-synuclein Concentration (Day 186)	13% mean increase (50 pg/mL) (P = .01)[4]
MDS-UPDRS Motor Score (Day 186)	6.8 point improvement (P = .001)[1][4]
Safety and Tolerability	Well-tolerated with no serious adverse events reported.[1][2][4]

Table 2: NCT02914366 Phase 2 Trial in PDD Results
Parameter	Result
Number of Participants	55 randomized
Treatment Duration	1 year
Ambroxol Dose	High Dose: 1050 mg/day; Low Dose: 525 mg/day
Plasma Ambroxol (High Dose, Week 8)	7.48 μM[5]
CSF Ambroxol (High Dose)	0.73 μM[6]
White Blood Cell GCase Activity (High Dose)	1.6-fold increase[7]
ADAS-Cog Score (High Dose vs. Placebo)	No significant difference[5][6]
Clinician's Global Impression of Change (High Dose vs. Placebo)	No significant difference[5]
Neuropsychiatric Inventory (High Dose vs. Placebo)	Improvement of -3.45 in high dose group vs. worsening of 4.9 in placebo group (p<0.05)[7]
Safety and Tolerability	Safe and well-tolerated; main side effect was mild to moderate stomach upset.[8]

Table 3: ASPro-PD Phase 3 Trial Design
Parameter	Details
Trial Phase	Phase 3
Number of Participants	330
Study Design	Multi-centre, randomized, double-blind, placebo-controlled
Treatment	Ambroxol vs. Placebo
Treatment Duration	2 years, followed by a 6-month open-label extension
Primary Outcome	Change in MDS-UPDRS Part III score
Key Inclusion Criteria	Patients with Parkinson's disease
Genetic Subgroup	Approximately half of the participants will be carriers of a GBA1 gene variation.[3]
Status	Ongoing

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the neuroprotective properties of Ambroxol.

Glucocerebrosidase (GCase) Activity Assays

1. 4-Methylumbelliferyl-β-D-glucopyranoside (4-MUG) Based Assay

This assay measures GCase activity by monitoring the hydrolysis of the fluorescent substrate 4-MUG.

• Materials:

  • 4-MUG substrate solution (e.g., 5.02 mM in 0.2 M phosphate-citrate buffer, pH 5.4)[9]

  • Cell or tissue lysates

  • Conduritol B epoxide (CBE) - a GCase inhibitor (for control)

  • Stop buffer (e.g., 1 M Glycine, pH 12.5)[10]

  • 96-well black, clear-bottom plates

  • Fluorescence microplate reader (Excitation: ~350-365 nm, Emission: ~440-460 nm)[10]

• Procedure:

  • Prepare cell or tissue lysates.

  • To control wells, add CBE to inhibit GCase activity.

  • Add the 4-MUG substrate solution to all wells.

  • Incubate the plate at 37°C for a specified time (e.g., 1 hour).

  • Stop the reaction by adding the stop buffer.

  • Measure the fluorescence intensity using a microplate reader.

  • Calculate GCase activity based on a standard curve of 4-methylumbelliferone (B1674119) (4-MU), the fluorescent product.

2. 5-(Pentafluorobenzoylamino) Fluorescein Di-β-D-Glucopyranoside (PFB-FDGlu) Based Assay for Live Cells

This assay allows for the measurement of GCase activity in living cells.

• Materials:

  • PFB-FDGlu stock solution (e.g., 37.5 mM in DMSO)[11]

  • Cultured cells (e.g., iPSC-derived neurons, PBMCs)

  • CBE (for negative control)

  • Culture medium (e.g., FluoroBrite DMEM)

  • 96-well imaging plates

  • High-content imaging system or flow cytometer (Green channel, e.g., Ex/Em ~492/516 nm)[12]

• Procedure:

  • Plate cells in a 96-well imaging plate.

  • For negative control wells, pre-treat cells with CBE (e.g., 25 µM overnight).[11]

  • Prepare a working solution of PFB-FDGlu in pre-warmed culture medium.

  • Remove existing media and add the PFB-FDGlu working solution to each well.

  • Incubate at 37°C with 5% CO₂ for a specified time (e.g., 30 minutes to 2 hours).[11][12]

  • Acquire images using a high-content imaging system or analyze cells by flow cytometry.

  • Quantify the mean fluorescence intensity per cell. Specific GCase activity is calculated by subtracting the fluorescence of CBE-treated cells from untreated cells.[12]

Lysosomal Function Assays

1. Lysosomal Stability Assay using Acridine Orange (AO)

This assay assesses lysosomal membrane integrity.

• Materials:

  • Acridine Orange (AO) stock solution (e.g., 1 mg/mL in sterile water)

  • Cultured cells

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS)

  • Fluorescence microscope or microplate reader (Green channel: Ex/Em ~485/535 nm; Red channel: Ex/Em ~465/650-710 nm)[13]

• Procedure:

  • Seed cells in a suitable imaging plate.

  • Add AO directly to the culture medium to a final concentration of 2 µg/mL.[14][15]

  • Incubate for 15-20 minutes at 37°C.[14][15]

  • Wash cells with PBS.

  • Add fresh phenol-free medium.

  • Measure the red and green fluorescence over time. A shift from red (intact lysosomes) to green (ruptured lysosomes) fluorescence indicates loss of lysosomal stability.[16]

2. Lysosomal pH Measurement using LysoSensor™ Dyes

This method quantifies the pH of the lysosomal lumen.

• Materials:

  • LysoSensor™ Yellow/Blue DND-160 dye

  • Cultured cells

  • Standard pH buffers (ranging from pH 2.5 to 8.5)

  • Fluorometer or fluorescence microscope with ratiometric capabilities (e.g., Ex: 365 nm / Em: 410-460 nm and Ex: 460 nm / Em: 515-570 nm)[17]

• Procedure:

  • Generate a standard curve:

    • Add LysoSensor™ dye (e.g., 0.5 µM final concentration) to a series of standard pH buffers.[17]

    • Measure the fluorescence at two different excitation/emission wavelengths.

    • Plot the ratio of the fluorescence intensities against the pH values to create a standard curve.[17]

  • Measure lysosomal pH in cells:

    • Load cells with LysoSensor™ dye (e.g., 1-5 µM for 1-5 minutes).[18]

    • Wash the cells.

    • Measure the ratiometric fluorescence of the dye within the cells.

    • Determine the lysosomal pH by comparing the fluorescence ratio to the standard curve.

Alpha-Synuclein Aggregation Assay

Thioflavin T (ThT) Assay

This is a common method to monitor the kinetics of alpha-synuclein fibrillization in vitro.

• Materials:

  • Recombinant alpha-synuclein monomer

  • Thioflavin T (ThT) stock solution (e.g., 1 mM in dH₂O)[19][20]

  • Assay buffer (e.g., PBS, pH 7.4)

  • 96-well black, clear-bottom plates

  • Fluorescence microplate reader with shaking capabilities (Excitation: ~440-450 nm, Emission: ~480-485 nm)[19][20][21]

• Procedure:

  • Prepare a reaction mixture containing alpha-synuclein monomer (e.g., 70-100 µM) and ThT (e.g., 10-25 µM) in the assay buffer.[19][20][22]

  • Pipette the mixture into a 96-well plate.

  • Seal the plate and place it in a microplate reader pre-heated to 37°C with intermittent shaking (e.g., 600 rpm).[19][20]

  • Measure the ThT fluorescence at regular intervals over time (e.g., every 10 minutes for up to 72 hours).[19][21]

  • Plot the fluorescence intensity against time to generate a sigmoidal aggregation curve, from which parameters like the lag time and maximum fluorescence can be determined.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways influenced by Ambroxol and the general workflows for the experimental protocols described above.

Caption: Ambroxol's core mechanism of action.

Caption: Workflow for GCase activity assays.

Caption: Workflow for lysosomal function assays.

Caption: Workflow for ThT alpha-synuclein aggregation assay.

This guide provides a comprehensive resource for researchers and drug development professionals interested in the neuroprotective properties of Ambroxol. The provided data and protocols should facilitate further investigation into its therapeutic potential for neurodegenerative diseases.

References

• 1. Ambroxol in Parkinson's: results of phase 2 trial published - Cure Parkinson's [cureparkinsons.org.uk]
• 2. cureparkinsons.org.uk [cureparkinsons.org.uk]
• 3. ASPro-PD: Ambroxol and Parkinson's - Cure Parkinson's [cureparkinsons.org.uk]
• 4. neurologylive.com [neurologylive.com]
• 5. Ambroxol Shows Target Engagement but No Cognitive Benefit in Individuals with Parkinson Disease Dementia - - Practical Neurology [practicalneurology.com]
• 6. Ambroxol as a Treatment for Parkinson Disease Dementia: A Randomized Clinical Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdsabstracts.org [mdsabstracts.org]
• 8. Trial Results: Ambroxol Safe in PDD, But No Clear Evidence of Benefit - Lewy Body Dementia Association [lbda.org]
• 9. frontiersin.org [frontiersin.org]
• 10. protocols.io [protocols.io]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. Real-Time Monitoring of Lysosomal Membrane Permeabilization Using Acridine Orange - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. bio-protocol.org [bio-protocol.org]
• 16. en.bio-protocol.org [en.bio-protocol.org]
• 17. listserv.it.northwestern.edu [listserv.it.northwestern.edu]
• 18. Live-cell Microscopy and Fluorescence-based Measurement of Luminal pH in Intracellular Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Alpha Synuclein Thioflavin T Assay Protocol | StressMarq | StressMarq Biosciences Inc. [stressmarq.com]
• 20. Thioflavin T assay protocol for alpha-synuclein proteins [abcam.com]
• 21. α-Synuclein aggregation monitored by thioflavin-T (ThT) fluorescence in a plate reader [protocols.io]
• 22. benchchem.com [benchchem.com]

Ambroxol as a Potential Therapeutic Agent for Gaucher Disease: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gaucher disease (GD) is an autosomal recessive lysosomal storage disorder resulting from mutations in the GBA1 gene, which lead to a deficiency of the enzyme glucocerebrosidase (GCase).[1][2][3][4] This deficiency causes the accumulation of glucosylceramide and its cytotoxic metabolite, glucosylsphingosine (B128621), primarily within macrophages of the reticuloendothelial system.[1][5] While enzyme replacement therapy (ERT) and substrate reduction therapy (SRT) are the current standards of care for type 1 GD, they have limited efficacy in the neuronopathic forms (types 2 and 3) due to their inability to cross the blood-brain barrier.[6] Ambroxol (B1667023), a widely used mucolytic agent, has emerged as a promising pharmacological chaperone (PC) for mutant GCase.[5][6][7][8][9] This technical guide provides an in-depth overview of the preclinical and clinical evidence supporting the use of ambroxol in Gaucher disease, with a focus on its mechanism of action, experimental validation, and clinical efficacy.

Mechanism of Action of Ambroxol in Gaucher Disease

Ambroxol's primary mechanism of action in Gaucher disease is as a pharmacological chaperone for mutant GCase.[2][5][7][8][9][10] Many GBA1 mutations result in misfolded GCase protein that is retained in the endoplasmic reticulum (ER) and subsequently targeted for degradation via the ER-associated degradation (ERAD) pathway.[3][4][7][9][11][12] Ambroxol binds to the misfolded GCase in the ER, stabilizing its conformation and facilitating its proper folding and trafficking to the lysosome.[5][7][8][9][13]

Once in the lysosome, the acidic environment promotes the dissociation of ambroxol from GCase, allowing the enzyme to carry out its function of hydrolyzing glucosylceramide.[13] Beyond its chaperoning effect, ambroxol has been shown to modulate other cellular pathways implicated in Gaucher disease pathology, including:

• Lysosomal Biogenesis and Autophagy: Ambroxol can enhance lysosomal function and may influence autophagy, a key cellular process for clearing aggregated proteins and dysfunctional organelles.[1][2][14]

• ER Stress Reduction: By promoting the clearance of misfolded GCase from the ER, ambroxol can alleviate ER stress and the unfolded protein response (UPR).[1][15]

• Calcium Homeostasis: Ambroxol has been suggested to affect intracellular calcium levels, which can influence various cellular signaling pathways.[16]

Signaling Pathway of Ambroxol's Chaperone Activity

Figure 1: Ambroxol-mediated rescue of mutant GCase. (Within 100 characters)

Preclinical Evidence: In Vitro and In Vivo Models

A substantial body of preclinical research has demonstrated ambroxol's efficacy in various models of Gaucher disease.

In Vitro Studies

Studies using patient-derived fibroblasts and other cell lines have been instrumental in elucidating ambroxol's effects at the cellular level.

Table 1: Summary of In Vitro Effects of Ambroxol in Gaucher Disease Models

Model System	GBA1 Mutations	Key Findings	Reference
Patient-derived fibroblasts	Various (N370S, L444P, F213I, etc.)	Increased GCase activity and protein levels.[17][18]	[18]
Patient-derived fibroblasts	Type 1 and Type 2 GD mutations	Increased lysosomal fraction and enzymatic activity of mutant GCase.[7][9]	[7][9]
Patient-derived macrophages	GD and GBA-PD mutations	3.3-fold increase in GCase activity in GD macrophages.[19][20]	[19][20]
Patient-derived fibroblasts	GD and GBA-PD mutations	Median 100% increase in GCase protein levels in GD fibroblasts.[17][21]	[17][21]
Patient-derived lymphoblasts	N370S/N370S	Reduction in glucosylceramide storage.[18]	[18]

In Vivo Studies

Animal models have provided crucial insights into the systemic effects of ambroxol, including its ability to cross the blood-brain barrier.

Table 2: Summary of In Vivo Effects of Ambroxol in Gaucher Disease Models

Animal Model	Key Findings	Reference
Non-human primates (Cynomolgus monkeys)	Increased GCase activity in several brain regions (16-24%).[22]	[22]
GD mouse models	Increased GCase activity in the cerebellum, heart, and spleen.[20]	[20]
GD-drosophila model	Reduction of unfolded protein response markers, indicating decreased ER stress.[1]	[1]

Clinical Evidence: Human Studies and Trials

The promising preclinical data has led to several clinical studies and off-label use of high-dose ambroxol for Gaucher disease, particularly for patients with neurological involvement.

Table 3: Summary of Clinical Studies on Ambroxol in Gaucher Disease

Study Type	Number of Patients	Gaucher Disease Type(s)	Ambroxol Dosage	Key Outcomes	Reference
Pilot Study	5	Neuronopathic (nGD)	Up to 25 mg/kg/day	Increased lymphocyte GCase activity (171.1%); decreased CSF glucosylsphingosine (25.7%); improved myoclonus and seizures.[16]	[16]
Case Series	29	Type 1	Not specified	Significant improvements in hemoglobin, platelet count, spleen and liver volume, and plasma biomarkers.[23]	[23]
Registry Data	41	GD1, nGD, PD	75–1,485 mg/day	25 patients showed stable or improved neurological status, enhanced physical activity, and reduced fatigue.[1]	[1]
Systematic Review	182 (from 21 studies)	Types 1, 2, and 3	Variable	Variable response rates: 36-55% for type 1, 22% for type 2, and 29% for type 3 neurological improvements.[5][13]	[5][13]

It is important to note that the response to ambroxol can be variable and appears to be genotype-dependent.[1][14]

Experimental Protocols

This section outlines the general methodologies for key experiments used to evaluate the efficacy of ambroxol.

Measurement of GCase Activity

A common method to assess GCase activity involves a fluorometric assay using the artificial substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).

Experimental Workflow for GCase Activity Assay

Figure 2: Workflow for GCase activity measurement. (Within 100 characters)

Western Blotting for GCase Protein Levels

Western blotting is used to quantify the amount of GCase protein in cell lysates.

• Protein Extraction: Cells are lysed, and total protein concentration is determined.

• SDS-PAGE: Equal amounts of protein are separated by size on a polyacrylamide gel.

• Protein Transfer: Proteins are transferred from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting: The membrane is incubated with a primary antibody specific for GCase, followed by a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: The signal is detected using a chemiluminescent substrate, and band intensities are quantified using densitometry.

Confocal Microscopy for GCase Localization

Immunofluorescence and confocal microscopy are used to visualize the subcellular localization of GCase.

• Cell Culture and Treatment: Cells are grown on coverslips and treated with ambroxol.

• Fixation and Permeabilization: Cells are fixed and permeabilized to allow antibody entry.

• Immunostaining: Cells are incubated with a primary antibody against GCase and a co-stain for a lysosomal marker (e.g., LAMP1/LAMP2). Fluorescently labeled secondary antibodies are then applied.

• Imaging: Coverslips are mounted, and images are acquired using a confocal microscope. Co-localization of GCase and the lysosomal marker is analyzed.

Future Directions and Conclusion

Ambroxol represents a promising, orally available, and blood-brain barrier-penetrant therapeutic option for Gaucher disease.[1][6] Its repurposing as a pharmacological chaperone has shown potential in both preclinical and clinical settings, particularly for neuronopathic forms of the disease.[1][6][15] However, further research is needed to:

• Establish optimal dosing regimens for different GD genotypes and phenotypes.[1][15]

• Conduct large-scale, randomized controlled clinical trials to definitively determine its efficacy and safety.[1][6][24]

• Identify biomarkers that can predict patient response to ambroxol therapy.[1]

References

• 1. Frontiers | Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies [frontiersin.org]
• 2. Molecular mechanisms of the ambroxol action in Gaucher disease and GBA1 mutation-associated Parkinson disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. ER retention and degradation as the molecular basis underlying Gaucher disease heterogeneity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The use of Ambroxol for the treatment of Gaucher disease: A systematic review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gaucherdisease.org [gaucherdisease.org]
• 7. Ambroxol as a pharmacological chaperone for mutant glucocerebrosidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cris.tau.ac.il [cris.tau.ac.il]
• 9. researchgate.net [researchgate.net]
• 10. Ambroxol as a pharmacological chaperone for mutant glucocerebrosidase | Semantic Scholar [semanticscholar.org]
• 11. academic.oup.com [academic.oup.com]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Clinical and preclinical insights into high-dose ambroxol therapy for Gaucher disease type 2 and 3: A comprehensive systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Ambroxol chaperone therapy for neuronopathic Gaucher disease: A pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Ambroxol increases glucocerebrosidase (GCase) activity and restores GCase translocation in primary patient-derived macrophages in Gaucher disease and Parkinsonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells - PMC [pmc.ncbi.nlm.nih.gov]
• 22. gaucherdiseasenews.com [gaucherdiseasenews.com]
• 23. hcplive.com [hcplive.com]
• 24. ClinicalTrials.gov [clinicaltrials.gov]

An In-depth Technical Guide to the Chemical and Physical Properties of Ambroxol Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ambroxol (B1667023) hydrochloride is a semi-synthetic derivative of vasicine, an alkaloid obtained from the plant Adhatoda vasica. Chemically, it is the trans-isomer of a bromhexine (B1221334) metabolite.[1] It functions as a potent mucolytic and expectorant agent, widely utilized in the treatment of respiratory conditions associated with excessive or viscous mucus, such as chronic bronchitis.[2][3][4] Beyond its secretolytic effects, ambroxol hydrochloride exhibits anti-inflammatory, antioxidant, and local anesthetic properties.[3][5][6] Its primary mechanism of action involves the stimulation of surfactant synthesis and secretion by type II pneumocytes in the alveoli, which reduces mucus viscosity and adhesion, thereby enhancing mucociliary clearance.[3][5][6] This guide provides a comprehensive overview of the core chemical and physical properties of ambroxol hydrochloride, detailed experimental protocols for its characterization, and visualizations of its mechanism of action and analytical workflows.

Chemical Properties

Ambroxol hydrochloride is the hydrochloride salt of ambroxol. The presence of the hydrochloride group enhances its stability and solubility for pharmaceutical applications.[7]

Table 1: Chemical Identifiers and Molecular Properties of Ambroxol Hydrochloride

Property	Value	Reference
Chemical Name	trans-4-[[(2-amino-3,5-dibromophenyl)methyl]amino]-cyclohexanol, monohydrochloride	[8][9]
CAS Number	23828-92-4	[2][8]
Molecular Formula	C₁₃H₁₈Br₂N₂O · HCl	[8][9]
Molecular Weight	414.56 g/mol	[2][10][11]
IUPAC Name	4-[(2-amino-3,5-dibromophenyl)methylamino]cyclohexan-1-ol;hydrochloride	[8]
EINECS Number	245-899-2	[2][12]
PubChem CID	108013	[7]
SMILES	C1CC(CCC1NCC2=C(C(=CC(=C2)Br)Br)N)O.Cl	[13]
InChI	InChI=1S/C13H18Br2N2O.ClH/c14-9-5-8(13(16)12(15)6-9)7-17-10-1-3-11(18)4-2-10;/h5-6,10-11,17-18H,1-4,7,16H2;1H	[13]

Physical Properties

The physical characteristics of an active pharmaceutical ingredient (API) are critical for formulation development, manufacturing, and ensuring consistent product quality.[14]

Table 2: Physical Properties of Ambroxol Hydrochloride

Property	Value	Reference
Appearance	White or yellowish crystalline powder.[8][15]	[8][16][17]
Melting Point	233-234.5°C (with decomposition).[8][10]	[8][10][12]
Boiling Point	468.6°C at 760 mmHg.	[7][12]
pKa	15.12 ± 0.40 (Predicted).	[18]
LogP	4.96100.	[7]
Density	1.612 g/cm³.	[12]
pH (10g/L solution)	4.0 - 6.0 at 25°C.	[19]

Solubility Profile

The solubility of ambroxol hydrochloride is a key determinant of its bioavailability and is crucial for designing appropriate dosage forms.[20]

Table 3: Solubility of Ambroxol Hydrochloride

Solvent	Solubility Description	Quantitative Value (Approx.)	Reference
Water	Sparingly soluble / Slightly soluble.[2][10][16][17]	~5 mg/mL.[2][10][19]	[2][10][16][17][19]
Methanol (B129727)	Soluble.[8][10][16][17]	-	[8][10][16][17]
Ethanol	Slightly soluble.[2][10][17]	~5 mg/mL.[2][10]	[2][10][17]
Methylene Chloride	Practically insoluble.[10][15][16]	-	[10][15][16]
DMSO	Soluble.[9][21]	~20 mg/mL to 50 mM.[9][21]	[9][21]
Dimethylformamide (DMF)	Soluble.[9][17]	~20 mg/mL.[9]	[9][17]

Spectroscopic and Crystallographic Properties

Spectroscopic Analysis

• UV-Visible Spectroscopy : In a 0.05 M sulfuric acid solution, ambroxol hydrochloride exhibits two absorption maxima at approximately 245 nm and 310 nm.[15][16] The absorbance ratio (A245/A310) is typically between 3.2 and 3.4, serving as an identification test.[15][16]

• Infrared (IR) Spectroscopy : The FTIR spectrum shows characteristic intense bands corresponding to its functional groups, including an aliphatic bromo compound (around 627 cm⁻¹), a secondary amine (around 1629 cm⁻¹), and a secondary alcohol (around 1288 cm⁻¹).[22] These spectra are used for the unequivocal identification of the substance by comparing it to a reference standard.[16][23]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR spectroscopy are used to elucidate the chemical structure of ambroxol hydrochloride and its related impurities.[1][24]

Crystal Structure and Polymorphism

Ambroxol hydrochloride exists in crystalline forms. X-ray Powder Diffraction (XRPD) is a key technique used to characterize its solid-state structure.[25][26] Specific polymorphic forms can be identified by their unique diffraction patterns.[26] For example, one crystalline form exhibits characteristic diffraction peaks at 2θ angles of 6.9°, 7.2°, 10.2°, 12.5°, 15.8°, 20.2°, 29°, 32°, and 35.2°.[27] The study of polymorphism is critical as different crystal forms can affect the drug's stability, solubility, and bioavailability.[26]

Mechanism of Action: Mucolytic Effects

Ambroxol hydrochloride's primary therapeutic action is its ability to normalize mucus viscosity and facilitate its removal from the respiratory tract. This is achieved through a multi-faceted mechanism, with the stimulation of pulmonary surfactant production being central.[3][5][6]

Caption: Mechanism of action for Ambroxol's mucolytic effects.

Experimental Protocols

Detailed and validated analytical methods are essential for the quality control and characterization of ambroxol hydrochloride.[28][29]

General API Characterization Workflow

The following diagram illustrates a typical workflow for the comprehensive characterization of an API like ambroxol hydrochloride.

Caption: General workflow for API characterization.

High-Performance Liquid Chromatography (HPLC) for Assay and Purity

HPLC is the most extensively used technique for the analysis of ambroxol hydrochloride in both bulk drug and pharmaceutical formulations.[28]

• Objective : To determine the assay (content) and purity of ambroxol hydrochloride by separating it from potential impurities.

• Instrumentation : A standard HPLC system with a UV detector.

• Chromatographic Conditions (Typical Example) :

  • Column : C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[30]

  • Mobile Phase : A mixture of an aqueous buffer (like sodium dihydrogen phosphate, pH adjusted) and organic solvents such as methanol and/or acetonitrile.[31] A common ratio might be Buffer:Acetonitrile (e.g., 80:20 v/v).[31]

  • Flow Rate : Typically 1.0 mL/min.[31]

  • Detection Wavelength : 243 nm or 229 nm, depending on the method and co-formulated drugs.[30]

  • Injection Volume : 10-20 µL.

  • Temperature : Maintained at a consistent ambient or controlled temperature.

• Methodology :

  • Standard Preparation : Accurately weigh and dissolve ambroxol hydrochloride reference standard in the mobile phase or a suitable diluent to prepare a stock solution of known concentration.

  • Sample Preparation : Accurately weigh and dissolve the test sample in the same solvent to achieve a similar concentration to the standard solution.

  • Chromatography : Inject equal volumes of the standard and sample solutions into the chromatograph.

  • Analysis : Record the chromatograms and measure the peak areas. The assay is calculated by comparing the peak area of the analyte in the sample solution to that in the standard solution. Purity is assessed by identifying and quantifying any additional peaks in the chromatogram.

• Validation : The method must be validated according to ICH guidelines, assessing parameters such as linearity, precision, accuracy, specificity, and robustness.[30]

UV-Visible Spectrophotometry for Identification

This method provides a simple and rapid means of identification.

• Objective : To confirm the identity of ambroxol hydrochloride based on its characteristic UV absorption spectrum.

• Instrumentation : A UV-Visible Spectrophotometer.

• Methodology :

  • Blank Preparation : Use 0.05 M sulfuric acid as the blank.

  • Sample Preparation : Dissolve approximately 20 mg of the sample in 0.05 M sulfuric acid and dilute to 100.0 mL. Further dilute 2.0 mL of this solution to 10.0 mL with the same acid.[15][16]

  • Spectral Analysis : Scan the sample solution from 200 to 350 nm against the blank.

  • Acceptance Criteria : The resulting spectrum should display absorption maxima at 245 nm and 310 nm. The ratio of the absorbance at 245 nm to the absorbance at 310 nm should be between 3.2 and 3.4.[15][16]

Differential Scanning Calorimetry (DSC) for Thermal Analysis

• Objective : To determine the melting point and thermal behavior of the crystalline solid.

• Instrumentation : A Differential Scanning Calorimeter.

• Methodology :

  • Accurately weigh a small amount of the sample (typically 2-5 mg) into an aluminum pan and seal it.

  • Place the sample pan and an empty reference pan into the DSC cell.

  • Heat the sample at a constant rate (e.g., 10°C/min) under a nitrogen purge.

  • Record the heat flow as a function of temperature.

  • Analysis : The melting point is determined from the onset or peak of the endothermic event on the thermogram.[26][32] The absence of other thermal events can indicate a lack of polymorphic transformations within the tested temperature range.[32]

Equilibrium Solubility Determination (Shake-Flask Method)

This is the gold-standard method for determining equilibrium solubility.[20]

• Objective : To determine the solubility of ambroxol hydrochloride in various aqueous media at a specific temperature (e.g., 37 ± 1 °C).[20]

• Methodology :

  • Prepare aqueous buffer solutions across a pH range (e.g., pH 1.2, 4.5, and 6.8).[20]

  • Add an excess amount of ambroxol hydrochloride to a flask containing a known volume of the buffer.

  • Agitate the flask at a constant temperature (37°C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After agitation, allow the suspension to settle.

  • Withdraw a sample from the supernatant, ensuring no undissolved solids are transferred (e.g., by using a syringe filter).

  • Dilute the sample appropriately and determine the concentration of dissolved ambroxol hydrochloride using a validated analytical method, such as HPLC or UV spectrophotometry.

References

• 1. Isolation, Identification, and Characterization of One Degradation Product in Ambroxol by HPLC-Hyphenated Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ambroxol hydrochloride CAS#: 23828-92-4 [m.chemicalbook.com]
• 3. What is the mechanism of Ambroxol Hydrochloride? [synapse.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. An overview of efficacy and safety of ambroxol for the treatment of acute and chronic respiratory diseases with a special regard to children - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ambroxol - Wikipedia [en.wikipedia.org]
• 7. guidechem.com [guidechem.com]
• 8. Ambroxol Hydrochloride - LKT Labs [lktlabs.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. 23828-92-4 CAS MSDS (Ambroxol hydrochloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 11. Ambroxol Hydrochloride | 23828-92-4 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 12. Ambroxol HCL Manufacturer, Ambroxol HCL Supplier, Exporter [shreejipharmainternational.com]
• 13. Ambroxol Hydrochloride | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 14. expresspharma.in [expresspharma.in]
• 15. scribd.com [scribd.com]
• 16. drugfuture.com [drugfuture.com]
• 17. eurotradesl.com [eurotradesl.com]
• 18. Ambroxol | 18683-91-5 [chemicalbook.com]
• 19. Ambroxol hydrochloride | 23828-92-4 [chemicalbook.com]
• 20. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 21. rndsystems.com [rndsystems.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Ambroxol hydrochloride(23828-92-4) 1H NMR [m.chemicalbook.com]
• 25. Characterization of Ambroxol and Its Hydrochloride Salt Crystals by Bromine K-Edge X-Ray Absorption Near-Edge Structure Spectroscopy and X-Ray Crystal Structure Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Characterization of Ambroxol and Its Hydrochloride Salt Crystals by Bromine K-Edge X-Ray Absorption Near-Edge Structure Spectroscopy and X-Ray Crystal Structure Analysis [jstage.jst.go.jp]
• 27. CN102964257B - Ambroxol hydrochloride compound and medicine composition thereof - Google Patents [patents.google.com]
• 28. researchgate.net [researchgate.net]
• 29. labinsights.nl [labinsights.nl]
• 30. RP-HPLC and Spectrophotometric Estimation of Ambroxol Hydrochloride and Cetirizine Hydrochloride in Combined Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]
• 31. ukaazpublications.com [ukaazpublications.com]
• 32. researchgate.net [researchgate.net]

Ambroxol's Interaction with Lysosomal Enzymes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ambroxol, a long-established mucolytic agent, has garnered significant scientific interest for its profound effects on lysosomal function. This technical guide provides an in-depth exploration of the molecular interactions between Ambroxol and lysosomal enzymes, with a primary focus on its role as a pharmacological chaperone for β-glucocerebrosidase (GCase). We delve into the intricate mechanisms of action, including the modulation of lysosomal pH and calcium homeostasis, and the activation of key regulatory pathways governing lysosomal biogenesis. This document summarizes key quantitative data, provides detailed experimental methodologies for pivotal assays, and presents visual representations of the underlying signaling pathways and experimental workflows to facilitate a comprehensive understanding for researchers and drug development professionals.

Introduction

Lysosomes are integral cellular organelles responsible for the degradation of macromolecules, cellular clearance, and the maintenance of cellular homeostasis. Dysfunctional lysosomes are implicated in a range of human pathologies, most notably lysosomal storage disorders (LSDs) such as Gaucher disease, which is caused by mutations in the GBA1 gene leading to deficient GCase activity. Ambroxol has emerged as a promising small molecule chaperone that can rescue certain mutant forms of GCase, enhance its enzymatic activity, and promote its trafficking to the lysosome.[1][2][3] Beyond its chaperone activity, Ambroxol exerts pleiotropic effects on the lysosome, influencing its ionic environment and inducing broader changes in cellular degradative pathways.[4][5] This guide aims to provide a detailed technical overview of these interactions.

Mechanism of Action

Ambroxol's interaction with the lysosomal system is multifaceted, involving direct chaperoning of GCase and indirect modulation of the lysosomal environment.

Pharmacological Chaperoning of β-Glucocerebrosidase (GCase)

Mutations in the GBA1 gene can lead to misfolding of the GCase enzyme in the endoplasmic reticulum (ER), triggering ER-associated degradation (ERAD) and preventing its transit to the lysosome.[1][3] Ambroxol acts as a pharmacological chaperone by binding to the mutant GCase in the ER, stabilizing its conformation, and facilitating its proper folding and subsequent trafficking to the lysosome.[1][2][3] This chaperone effect is particularly effective for specific GCase mutations.[6]

Modulation of Lysosomal pH and Calcium Homeostasis

Ambroxol has been shown to accumulate in acidic organelles like lysosomes.[4] As a weak base, it can lead to a neutralization of the acidic lysosomal pH.[4][7] This alteration in pH can, in turn, trigger the release of calcium (Ca²⁺) from these acidic stores.[4][7] The resulting changes in lysosomal pH and calcium levels have been implicated in promoting lysosomal exocytosis.[4]

Induction of Lysosomal Biogenesis

Ambroxol treatment has been associated with an increase in the expression of Transcription Factor EB (TFEB), a master regulator of lysosomal biogenesis and autophagy.[5][8] Activated TFEB translocates to the nucleus and drives the expression of a network of genes involved in lysosome formation and function, known as the CLEAR (Coordinated Lysosomal Expression and Regulation) network.[8] This leads to an overall increase in the number of lysosomes and the levels of various lysosomal proteins.[5][8]

Quantitative Data on Ambroxol's Effects

The following tables summarize the quantitative effects of Ambroxol on GCase activity and the expression of related proteins as reported in various studies.

Table 1: Effect of Ambroxol on GCase Activity

Cell/Animal Model	GCase Mutation	Ambroxol Concentration	Incubation Time	Fold Increase in GCase Activity	Reference
Gaucher Disease (GD) Patient Fibroblasts	N370S/N370S	30 µM	5 days	~2-fold	[6]
GD Patient Fibroblasts	Various mutations	Not specified	Not specified	Varies by mutation	[1]
GBA-PD Patient Macrophages	Not specified	Not specified	4 days	3.5-fold	[9]
GD Patient Macrophages	Not specified	Not specified	4 days	3.3-fold	[9]
L444P/+ Transgenic Mice (Brainstem)	L444P	4 mM (in drinking water)	12 days	13%	[10]
L444P/+ Transgenic Mice (Midbrain)	L444P	4 mM (in drinking water)	12 days	15%	[10]
L444P/+ Transgenic Mice (Cortex)	L444P	4 mM (in drinking water)	12 days	17%	[10]
L444P/+ Transgenic Mice (Striatum)	L444P	4 mM (in drinking water)	12 days	21%	[10]
Cynomolgus Monkey (Midbrain)	Wild-type	100 mg	28 days	16%	[11]
Cynomolgus Monkey (Cortex)	Wild-type	100 mg	28 days	20%	[11]
Cynomolgus Monkey (Striatum)	Wild-type	100 mg	28 days	24%	[11]

Table 2: Effect of Ambroxol on Lysosomal Protein and Gene Expression

Cell Type	Ambroxol Concentration	Incubation Time	Target	Change in Expression	Reference
Control Fibroblasts	Not specified	Not specified	TFEB transcript	2.25-fold increase	[8]
Gaucher Disease Fibroblasts	Not specified	Not specified	TFEB transcript	2.5-fold increase	[8]
Parkinson's Disease with GBA mutation Fibroblasts	Not specified	Not specified	TFEB transcript	1.75-fold increase	[8]
Control Fibroblasts	60 µM	5 days	GCase protein	30% increase	[8]
Gaucher Disease Fibroblasts	60 µM	5 days	GCase protein	100% increase	[8]
Parkinson's Disease with GBA mutation Fibroblasts	60 µM	5 days	GCase protein	50% increase	[8]
Primary Cortical Neurons	30 µM	5 days	Cathepsin D protein	Increased	[5]
Primary Cortical Neurons	30 µM	5 days	LAMP1 protein	Increased	[5]
Primary Cortical Neurons	30 µM	5 days	LIMP2 protein	Increased	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to investigate the effects of Ambroxol on lysosomal enzymes.

GCase Activity Assay

This protocol is adapted from a method utilizing the fluorescent substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).[1][12]

Materials:

• Cell lysates or purified lysosomes

• Assay Buffer: 0.2 M citrate-phosphate buffer, pH 5.4, containing 0.25% sodium taurocholate and 0.1% Triton X-100

• Substrate Solution: 5 mM 4-MUG in assay buffer

• Stop Solution: 0.5 M glycine-NaOH, pH 10.4

• 96-well black, flat-bottom plates

• Fluorometric plate reader (Excitation: 360 nm, Emission: 448 nm)

Procedure:

• Prepare cell lysates or purified lysosomal fractions. Determine protein concentration using a standard method (e.g., BCA assay).

• Add 20 µL of cell lysate (containing 10-20 µg of protein) to each well of a 96-well plate.

• Add 80 µL of pre-warmed (37°C) Assay Buffer to each well.

• To initiate the reaction, add 20 µL of Substrate Solution to each well.

• Incubate the plate at 37°C for 1 hour, protected from light.

• Stop the reaction by adding 180 µL of Stop Solution to each well.

• Measure the fluorescence using a plate reader.

• Generate a standard curve using 4-methylumbelliferone (B1674119) to calculate the amount of product formed.

• Express GCase activity as nmol of substrate hydrolyzed per hour per mg of protein.

Lysosomal Enrichment by Magnetic Separation

This method, adapted from protocols using superparamagnetic iron oxide nanoparticles (SPIONs), allows for the isolation of intact lysosomes.[4][13][14]

Materials:

• Adherent cells in culture

• Superparamagnetic iron oxide nanoparticles (e.g., dextran-coated)

• Homogenization Buffer (e.g., 250 mM sucrose, 20 mM HEPES, 1 mM EDTA, pH 7.4)

• Magnetic separation column and magnet (e.g., MACS Separation system)

• Dounce homogenizer

Procedure:

• Incubate cells with SPIONs (concentration and time to be optimized for the cell type) to allow for endocytic uptake and delivery to lysosomes.

• Wash the cells extensively with PBS to remove excess nanoparticles.

• Harvest the cells by trypsinization or scraping.

• Resuspend the cell pellet in ice-cold Homogenization Buffer.

• Homogenize the cells using a Dounce homogenizer until ~80-90% of cells are disrupted (monitor under a microscope).

• Centrifuge the homogenate at a low speed (e.g., 500 x g for 10 min at 4°C) to pellet nuclei and unbroken cells.

• Apply the resulting post-nuclear supernatant to a magnetic separation column placed in a magnetic field.

• Wash the column extensively with Homogenization Buffer to remove unbound organelles.

• Remove the column from the magnetic field and elute the lysosome-enriched fraction by flushing with buffer.

• The enriched lysosomal fraction can be used for subsequent assays, such as GCase activity measurement or Western blotting.

Western Blotting for GCase, LIMP2, and LC3

This protocol outlines the general procedure for detecting specific proteins by Western blot.[15][16][17]

Materials:

• Cell lysates

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-GCase, anti-LIMP2, anti-LC3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Separate proteins from cell lysates (20-40 µg) on an SDS-PAGE gel.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with Blocking Buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate the membrane with a chemiluminescent substrate.

• Detect the signal using an imaging system.

• For LC3 analysis, both LC3-I (cytosolic) and LC3-II (membrane-bound) bands should be assessed. An increase in the LC3-II/LC3-I ratio is indicative of increased autophagosome formation.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and experimental workflows described in this guide.

Diagram 1: Ambroxol's multifaceted mechanism of action on the lysosome.

References

• 1. Lysosomal GCase (glucocerebrosidase) activity assay [protocols.io]
• 2. Imaging approaches to measuring lysosomal calcium [ouci.dntb.gov.ua]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. Application of magnetic chromatography to the isolation of lysosomes from fibroblasts of patients with lysosomal storage disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. DOT Language | Graphviz [graphviz.org]
• 7. A new role for an old drug: Ambroxol triggers lysosomal exocytosis via pH-dependent Ca²⁺ release from acidic Ca²⁺ stores - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Methods for monitoring Ca2+ and ion channels in the lysosome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. frontiersin.org [frontiersin.org]
• 10. worthe-it.co.za [worthe-it.co.za]
• 11. researchgate.net [researchgate.net]
• 12. protocols.io [protocols.io]
• 13. A Robust Nanoparticle-based Magnetic Separation Method for Intact Lysosomes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. resources.novusbio.com [resources.novusbio.com]
• 17. benchchem.com [benchchem.com]

Preliminary Studies on Ambroxol for Parkinson's Disease: A Technical Guide

Abstract

Parkinson's disease (PD) is a progressive neurodegenerative disorder with currently no disease-modifying therapies. A growing body of research has identified mutations in the GBA1 gene, which encodes the lysosomal enzyme glucocerebrosidase (GCase), as a significant genetic risk factor for PD. Reduced GCase activity leads to the accumulation of its substrate, glucosylceramide, and is thought to promote the aggregation of α-synuclein, a pathological hallmark of PD. Ambroxol (B1667023), a widely used over-the-counter mucolytic agent, has been identified as a pharmacological chaperone for GCase. Preliminary studies, including preclinical models and early-phase clinical trials, have investigated its potential to increase GCase activity, enhance α-synuclein clearance, and modify the disease course of Parkinson's. This technical guide provides an in-depth overview of these preliminary studies, presenting quantitative data, detailed experimental protocols, and visualizations of the underlying mechanisms and study designs.

Introduction

The repurposing of existing drugs presents an accelerated pathway for therapeutic development in neurodegenerative diseases. Ambroxol, a compound with a long history of safe use for respiratory conditions, has emerged as a promising candidate for a disease-modifying therapy in Parkinson's disease.[1][2] Its therapeutic rationale is rooted in the genetic link between the GBA1 gene and PD.[3] Mutations in GBA1 can lead to misfolding of the GCase enzyme, impairing its transport to the lysosome and reducing its enzymatic activity. This lysosomal dysfunction is believed to create a cellular environment conducive to the accumulation and aggregation of α-synuclein into toxic Lewy bodies.[1][3]

Ambroxol is proposed to act as a pharmacological chaperone that binds to GCase, stabilizing its conformation and facilitating its proper trafficking from the endoplasmic reticulum to the lysosome.[4][5] Within the acidic environment of the lysosome, ambroxol dissociates, allowing the now correctly folded enzyme to catabolize its substrates.[5][6] This mechanism is hypothesized to restore lysosomal function and enhance the clearance of pathogenic α-synuclein aggregates.[1][7] Several early-phase clinical trials have been conducted to assess the safety, tolerability, central nervous system (CNS) penetrance, and target engagement of ambroxol in PD patients, with and without GBA1 mutations.

Mechanism of Action: Ambroxol as a GCase Chaperone

Ambroxol's primary mechanism in the context of Parkinson's disease is its function as a pharmacological chaperone for the GCase enzyme. The process begins in the endoplasmic reticulum (ER), where the newly synthesized GCase protein is folded. In individuals with GBA1 mutations, this folding process can be inefficient, leading to an unstable protein that is retained in the ER and targeted for degradation. Ambroxol binds to the misfolded GCase enzyme in the neutral pH environment of the ER, stabilizing its structure. This stabilized Ambroxol-GCase complex is then successfully trafficked to the lysosome. The acidic environment of the lysosome causes Ambroxol to dissociate from the enzyme, leaving a correctly folded, active GCase to perform its function of hydrolyzing glucosylceramide and contributing to overall lysosomal homeostasis, which includes the degradation of α-synuclein.[4][5][6]

Caption: Proposed mechanism of Ambroxol as a GCase chaperone in Parkinson's disease.

Summary of Key Clinical Trials

Several clinical trials have investigated Ambroxol in Parkinson's disease. The primary focus has been on safety, CNS penetration, and biomarker engagement, with secondary or exploratory measures of clinical efficacy.

AiM-PD: Ambroxol in Disease Modification in Parkinson's

The AiM-PD study was a Phase 2a, open-label, non-controlled trial to assess the safety, tolerability, and pharmacodynamic effects of Ambroxol in PD patients.[3][7][8]

Table 1: AiM-PD Study - Participant Demographics and Dosing

Parameter	Value	Reference
Number of Participants	17	[3][7]
Diagnosis	Parkinson's Disease	[3]
Genotype	10 with GBA1 mutation, 7 without	[9]
Study Duration	186 days	[3]

| Dosing Regimen | Oral, escalating dose up to 1260 mg/day |[10] |

Table 2: AiM-PD Study - Key Quantitative Outcomes

Outcome Measure	Result	Reference
Safety & Tolerability	Safe and well-tolerated; no serious adverse events reported.	[8][11]
CNS Penetration	Ambroxol detected in Cerebrospinal Fluid (CSF).	[3][8]
GCase Protein Levels in CSF	35% mean increase from baseline.	[8]
α-synuclein Levels in CSF	Increased levels observed.	[3][11]
MDS-UPDRS Part III (Motor)	6.8 point mean reduction (improvement).	[8]

| Note: Clinical outcomes should be interpreted with caution due to the open-label, non-placebo-controlled design. | | |

Ambroxol for Parkinson's Disease Dementia (PDD)

A Phase 2, randomized, double-blind, placebo-controlled trial was conducted to evaluate Ambroxol in patients with Parkinson's Disease Dementia (PDD).[12][13]

Table 3: PDD Study - Participant Demographics and Dosing

Parameter	Value	Reference
Number Randomized	55	[12][14]
Diagnosis	Parkinson's Disease Dementia	[12]
Treatment Arms	Placebo, Ambroxol Low Dose (525 mg/day), Ambroxol High Dose (1050 mg/day)	[12]

| Study Duration | 52 weeks |[13] |

Table 4: PDD Study - Key Quantitative Outcomes

Outcome Measure	Result	Reference
Safety & Tolerability	Safe and well-tolerated; more gastrointestinal adverse events in ambroxol group (12%) vs. placebo (5%).	[12][14]
Primary Efficacy (Cognition)	No significant difference between groups on ADAS-Cog-13 or CGIC.	[12][15]
Ambroxol Conc. (High Dose)	Plasma: 7.48 µM; CSF: 0.73 µM.	[12]
GCase Levels (Peripheral)	Higher in ambroxol group (12.45 nmol/h/mg) vs. placebo (8.50 nmol/h/mg) at week 26.	[12]

| Note: While the trial did not meet its primary cognitive endpoints, it confirmed safety and target engagement. | | |

Experimental Protocols & Methodologies

Clinical Trial Workflow

The clinical trials for Ambroxol generally follow a structured workflow from recruitment to final analysis. The ASPro-PD (a Phase 3 trial) provides a representative model for a large-scale, placebo-controlled study.[16]

Caption: A representative workflow for a Phase 3 Ambroxol clinical trial in Parkinson's.

Key Assay Methodologies

GCase Activity Measurement: The enzymatic activity of GCase is a critical biomarker for assessing target engagement. This is typically measured in patient-derived materials like peripheral blood mononuclear cells (PBMCs), lymphocytes, or CSF.[5][9]

• Principle: A fluorogenic substrate, such as 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG), is incubated with the cell lysate or biological fluid.

• Procedure:

  • Isolate cells (e.g., lymphocytes) from whole blood via density gradient centrifugation.

  • Prepare a cell lysate using a suitable detergent buffer.

  • Incubate a standardized amount of protein from the lysate with the 4-MUG substrate in an acidic buffer (pH ~4.5-5.5) that mimics the lysosomal environment.

  • The reaction is stopped after a defined period (e.g., 60 minutes) by adding a high pH stop buffer.

  • The fluorescence of the released 4-methylumbelliferone (B1674119) is measured using a fluorometer.

  • Enzyme activity is calculated based on a standard curve and normalized to the total protein concentration in the lysate, typically expressed as nmol/h/mg of protein.

• Inhibitor Control: To ensure specificity, a parallel reaction is often run in the presence of a potent GCase inhibitor, such as conduritol B epoxide (CBE).

α-synuclein Quantification: Measurement of α-synuclein in CSF is used as an exploratory biomarker to investigate downstream effects of GCase enhancement.

• Principle: Enzyme-linked immunosorbent assay (ELISA) or other high-sensitivity immunoassays (e.g., Simoa) are used to quantify total α-synuclein levels.

• Procedure (General ELISA):

  • A microplate is coated with a capture antibody specific for α-synuclein.

  • CSF samples and standards are added to the wells. α-synuclein in the sample binds to the capture antibody.

  • After washing, a detection antibody (often biotinylated) that binds to a different epitope on α-synuclein is added.

  • A streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotinylated detection antibody.

  • A substrate solution (e.g., TMB) is added, which is converted by HRP to produce a colored product.

  • The reaction is stopped, and the optical density is measured with a spectrophotometer.

  • The concentration of α-synuclein in the samples is determined by comparison to the standard curve.

Future Directions and Conclusion

The preliminary studies of Ambroxol for Parkinson's disease have provided a strong foundation for its continued investigation. The Phase 2 trials have consistently demonstrated that the drug is safe, well-tolerated at high doses, and successfully crosses the blood-brain barrier to engage its target, the GCase enzyme.[3][8][12] While the open-label AiM-PD study showed encouraging signs of motor improvement, these results require confirmation in larger, placebo-controlled settings.[8] The PDD study, though not meeting its primary cognitive endpoints, reinforced the safety profile and confirmed biomarker engagement.[12][15]

The ongoing Phase 3 ASPro-PD trial will be critical in determining whether the observed target engagement translates into a meaningful clinical benefit and slows the progression of Parkinson's disease.[17][16] Future research will also likely focus on identifying the patient populations most likely to respond to Ambroxol, particularly stratifying by GBA1 mutation status, and further elucidating the downstream effects on α-synuclein and other neurodegenerative biomarkers. The journey of Ambroxol from a common cough medicine to a potential disease-modifying therapy for Parkinson's disease exemplifies the power of repurposing drugs based on a strong mechanistic rationale.

References

• 1. parkinson.ca [parkinson.ca]
• 2. scienceofparkinsons.com [scienceofparkinsons.com]
• 3. Phlegm-busting Drug Ambroxol Shows Promise in Parkinson’s | Parkinson's Foundation [parkinson.org]
• 4. Molecular mechanisms of the ambroxol action in Gaucher disease and GBA1 mutation-associated Parkinson disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies [frontiersin.org]
• 6. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ASPro-PD: Ambroxol and Parkinson's - Cure Parkinson's [cureparkinsons.org.uk]
• 8. Ambroxol in Parkinson's: results of phase 2 trial published - Cure Parkinson's [cureparkinsons.org.uk]
• 9. ClinicalTrials.gov [clinicaltrials.gov]
• 10. Ambroxol as a disease-modifying treatment to reduce the risk of cognitive impairment in GBA-associated Parkinson’s disease: a multicentre, randomised, double-blind, placebo-controlled, phase II trial. The AMBITIOUS study protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Encouraging results from the open label trial of Ambroxol – Parkinson's Movement [parkinsonsmovement.com]
• 12. Ambroxol as a Treatment for Parkinson Disease Dementia: A Randomized Clinical Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ClinicalTrials.gov [clinicaltrials.gov]
• 14. Trial Results: Ambroxol Safe in PDD, But No Clear Evidence of Benefit - Lewy Body Dementia Association [lbda.org]
• 15. vjneurology.com [vjneurology.com]
• 16. cndlifesciences.com [cndlifesciences.com]
• 17. Phase 3 trial of ambroxol is underway | Parkinson's UK [parkinsons.org.uk]

Protocols & Analytical Methods

Ambroxol In Vitro Experimental Protocols: A Comprehensive Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ambroxol (B1667023), a widely used mucolytic agent, has garnered significant scientific interest for its multifaceted pharmacological properties beyond its secretolytic effects in respiratory diseases.[1][2][3] In vitro studies have been instrumental in elucidating its antioxidant, anti-inflammatory, and neuroprotective mechanisms.[4][5][6][7] Notably, Ambroxol has emerged as a promising pharmacological chaperone for the enzyme glucocerebrosidase (GCase), with implications for lysosomal storage disorders like Gaucher disease and synucleinopathies such as Parkinson's disease.[8][9][10][11][12][13][14][15][16][17][18] This document provides detailed application notes and protocols for key in vitro experiments to investigate the diverse cellular effects of Ambroxol.

Data Presentation: Quantitative Insights into Ambroxol's In Vitro Efficacy

The following tables summarize quantitative data from various in vitro studies, offering a comparative overview of Ambroxol's effects on different cellular parameters.

Parameter	Cell Line/System	Ambroxol Concentration	Effect	Reference
Antioxidant Activity
Inhibition of Hyaluronic Acid Degradation	In vitro assay	1000 µg/L	93% reduction in degradation	[4][6]
Inhibition of Lipid Peroxidation	Rat liver mitochondria	10 mmol/L	96% inhibition	[4][6]
Inhibition of Lipid Peroxidation	Rat gastric mucosa	10 mmol/L	74% inhibition	[4][6]
Reactive Oxygen Species (ROS) Reduction	Polymorphonuclear and mononuclear cells	10⁻⁴ mol/L	~75% reduction (1-hour incubation), ~98% reduction (2-hour incubation)	[5]
Hydroxyl Radical (.OH) Scavenging	Deoxyribose oxidation assay	1, 2, 10 mM	47%, 75%, 89% decrease, respectively	[19]
Hypochlorous Acid (HClO) Scavenging	Monochlorodimedon chlorination assay	25, 70 µM	22%, 59% inhibition, respectively	[19]
Anti-inflammatory Activity
Inhibition of Pro-inflammatory Cytokines	(General)	Not specified	Reduction of TNF-α, IL-6	[6][20]
Neuroprotective and Chaperone Activity
GCase Activity Enhancement	N370S/N370S GD-1 fibroblasts	5-60 µM	Significant enhancement	[14]
GCase Activity Enhancement	GBA1-mutant PD fibroblasts	Not specified	Correction of GCase deficiency	[10]
GCase Activity Enhancement	Fibroblasts with GBA mutations	60 µM	Significant increase	[15][21]
Reduction of α-synuclein and tau levels	GBA1 mutant cholinergic neurons	Not specified	Significant decrease	[9]
Improved Cell Viability	HT-22 cells (Aβ and α-synuclein-induced toxicity)	20 µM	Increased viability to ~72% (from 51%)	[8][22]
Receptor Binding Affinity
5-HT3 Serotonin Receptor	Radioligand binding assay	IC50: 17,600 nM	Affinity	[23]
5-HT Serotonin Transporter (SERT)	Radioligand binding assay	IC50: 19,500 nM	Affinity	[23]
5-HT3 Serotonin Receptor Antagonism	Isolated guinea pig colon	IC50: 36,000 nM	Antagonist activity	[23]

Experimental Protocols

This section details the methodologies for key in vitro experiments to assess the various effects of Ambroxol.

General Experimental Workflow

The following diagram illustrates a general workflow for in vitro studies of Ambroxol.

General workflow for in vitro studies of Ambroxol.

Protocol 1: Assessment of Anti-inflammatory Effects via Cytokine Quantification

Objective: To quantify the inhibitory effect of Ambroxol on the production of pro-inflammatory cytokines in a relevant cell line.

Materials:

• Human monocytic cell line (e.g., THP-1) or macrophage cell line (e.g., RAW 264.7)

• RPMI-1640 or DMEM cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phorbol 12-myristate 13-acetate (PMA) for THP-1 differentiation (if applicable)

• Lipopolysaccharide (LPS) from E. coli or Tumor Necrosis Factor-alpha (TNF-α)

• Ambroxol hydrochloride

• Phosphate Buffered Saline (PBS)

• 96-well cell culture plates

• ELISA kits for target cytokines (e.g., TNF-α, IL-6)

Procedure:

• Cell Culture and Differentiation:

  • Culture the chosen cell line in complete medium (supplemented with FBS and antibiotics).

  • If using THP-1 cells, differentiate them into macrophage-like cells by treating with PMA for 24-48 hours.

• Cell Seeding: Seed the cells into 96-well plates at an appropriate density and allow them to adhere overnight.

• Pre-treatment:

  • Wash the cells with serum-free medium.

  • Pre-incubate the cells with various concentrations of Ambroxol for 1-2 hours.[20] Include a vehicle control (medium with the solvent used for Ambroxol).

• Inflammatory Stimulation:

  • Add the inflammatory stimulus (e.g., LPS at 1 µg/mL or TNF-α at 10 ng/mL) to the pre-treated cells.[20][24]

  • Include a negative control group with no inflammatory stimulation.

• Incubation: Incubate the plates for a predetermined time (e.g., 6-24 hours) depending on the cytokine being measured.[20]

• Sample Collection: After incubation, centrifuge the plates and carefully collect the cell culture supernatant for cytokine analysis.[20]

• Cytokine Quantification: Perform ELISA on the collected supernatants to measure the concentration of target cytokines according to the manufacturer's instructions.

Protocol 2: Evaluation of Neuroprotective Effects on Glucocerebrosidase (GCase) Activity

Objective: To determine the effect of Ambroxol on the enzymatic activity of GCase in a cellular model of GBA1 mutation.

Materials:

• Primary skin fibroblasts from a patient with a GBA1 mutation (e.g., N370S) or a relevant neuronal cell line (e.g., SH-SY5Y)

• DMEM or other suitable cell culture medium

• FBS and Penicillin-Streptomycin

• Ambroxol hydrochloride

• Cell lysis buffer

• Fluorogenic GCase substrate (e.g., 4-methylumbelliferyl-β-D-glucopyranoside)

• Sodium taurocholate (activator)

• Bradford assay or similar protein quantification kit

• Fluorometer

Procedure:

• Cell Culture and Treatment:

  • Culture the cells in complete medium.

  • Treat the cells with various concentrations of Ambroxol (e.g., 10-100 µM) for a specified duration (e.g., 5 days).[17][21] Media should be changed daily for both treated and control cells.[21]

• Cell Lysis:

  • Wash the cells with PBS and lyse them using a suitable lysis buffer.

  • Determine the total protein concentration of the cell lysates using a Bradford assay.

• GCase Activity Assay:

  • Incubate a specific amount of protein from the cell lysate with the fluorogenic GCase substrate in the presence of the activator, sodium taurocholate.[21]

  • The reaction is typically carried out at 37°C for a defined period (e.g., 1-3 hours).[17]

  • Stop the reaction and measure the fluorescence using a fluorometer at the appropriate excitation and emission wavelengths.

• Data Analysis: Normalize the GCase activity to the total protein content and compare the activity in Ambroxol-treated cells to untreated controls.

Protocol 3: Assessment of Antioxidant Activity using a Lipid Peroxidation Assay

Objective: To measure the ability of Ambroxol to inhibit lipid peroxidation in vitro.

Materials:

• Rat liver mitochondria or gastric mucosa homogenate

• tert-butyl hydroperoxide (t-BOOH) as a radical source

• Ambroxol

• Thiobarbituric acid (TBA)

• Trichloroacetic acid (TCA)

• Spectrophotometer

Procedure:

• Preparation of Tissue Homogenate: Prepare a homogenate of rat liver mitochondria or gastric mucosa in a suitable buffer.

• Induction of Lipid Peroxidation:

  • Incubate the tissue homogenate with t-BOOH to induce lipid peroxidation.

  • In parallel, incubate the homogenate with t-BOOH and various concentrations of Ambroxol.

• Measurement of Malondialdehyde (MDA):

  • Stop the reaction by adding TCA.

  • Add TBA to the mixture and heat to allow the formation of a colored adduct with MDA, a product of lipid peroxidation.

  • Measure the absorbance of the resulting solution at the appropriate wavelength using a spectrophotometer.

• Data Analysis: Calculate the percentage inhibition of lipid peroxidation by Ambroxol compared to the control group without Ambroxol.[4][6]

Signaling Pathway Visualization

NF-κB Signaling Pathway and Ambroxol's Point of Intervention

The anti-inflammatory effects of Ambroxol are, in part, mediated through the modulation of the NF-κB signaling pathway.

Ambroxol's inhibitory effect on the NF-κB pathway.

Ambroxol's Chaperone Activity in the GCase Pathway

Ambroxol acts as a pharmacological chaperone for GCase, promoting its proper folding and trafficking to the lysosome, which is crucial for its function in clearing substrates like glucosylceramide and is implicated in the clearance of α-synuclein.

References

• 1. An overview of efficacy and safety of ambroxol for the treatment of acute and chronic respiratory diseases with a special regard to children - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What is the mechanism of Ambroxol Hydrochloride? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. In vitro and in vivo antioxidant activity of ambroxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antioxidant function of ambroxol in mononuclear and polymorphonuclear cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Ambroxol, the cough expectorant with neuroprotective effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Ambroxol reverses tau and α-synuclein accumulation in a cholinergic N370S GBA1 mutation model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ambroxol-induced rescue of defective glucocerebrosidase is associated with increased LIMP-2 and saposin C levels in GBA1 mutant Parkinson's disease cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ambroxol displaces α-synuclein from the membrane and inhibits the formation of early protein–lipid coaggregates - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 12. Ambroxol displaces α-synuclein from the membrane and inhibits the formation of early protein–lipid coaggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells. - UCL Discovery [discovery.ucl.ac.uk]
• 14. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. STUDY OF THE POTENTIAL NEUROPROTECTIVE EFFECT OF AMBROXOL DRUG IN AUTOPHAGY MECHANISMS IN AN IN VITRO MODEL OF PARKINSON'S DISEASE [boa.unimib.it]
• 17. In vitro and in vivo effects of Ambroxol chaperone therapy in two Italian patients affected by neuronopathic Gaucher disease and epilepsy - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Antioxidant properties of Ambroxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. scispace.com [scispace.com]
• 22. researchgate.net [researchgate.net]
• 23. In vitro pharmacology of ambroxol: Potential serotonergic sites of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]

Application Notes and Protocols: Utilizing Ambroxol in a Cell Culture Model of Parkinson's Disease

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parkinson's disease (PD) is a progressive neurodegenerative disorder characterized by the loss of dopaminergic neurons and the accumulation of aggregated α-synuclein in protein-lipid inclusions known as Lewy bodies.[1] A significant genetic risk factor for PD is mutations in the GBA1 gene, which encodes the lysosomal enzyme glucocerebrosidase (GCase).[2][3] Reduced GCase activity leads to lysosomal dysfunction and is thought to contribute to the accumulation of α-synuclein.[2] Ambroxol, a commonly used mucolytic agent, has emerged as a promising therapeutic candidate for PD.[4][5] It acts as a pharmacological chaperone for GCase, enhancing its activity and promoting the clearance of α-synuclein.[4][6] These application notes provide a comprehensive overview and detailed protocols for utilizing Ambroxol in a cell culture model of Parkinson's disease.

Mechanism of Action

Ambroxol's therapeutic potential in Parkinson's disease models stems from a dual mechanism of action:

• GCase Chaperone Activity: Ambroxol binds to the GCase enzyme, stabilizing its conformation and facilitating its proper folding and trafficking from the endoplasmic reticulum to the lysosome.[2][6] This increases the levels of active GCase in the lysosome, thereby enhancing its function in degrading substrates.[2][4]

• Inhibition of α-Synuclein Aggregation: Ambroxol has been shown to directly interfere with the aggregation of α-synuclein.[1][7][8] It displaces α-synuclein from negatively charged membranes, a key step in the formation of toxic oligomers, and inhibits the primary nucleation step in the aggregation process.[1][7][8]

This dual action not only addresses the enzymatic deficiency associated with GBA1 mutations but also targets the pathological aggregation of α-synuclein, a central hallmark of PD.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways influenced by Ambroxol and a general experimental workflow for its evaluation in a cell culture model.

Caption: Ambroxol's dual mechanism of action in a Parkinson's disease cell model.

Caption: General experimental workflow for evaluating Ambroxol in a PD cell model.

Data Presentation

The following tables summarize quantitative data from studies investigating the effects of Ambroxol in cell culture models of Parkinson's disease.

Table 1: Effect of Ambroxol on Glucocerebrosidase (GCase) Activity and Protein Levels

Cell Type	Ambroxol Concentration	Treatment Duration	GCase Activity Increase	GCase Protein Increase	Reference
Patient-derived Macrophages (GD)	Not Specified	4 days	3.3-fold	Not Reported	[9]
Patient-derived Macrophages (GBA-PD)	Not Specified	4 days	3.5-fold	Not Reported	[9]
Fibroblasts (Controls)	Not Specified	Not Specified	Significant	30%	[10]
Fibroblasts (Gaucher Disease)	Not Specified	Not Specified	Significant	100%	[10]
Fibroblasts (PD with GBA mutations)	Not Specified	Not Specified	Significant	50%	[10]
HT-22 Cells	20 µM	Not Specified	Partially Restored	Not Reported	[4]
N370S/N370S GD Fibroblasts	60 µM	5 days	~1.5-fold	Significantly Increased	[11]

Table 2: Effect of Ambroxol on α-Synuclein and Cell Viability

Cell Type	Model	Ambroxol Concentration	Treatment Duration	Effect on α-Synuclein	Effect on Cell Viability	Reference
SH-SY5Y (α-synuclein overexpressing)	Overexpression	Not Specified	5 days	Decreased Levels	Not Reported	[12]
HT-22 Cells	Aβ and α-Synuclein	20 µM	Not Specified	Mitigated Aggregation and Phosphorylation	Increased to ~72% from 51%	[4]

Experimental Protocols

Protocol 1: Culture and Differentiation of SH-SY5Y Cells

The SH-SY5Y human neuroblastoma cell line is a commonly used model for studying Parkinson's disease due to its dopaminergic characteristics.[9][13]

Materials:

• SH-SY5Y cells

• DMEM/F12 medium supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin

• Differentiation medium: DMEM/F12 with 1% FBS and 10 µM Retinoic Acid (RA)

• 6-well plates

• T-75 flasks

Procedure:

• Culture SH-SY5Y cells in T-75 flasks with complete growth medium in a humidified incubator at 37°C with 5% CO2.[14]

• Subculture cells when they reach 80-90% confluency.[14]

• For differentiation, seed cells into 6-well plates at a suitable density.

• After 24 hours, replace the growth medium with differentiation medium.

• Incubate for 5-7 days, replacing the differentiation medium every 2-3 days to induce a neuron-like phenotype.[14]

Protocol 2: Ambroxol Treatment

Materials:

• Ambroxol hydrochloride (Sigma-Aldrich or equivalent)

• DMSO (for stock solution)

• Differentiated SH-SY5Y cells

Procedure:

• Prepare a stock solution of Ambroxol (e.g., 10 mM) in DMSO.

• On the day of the experiment, dilute the Ambroxol stock solution in the cell culture medium to the desired final concentrations (e.g., 1 µM, 10 µM, 20 µM, 50 µM).

• Remove the differentiation medium from the cells and replace it with the Ambroxol-containing medium.

• Include a vehicle control (medium with the same concentration of DMSO used for the highest Ambroxol concentration).

• Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

Protocol 3: Glucocerebrosidase (GCase) Activity Assay

This assay measures the enzymatic activity of GCase in cell lysates.

Materials:

• GCase activity assay kit (e.g., from Enzo Life Sciences or similar)

• Cell lysis buffer

• Fluorometric microplate reader

Procedure:

• After Ambroxol treatment, wash the cells with ice-cold PBS.

• Lyse the cells using the provided assay buffer.

• Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

• Follow the manufacturer's protocol for the GCase activity assay. This typically involves incubating the cell lysate with a fluorescent GCase substrate.

• Measure the fluorescence at the specified excitation and emission wavelengths (e.g., 360 nm excitation and 445 nm emission).[4]

• Normalize the GCase activity to the protein content of each sample.

Protocol 4: Western Blotting for Protein Analysis

This protocol allows for the quantification of GCase, α-synuclein, and other proteins of interest.

Materials:

• RIPA buffer with protease and phosphatase inhibitors

• Primary antibodies (e.g., anti-GCase, anti-α-synuclein, anti-LC3, anti-β-actin)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and blotting apparatus

• Chemiluminescence substrate and imaging system

Procedure:

• Prepare cell lysates as described for the GCase activity assay.

• Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescence substrate.

• Quantify the band intensities using densitometry software and normalize to a loading control like β-actin.

Protocol 5: Cell Viability (MTT) Assay

This assay assesses the effect of Ambroxol on cell viability in the Parkinson's disease model.

Materials:

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Seed and differentiate SH-SY5Y cells in a 96-well plate.[14]

• Induce the Parkinson's phenotype and treat with Ambroxol as described above.

• After treatment, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[14]

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[14]

• Measure the absorbance at 570 nm using a microplate reader.[14]

• Calculate cell viability as a percentage of the vehicle-treated control.[14]

Conclusion

Ambroxol presents a compelling therapeutic strategy for Parkinson's disease by targeting both the GCase enzymatic pathway and α-synuclein aggregation. The protocols outlined in these application notes provide a framework for researchers to investigate the efficacy and mechanisms of Ambroxol in a reproducible and controlled in vitro setting. Further studies utilizing these and other advanced cell culture models, such as iPSC-derived dopaminergic neurons, will be crucial in advancing our understanding of Ambroxol's neuroprotective effects and its potential translation to clinical applications.

References

• 1. biorxiv.org [biorxiv.org]
• 2. cureparkinsons.org.uk [cureparkinsons.org.uk]
• 3. Ambroxol displaces α-synuclein from the membrane and inhibits the formation of early protein–lipid coaggregates - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. Ambroxol in Parkinson's: results of phase 2 trial published - Cure Parkinson's [cureparkinsons.org.uk]
• 6. researchgate.net [researchgate.net]
• 7. Ambroxol displaces α-synuclein from the membrane and inhibits the formation of early protein–lipid coaggregates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scienceofparkinsons.com [scienceofparkinsons.com]
• 13. Protocol for evaluation of neurotrophic strategies in Parkinson’s disease-related dopaminergic and sympathetic neurons in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Ambroxol in Preclinical Respiratory Disease Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the administration of Ambroxol (B1667023) in various animal models of respiratory illness. It is intended to serve as a practical guide, offering detailed experimental protocols, quantitative data summaries, and insights into the underlying mechanisms of action.

Abstract

Ambroxol, a mucolytic agent, has demonstrated significant therapeutic potential beyond its secretolytic properties, exhibiting notable anti-inflammatory, antioxidant, and surfactant-stimulating effects in preclinical models of respiratory diseases. This document synthesizes the current body of research on Ambroxol's application in animal models of acute lung injury (ALI), chronic obstructive pulmonary disease (COPD), and other respiratory ailments. Detailed protocols for disease induction and Ambroxol administration are provided, alongside tabulated quantitative data from various studies to facilitate cross-experimental comparisons. Furthermore, key signaling pathways modulated by Ambroxol are visualized to elucidate its molecular mechanisms of action.

Quantitative Data Summary

The following tables summarize the quantitative outcomes of Ambroxol administration across different animal models and experimental conditions.

Table 1: Ambroxol Administration in Murine Models of Lipopolysaccharide (LPS)-Induced Acute Lung Injury

Animal Model	Route of Administration	Dosage	Frequency & Duration	Key Quantitative Outcomes & Reference
ICR Mice	Intraperitoneal (i.p.)	30 mg/kg/day	Twice daily for 7 days	Did not result in significant weight gain compared to the control group.[1][2]
ICR Mice	Intraperitoneal (i.p.)	90 mg/kg/day	Twice daily for 7 days	Significantly increased weight gain compared to control and dexamethasone-treated groups. Significantly reduced lung hemorrhage, edema, exudation, and neutrophil infiltration. Significantly attenuated the lung wet-to-dry weight ratio. Significantly reduced TNF-α, IL-6, and TGF-β1 levels in bronchoalveolar lavage (BAL) fluid.[1][2][3]

Table 2: Ambroxol Administration in Murine Models of Cigarette Smoke (CS)-Induced Acute Lung Injury

Animal Model	Route of Administration	Dosage	Frequency & Duration	Key Quantitative Outcomes & Reference
ICR Mice	Inhalation	3.75 mg/ml	20 minutes daily for 4 days	Suppressed the accumulation of neutrophils and macrophages in BALF and lung tissues. Inhibited increases in mRNA and protein levels of TNF-α, CCL-2, and KC. Facilitated airway mucosa cilia clearance and reduced glycosaminoglycans level in BALF.[4][5]
ICR Mice	Inhalation	7.5 mg/ml	20 minutes daily for 4 days	Effects were comparable to intravenous Ambroxol (20 mg/kg) and intraperitoneal dexamethasone (B1670325) (0.5 mg/kg). Suppressed the accumulation of neutrophils and macrophages in BALF and lung tissues. Inhibited increases in mRNA and protein levels of TNF-α, CCL-2, and KC. Facilitated airway mucosa cilia clearance and reduced glycosaminoglycans level in BALF.[4][5]
ICR Mice	Intravenous (i.v.)	20 mg/kg	Not specified	Effects were comparable to inhalation of Ambroxol at 7.5 mg/ml.[4][5]

Table 3: Ambroxol Administration in Other Animal Models of Respiratory Illness

Animal Model	Disease Induction	Route of Administration	Dosage	Frequency & Duration	Key Quantitative Outcomes & Reference
Sprague-Dawley Rats	Hydrochloric Acid Aspiration	Intraperitoneal (i.p.)	50 mg/kg	Once daily for 3 consecutive days	Significantly higher PaO2 compared to the injury group. Reduced lung wet-to-dry weight ratio and less severe pathological changes in lung tissue.[6]
F344 Rats	Quartz Instillation	Dietary	300 ppm	For 28 days	Significantly decreased the percentage of neutrophils in BALF.
Sprague-Dawley Rats	Smoke Exposure (COPD model)	Not specified	Not specified	Not specified	Inhibited apoptosis of lung tissue cells and improved vascular remodeling.[7]
Dogs	Unilateral Pulmonectomy	Not specified	Not specified	2nd and 6th day post-surgery	Statistically significant increase in antioxidant enzyme activity and lower intensity of peroxidative processes in the remaining lung.[8]

Experimental Protocols

This section details the methodologies for key experiments involving the administration of Ambroxol in animal models of respiratory disease.

Lipopolysaccharide (LPS)-Induced Acute Lung Injury in Mice

Objective: To induce a model of acute lung injury characterized by significant inflammation.

Materials:

• ICR mice

• Lipopolysaccharide (LPS) from E. coli

• Ambroxol hydrochloride

• Sterile 0.9% saline

• Intratracheal instillation device

• Intraperitoneal injection needles and syringes

Protocol:

• Acclimatization: House mice in a controlled environment with a 12-hour light/dark cycle and provide ad libitum access to food and water for at least one week prior to the experiment.[9]

• ALI Induction: Anesthetize the mice and intratracheally instill LPS to induce acute lung injury.[1][3]

• Ambroxol Preparation: Dissolve Ambroxol hydrochloride in sterile 0.9% saline to the desired concentrations (e.g., for 30 mg/kg/day and 90 mg/kg/day dosages).[1][3]

• Ambroxol Administration: Administer the prepared Ambroxol solution via intraperitoneal (i.p.) injection. For a twice-daily regimen, injections are typically given in the morning and evening.[1]

• Control Groups: Include a control group receiving i.p. injections of sterile saline and potentially a positive control group receiving a standard anti-inflammatory drug like dexamethasone.[1][3]

• Monitoring and Analysis: Monitor the animals for weight changes and clinical signs.[1][2] At specified time points (e.g., 24, 48 hours, or 7 days), euthanize the animals and collect bronchoalveolar lavage fluid (BALF) for cell counts and cytokine analysis (TNF-α, IL-6, TGF-β1).[1][3] Collect lung tissue for histological examination and to determine the wet-to-dry weight ratio as an indicator of edema.[1][3]

Cigarette Smoke (CS)-Induced Acute Lung Injury in Mice

Objective: To create an animal model that mimics the acute inflammatory effects of cigarette smoke exposure.

Materials:

• ICR mice

• Commercial cigarettes

• Whole-body exposure chamber

• Ambroxol solution for inhalation (e.g., 3.75 mg/ml, 7.5 mg/ml)

• Aerosolizer/nebulizer

• Ambroxol for intravenous injection

• Dexamethasone for intraperitoneal injection

Protocol:

• Acclimatization: As described in protocol 2.1.

• CS Exposure: Expose the mice to cigarette smoke (e.g., 10 cigarettes per day) in a whole-body exposure chamber for a specified duration (e.g., 4 days).[4][5]

• Ambroxol Administration (Inhalation): Prior to each CS exposure (e.g., 20 minutes before), place the mice in a separate chamber and deliver aerosolized Ambroxol solution for a set time.[4][5]

• Control Groups: Include a group exposed to CS and treated with vehicle (saline) inhalation, a group receiving intravenous Ambroxol, and a group receiving intraperitoneal dexamethasone to compare efficacy.[4][5]

• Analysis: After the final CS exposure, collect BALF to analyze inflammatory cell influx (neutrophils and macrophages) and cytokine levels (TNF-α, CCL-2, KC).[4][5] Analyze lung tissue for MUC5AC mRNA levels and perform histological assessments.[4][5] Ciliary clearance function can also be assessed.[4][5]

Signaling Pathways and Mechanistic Insights

Ambroxol exerts its therapeutic effects through the modulation of several key signaling pathways involved in inflammation and mucus production.

Inhibition of the Erk Signaling Pathway

In models of cigarette smoke-induced lung injury, Ambroxol has been shown to inhibit the Extracellular signal-regulated kinase (Erk) signaling pathway.[4][5] This pathway is a critical component of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, which plays a central role in the expression of pro-inflammatory cytokines and mucins like MUC5AC. By inhibiting Erk, Ambroxol can downregulate the production of these inflammatory and mucus-related genes.

Ambroxol's inhibition of the Erk signaling pathway.

General Anti-inflammatory and Antioxidant Mechanisms

Ambroxol's beneficial effects are also attributed to its broader anti-inflammatory and antioxidant properties.[1][2][10] It can reduce the release of inflammatory cytokines from various immune cells, including macrophages, monocytes, and granulocytes.[1][2] Its antioxidant activity helps to mitigate oxidative stress, a key contributor to lung injury.[10]

A generalized workflow for in-vivo respiratory studies with Ambroxol.

Stimulation of Pulmonary Surfactant

Ambroxol is well-documented to stimulate the production and secretion of pulmonary surfactant.[11][12][13] This is a critical function, as surfactant reduces surface tension in the alveoli, preventing their collapse. Ambroxol has been shown to increase the expression of surfactant proteins, particularly SP-B and SP-C, which are crucial for surfactant function.[13][14] This effect is thought to be cell-specific, with differential effects on type II pneumocytes and Clara cells.[13]

Conclusion

Ambroxol demonstrates a multifaceted therapeutic potential in preclinical models of respiratory diseases. Its ability to modulate inflammatory pathways, reduce oxidative stress, and enhance pulmonary surfactant production underscores its promise as a valuable agent in the management of various respiratory conditions. The protocols and data presented herein provide a solid foundation for researchers to design and execute further investigations into the efficacy and mechanisms of Ambroxol. Future studies should continue to explore optimal dosing strategies, novel delivery systems such as inhalation, and the application of Ambroxol in a wider range of chronic respiratory disease models.

References

• 1. Inhibition of inflammatory responses by ambroxol, a mucolytic agent, in a murine model of acute lung injury induced by lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rotapharm.co.uk [rotapharm.co.uk]
• 3. Inhibition of inflammatory responses by ambroxol, a mucolytic agent, in a murine model of acute lung injury induced by lipopolysaccharide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhalation of ambroxol inhibits cigarette smoke-induced acute lung injury in a mouse model by inhibiting the Erk pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. [Prophylactic effect of ambroxol on acute hydrochloric acid aspiration - induced lung injury] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijpsonline.com [ijpsonline.com]
• 8. The influence of Ambroxol on peroxidative processes in lung and plasma in dogs after pulmonectomy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. In vitro and in vivo antioxidant activity of ambroxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ambroxol - Resurgence of an old molecule as an anti-inflammatory agent in chronic obstructive airway diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Cell-specific modulation of surfactant proteins by ambroxol treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Use of exogenous pulmonary surfactant in acute respiratory distress syndrome (ARDS): Role in SARS-CoV-2-related lung injury - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: High-Dose Ambroxol for Gaucher Disease

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the clinical trial design for high-dose ambroxol (B1667023) in the treatment of Gaucher disease (GD). This document includes the mechanism of action, detailed experimental protocols for key biomarkers, and a synthesized clinical trial protocol based on current research.

Introduction to Ambroxol in Gaucher Disease

Gaucher disease is an autosomal recessive lysosomal storage disorder resulting from mutations in the GBA1 gene, which leads to a deficiency of the enzyme glucocerebrosidase (GCase).[1][2][3] This deficiency causes the accumulation of glucosylceramide and its deacylated form, glucosylsphingosine (B128621) (Lyso-Gb1), primarily in macrophages.[4][5] Ambroxol, a commonly used mucolytic agent, has been identified as a pharmacological chaperone for GCase.[6][7] At doses significantly higher than those used for respiratory conditions, ambroxol can cross the blood-brain barrier, making it a promising therapeutic candidate, particularly for neuronopathic forms of Gaucher disease (Types 2 and 3).[1][3][8] It acts by stabilizing the misfolded GCase enzyme, facilitating its proper trafficking to the lysosome and increasing its residual activity.[1][7]

Mechanism of Action: Ambroxol as a Pharmacological Chaperone

Ambroxol's therapeutic potential in Gaucher disease stems from its role as a pharmacological chaperone. In patients with GBA1 mutations, the GCase enzyme is often misfolded and prematurely degraded in the endoplasmic reticulum. Ambroxol binds to the mutant GCase, stabilizing its conformation and allowing it to pass the cell's quality control mechanisms. Once in the acidic environment of the lysosome, ambroxol dissociates, allowing the now correctly localized GCase to metabolize its substrates.[9]

References

• 1. gaucherdisease.org [gaucherdisease.org]
• 2. research.uaeu.ac.ae [research.uaeu.ac.ae]
• 3. Frontiers | Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies [frontiersin.org]
• 4. Insights into the Value of Lyso-Gb1 as a Predictive Biomarker in Treatment-Naïve Patients with Gaucher Disease Type 1 in the LYSO-PROOF Study [mdpi.com]
• 5. Long- and Short-Term Glucosphingosine (lyso-Gb1) Dynamics in Gaucher Patients Undergoing Enzyme Replacement Therapy [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Molecular mechanisms of the ambroxol action in Gaucher disease and GBA1 mutation-associated Parkinson disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

In Vitro Assay for Measuring Ambroxol's Effect on Mucin Secretion: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ambroxol is a widely used mucolytic agent known to facilitate the clearance of mucus from the respiratory tract. Its mechanism of action involves various effects, including the stimulation of surfactant production and anti-inflammatory properties. A key area of investigation is its direct effect on mucin production and secretion by airway epithelial cells. MUC5AC is a major gel-forming mucin produced by goblet cells in the airway epithelium, and its oversecretion is a hallmark of several respiratory diseases. This document provides detailed protocols for in vitro assays to measure the effect of Ambroxol on MUC5AC mucin secretion, utilizing the human airway epithelial cell line NCI-H292 and primary human bronchial epithelial (HBE) cells.

These protocols describe the culture of airway epithelial cells, induction of MUC5AC expression and secretion using inflammatory stimuli, treatment with Ambroxol, and quantification of MUC5AC in cell culture supernatants using an enzyme-linked immunosorbent assay (ELISA).

Data Presentation: Quantitative Effects of Ambroxol on MUC5AC Production

The following tables summarize the inhibitory effects of Ambroxol on MUC5AC production as reported in in vitro studies.

Table 1: Effect of Ambroxol on Stimulated MUC5AC mRNA Expression in NCI-H292 Cells

Stimulant	Ambroxol Concentration	MUC5AC mRNA Inhibition
Lipopolysaccharide (LPS)	Dose-dependent	Significant Inhibition[1]
Cigarette Smoke Extract	2 µM	Significant Inhibition[2]
Cigarette Smoke Extract	20 µM	Significant Inhibition[2]

Table 2: Comparative Inhibition of IL-13-Induced MUC5AC Production in Human Airway Epithelial Cells (24-hour treatment)

Compound	Concentration	MUC5AC Inhibition
Ambroxol	10 - 300 µM	20-40% (not concentration-dependent)[3]
N-acetylcysteine (NAC)	10 - 300 µM	20-40% (not concentration-dependent)[3]
Guaifenesin (GGE)	300 µM	80-90% (concentration-dependent)[3]

Experimental Protocols

Protocol 1: MUC5AC Secretion Assay in NCI-H292 Cells

This protocol details the use of the NCI-H292 human mucoepidermoid carcinoma cell line, a widely used model for studying airway mucin production.

1.1. Materials

• NCI-H292 cells (ATCC CRL-1848)

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Ambroxol hydrochloride

• Stimulants: Phorbol 12-myristate 13-acetate (PMA), Epidermal Growth Factor (EGF), or Lipopolysaccharide (LPS).

• Phosphate-Buffered Saline (PBS), pH 7.4

• Human MUC5AC ELISA Kit

• 24-well tissue culture plates

• Microplate reader

1.2. Cell Culture and Seeding

• Culture NCI-H292 cells in complete RPMI-1640 medium in a humidified incubator at 37°C with 5% CO2.

• Subculture cells every 2-3 days, or when they reach 80-90% confluency.

• For experiments, seed NCI-H292 cells in 24-well plates at a density of 1 x 10^5 cells/well and allow them to grow to confluence.

1.3. Ambroxol Treatment and Mucin Stimulation

• Once confluent, wash the cells with serum-free RPMI-1640 medium.

• Incubate the cells in serum-free medium for 24 hours to starve them.

• Prepare stock solutions of Ambroxol in a suitable solvent (e.g., DMSO or sterile water) and dilute to final concentrations in serum-free medium.

• Pre-treat the cells with various concentrations of Ambroxol (e.g., 2 µM, 10 µM, 20 µM, 50 µM, 100 µM) for 1 hour.

• Stimulate MUC5AC production by adding one of the following to the Ambroxol-containing media:

  • PMA (e.g., 100 nM)

  • EGF (e.g., 25 ng/mL)

  • LPS (e.g., 10 µg/mL)

• Incubate the cells for 24 hours at 37°C and 5% CO2.

1.4. Sample Collection and MUC5AC Quantification

• Collect the cell culture supernatants from each well.

• Centrifuge the supernatants at 1,000 x g for 10 minutes to remove any cellular debris.

• Quantify the amount of MUC5AC in the supernatants using a human MUC5AC ELISA kit, following the manufacturer's instructions.

• Normalize the MUC5AC concentration to the total protein content of the corresponding cell lysates to account for any variations in cell number.

Protocol 2: MUC5AC Secretion Assay in Primary Human Bronchial Epithelial (HBE) Cells at Air-Liquid Interface (ALI)

This protocol describes a more physiologically relevant model using primary HBE cells differentiated at an ALI.

2.1. Materials

• Primary Human Bronchial Epithelial Cells

• Bronchial Epithelial Growth Medium (BEGM)

• ALI differentiation medium

• Collagen-coated permeable supports (e.g., Transwell® inserts)

• Ambroxol hydrochloride

• Stimulant (e.g., IL-13)

• PBS, pH 7.4

• Human MUC5AC ELISA Kit

• Microplate reader

2.2. Cell Culture and Differentiation

• Expand primary HBE cells in BEGM on collagen-coated flasks.

• Seed the expanded HBE cells onto collagen-coated permeable supports.

• When the cells reach confluence, switch to ALI differentiation medium in the basal chamber and remove the medium from the apical chamber to establish the air-liquid interface.

• Maintain the ALI cultures for at least 21 days to allow for full differentiation into a mucociliary epithelium.

2.3. Ambroxol Treatment and Mucin Stimulation

• To induce mucus hypersecretion, pre-treat the differentiated HBE cells with a stimulant such as IL-13 (e.g., 10 ng/mL) in the basal medium for 3 days.[3]

• Following stimulation, treat the cells with various concentrations of Ambroxol in the basal medium for the desired duration (e.g., 24 hours), in the continued presence of the stimulant.[3]

2.4. Sample Collection and MUC5AC Quantification

• Collect the secreted mucins from the apical surface by gently washing with a small volume of PBS.

• Quantify the MUC5AC concentration in the apical wash using a human MUC5AC ELISA kit according to the manufacturer's protocol.

Protocol 3: MUC5AC Sandwich ELISA Protocol

This is a general protocol for the quantification of MUC5AC in cell culture supernatants. Specific details may vary depending on the commercial kit used.

3.1. Reagent Preparation

• Bring all reagents and samples to room temperature before use.

• Prepare a serial dilution of the MUC5AC standard to generate a standard curve.

• Dilute the wash buffer, detection antibody, and streptavidin-HRP conjugate to their working concentrations as per the kit's instructions.

3.2. Assay Procedure

• Add 100 µL of standards and samples to the wells of the MUC5AC capture antibody-coated microplate.

• Incubate for 2 hours at 37°C.

• Aspirate the liquid from each well and wash 3 times with 300 µL of wash buffer per well.

• Add 100 µL of the diluted biotinylated detection antibody to each well and incubate for 1 hour at 37°C.

• Aspirate and wash the wells 3 times as described above.

• Add 100 µL of the diluted streptavidin-HRP conjugate to each well and incubate for 1 hour at 37°C.

• Aspirate and wash the wells 5 times.

• Add 90 µL of TMB substrate solution to each well and incubate for 15-30 minutes at 37°C in the dark.

• Add 50 µL of stop solution to each well.

• Measure the optical density at 450 nm within 5 minutes.

3.3. Data Analysis

• Subtract the average zero standard optical density from all readings.

• Plot the standard curve with the concentration of the standards on the x-axis and the corresponding mean absorbance on the y-axis.

• Determine the MUC5AC concentration in the samples by interpolating their absorbance values from the standard curve.

• Multiply the calculated concentration by the dilution factor if samples were diluted.

Visualization of Pathways and Workflows

References

• 1. Ambroxol inhalation ameliorates LPS-induced airway inflammation and mucus secretion through the extracellular signal-regulated kinase 1/2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. publications.ersnet.org [publications.ersnet.org]

Application of Ambroxol in the Study of Lysosomal Storage Disorders

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Ambroxol, a long-established mucolytic agent, has garnered significant attention for its potential therapeutic role in lysosomal storage disorders (LSDs), particularly Gaucher disease. These notes provide an overview of its application in preclinical research and clinical studies, focusing on its mechanisms of action that make it a valuable tool for studying and potentially treating these debilitating genetic conditions.

Ambroxol primarily functions as a pharmacological chaperone for the enzyme β-glucocerebrosidase (GCase), which is deficient in Gaucher disease.[1][2][3] Mutations in the GBA1 gene lead to misfolding of the GCase enzyme, its retention in the endoplasmic reticulum (ER), and subsequent degradation, resulting in the accumulation of its substrate, glucosylceramide, within lysosomes.[1][2] Ambroxol has been shown to bind to and stabilize mutant GCase, facilitating its proper folding and trafficking from the ER to the lysosome, thereby increasing its lysosomal activity.[1][2][4]

Beyond its chaperone activity, Ambroxol exhibits pleiotropic effects on lysosomal function. It has been reported to induce lysosomal exocytosis through a pH-dependent release of calcium from acidic stores.[5][6][7] This process may aid in the clearance of accumulated substrates. Furthermore, Ambroxol has been shown to activate Transcription Factor EB (TFEB), a master regulator of lysosomal biogenesis and autophagy.[8][9] This activation leads to an increased expression of lysosomal and autophagic genes, enhancing the cell's overall degradative capacity. Ambroxol's ability to cross the blood-brain barrier makes it a particularly promising candidate for neuronopathic forms of Gaucher disease, which are often refractory to standard enzyme replacement therapy.[10][11]

Studies have also indicated that Ambroxol can alleviate endoplasmic reticulum (ER) stress, a common feature in cells with misfolded proteins.[12] By promoting the correct folding and trafficking of mutant GCase, Ambroxol reduces the burden on the ER quality control machinery, thereby mitigating the unfolded protein response (UPR).

The multifaceted mechanisms of Ambroxol make it a valuable pharmacological tool for researchers studying the pathophysiology of lysosomal storage disorders and for professionals in drug development exploring novel therapeutic strategies.

Quantitative Data Summary

The following tables summarize the quantitative effects of Ambroxol treatment observed in various studies, providing a clear comparison of its efficacy across different models and patient populations.

Table 1: Effect of Ambroxol on GCase Activity

Cell/Tissue Type	GBA1 Mutation	Ambroxol Concentration/Dose	Duration of Treatment	% Increase in GCase Activity (Mean ± SEM/SD or Range)	Reference
Patient-derived Fibroblasts	N370S/N370S	5-60 µM	4 days	15-50%	[1]
Patient-derived Fibroblasts	N370S/N370S, N370S/V394L	Increasing concentrations	4 days	Up to 50%	[1]
Patient-derived Fibroblasts	R120W/L444P, P415R/L444P	Increasing concentrations	4 days	Significant increase	[1]
Patient-derived Fibroblasts	N370S/wt	60 µM	6 days	206% ± 15%	[12]
Patient-derived Fibroblasts	L444P/wt	60 µM	6 days	199% ± 20%	[12]
Control Fibroblasts	Wild-type	60 µM	6 days	188% ± 12%	[12]
Patient-derived Macrophages	GD and GBA-PD	Not specified	4 days	3.3 to 3.5-fold increase	[13]
Lymphocytes (in vivo)	Neuronopathic GD	25 mg/kg/day	Long-term	Significant increase	[10]

Table 2: Effect of Ambroxol on GCase Protein Levels

Cell/Tissue Type	GBA1 Mutation	Ambroxol Concentration/Dose	Duration of Treatment	% Increase in GCase Protein (Median or Fold Change)	Reference
Patient-derived Fibroblasts	Gaucher disease	60 µM	5 days	100% (median increase)	[14]
Patient-derived Fibroblasts	Parkinson's with GBA mutations	60 µM	5 days	50% (median increase)	[14]
Control Fibroblasts	Wild-type	60 µM	5 days	30% (median increase)	[14]
Lysosomal fraction of Fibroblasts	N370S/N370S	60 µM	5 days	Significant increase	[15]

Table 3: Effect of Ambroxol on Substrate Levels and Other Markers

Sample Type	Marker	Ambroxol Dose	Duration of Treatment	Outcome	Reference
Cerebrospinal Fluid (CSF)	Glucosylsphingosine (B128621)	25 mg/kg/day	Long-term	Decreased levels	[10]
Patient-derived Macrophages	Hexosylsphingosine	Not specified	4 days	1.6 to 2.1-fold reduction	[13]
Fibroblasts	TFEB transcript levels	60 µM	5 days	1.75 to 2.5-fold increase	[8]
Clinical Trial (GD Type 1)	Hemoglobin	150 mg/day	6 months	16.2% increase in one patient	[12]
Clinical Trial (GD Type 1)	Platelet Count	150 mg/day	6 months	32.9% increase in one patient	[12]
Clinical Trial (GD Type 1)	Spleen Volume	150 mg/day	6 months	2.9% decrease in one patient	[12]
Clinical Trial (GD Type 1)	Liver Volume	150 mg/day	6 months	14.4% decrease in one patient	[12]

Experimental Protocols

Detailed methodologies for key experiments cited in the application of Ambroxol are provided below.

Protocol 1: In Vitro Ambroxol Treatment of Patient-Derived Fibroblasts

Objective: To assess the effect of Ambroxol on GCase activity and protein levels in cultured fibroblasts from Gaucher disease patients.

Materials:

• Patient-derived skin fibroblasts

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Ambroxol hydrochloride (Sigma-Aldrich)

• Phosphate-Buffered Saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA Protein Assay Kit

Procedure:

• Culture patient-derived fibroblasts in DMEM supplemented with 10% FBS at 37°C in a 5% CO₂ incubator.

• Seed cells in 6-well plates and allow them to adhere and grow to 80-90% confluency.

• Prepare a stock solution of Ambroxol hydrochloride in a suitable solvent (e.g., DMSO).

• Treat the cells with varying concentrations of Ambroxol (e.g., 10 µM, 30 µM, 60 µM) for 4-6 days. Include a vehicle control (DMSO) for comparison.[1][12]

• After the treatment period, wash the cells twice with ice-cold PBS.

• Lyse the cells using a suitable lysis buffer containing protease inhibitors.

• Centrifuge the cell lysates to pellet cellular debris and collect the supernatant.

• Determine the protein concentration of the lysates using a BCA or similar protein assay.

• The lysates are now ready for downstream applications such as GCase activity assay (Protocol 2) and Western Blot analysis (Protocol 3).

Protocol 2: Glucocerebrosidase (GCase) Activity Assay

Objective: To measure the enzymatic activity of GCase in cell lysates.

Materials:

• Cell lysate (from Protocol 1)

• 4-Methylumbelliferyl-β-D-glucopyranoside (4-MUG), substrate

• Sodium taurocholate

• Citrate-phosphate buffer (pH 5.4)

• Stop buffer (e.g., 0.2 M glycine-NaOH, pH 10.7)

• 96-well black plates

• Fluorometer

Procedure:

• Prepare the assay buffer containing citrate-phosphate buffer, sodium taurocholate, and 4-MUG.

• In a 96-well black plate, add a specific amount of protein from the cell lysate (e.g., 10-20 µg) to each well.

• Add the assay buffer to each well to initiate the enzymatic reaction.

• Incubate the plate at 37°C for 1-2 hours.

• Stop the reaction by adding the stop buffer.

• Measure the fluorescence of the product (4-methylumbelliferone) using a fluorometer with an excitation wavelength of ~360 nm and an emission wavelength of ~448 nm.

• Calculate the GCase activity as nmol of substrate hydrolyzed per hour per mg of protein, using a standard curve of 4-methylumbelliferone.

Protocol 3: Western Blot Analysis for GCase and ER Stress Markers

Objective: To determine the protein levels of GCase and key ER stress markers.

Materials:

• Cell lysate (from Protocol 1)

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies:

  • Anti-GCase (e.g., Abcam ab55080)[16]

  • Anti-GRP78/BiP

  • Anti-CHOP

  • Anti-phospho-PERK

  • Anti-phospho-eIF2α

• Secondary antibody (HRP-conjugated)

• Chemiluminescent substrate

• Loading control antibody (e.g., anti-β-actin or anti-GAPDH)

Procedure:

• Denature the protein samples from the cell lysates by boiling in Laemmli buffer.

• Separate the proteins by size using SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to the loading control.

Protocol 4: Immunofluorescence for GCase Lysosomal Localization

Objective: To visualize the subcellular localization of GCase and its co-localization with lysosomes.

Materials:

• Cells grown on coverslips

• 4% Paraformaldehyde (PFA)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% goat serum in PBS)

• Primary antibodies:

  • Anti-GCase

  • Anti-LAMP1 (lysosomal marker)

• Fluorescently labeled secondary antibodies

• DAPI (for nuclear staining)

• Mounting medium

• Confocal microscope

Procedure:

• Treat cells with Ambroxol as described in Protocol 1.

• Fix the cells with 4% PFA for 15 minutes at room temperature.

• Permeabilize the cells with permeabilization buffer for 10 minutes.

• Block the cells with blocking buffer for 1 hour.

• Incubate the cells with primary antibodies against GCase and LAMP1 overnight at 4°C.

• Wash the cells three times with PBS.

• Incubate the cells with fluorescently labeled secondary antibodies for 1 hour at room temperature in the dark.

• Wash the cells three times with PBS.

• Stain the nuclei with DAPI for 5 minutes.

• Mount the coverslips onto microscope slides using mounting medium.

• Visualize the cells using a confocal microscope and analyze the co-localization of GCase and LAMP1 signals.

Protocol 5: Measurement of Glucosylsphingosine in Cerebrospinal Fluid (CSF)

Objective: To quantify the levels of the biomarker glucosylsphingosine in CSF.

Materials:

• CSF samples

• Internal standard (e.g., d5-glucosylsphingosine)

• Acetonitrile

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Thaw CSF samples on ice.

• Add an internal standard to each sample.

• Precipitate proteins by adding acetonitrile.

• Vortex and centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a new tube for analysis.

• Inject the sample into an LC-MS/MS system.

• Separate glucosylsphingosine using a suitable liquid chromatography column.

• Detect and quantify glucosylsphingosine and the internal standard using tandem mass spectrometry in multiple reaction monitoring (MRM) mode.

• Calculate the concentration of glucosylsphingosine based on the ratio of its peak area to that of the internal standard and a standard curve.[10]

Visualizations

The following diagrams illustrate key pathways and workflows related to the application of Ambroxol in studying lysosomal storage disorders.

Caption: Ambroxol's chaperone activity on mutant GCase.

References

• 1. Promising Effect of High Dose Ambroxol Treatment on Neurocognition and Motor Development in a Patient With Neuropathic Gaucher Disease 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GlcSph & GalSph Quantification in CSF, Plasma, and Brain - Creative Proteomics [creative-proteomics.com]
• 3. astx.com [astx.com]
• 4. researchgate.net [researchgate.net]
• 5. Ambroxol chaperone therapy for neuronopathic Gaucher disease: A pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Highly-sensitive simultaneous quantitation of glucosylsphingosine and galactosylsphingosine in human cerebrospinal fluid by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Glucosylceramide and glucosylsphingosine analysis [protocols.io]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 15. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Application Notes and Protocols: Quantifying GCase Activity After Ambroxol Treatment in Fibroblasts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gaucher disease (GD) is a lysosomal storage disorder caused by mutations in the GBA1 gene, leading to deficient activity of the enzyme glucocerebrosidase (GCase). This deficiency results in the accumulation of its substrate, glucosylceramide, primarily within lysosomes of macrophages. Ambroxol (B1667023), a commonly used mucolytic agent, has been identified as a pharmacological chaperone for GCase.[1][2][3] It binds to misfolded GCase in the neutral pH of the endoplasmic reticulum (ER), facilitating its correct folding and trafficking to the lysosomes.[4][5] Within the acidic environment of the lysosome, Ambroxol dissociates, allowing the rescued GCase to catabolize its substrate.[1][5] These application notes provide detailed protocols for quantifying the chaperone effect of Ambroxol in patient-derived fibroblasts by measuring GCase activity and protein levels.

Mechanism of Action of Ambroxol as a GCase Chaperone

Ambroxol's chaperone activity is pH-dependent. It binds to and stabilizes mutant GCase in the neutral pH of the ER, preventing its premature degradation by the ER-associated degradation (ERAD) pathway.[4][5] This stabilized GCase-Ambroxol complex then traffics to the Golgi apparatus and subsequently to the lysosomes. The acidic pH of the lysosomes causes the dissociation of Ambroxol, releasing a functional GCase enzyme that can then hydrolyze glucosylceramide.[1] Additionally, some studies suggest that Ambroxol may upregulate the expression of GCase and other lysosomal proteins through the activation of transcription factor EB (TFEB), a master regulator of lysosomal biogenesis.[2][6]

Caption: Ambroxol's chaperone and potential transcriptional activity.

Quantitative Data Summary

The following tables summarize the reported effects of Ambroxol treatment on GCase activity and protein levels in human fibroblasts with various GBA1 mutations.

Table 1: Effect of Ambroxol on GCase Activity in Fibroblasts

Fibroblast Genotype	Ambroxol Concentration (µM)	Treatment Duration	Fold Increase in GCase Activity	Reference
N370S/N370S	5 - 60	5 days	~2-fold	[1]
F213I/L444P	60	5 days	Significant increase	[1]
L444P/L444P	60	5 days	No significant increase	[1]
N370S/N370S	1000	20 hours	~1.2-fold	[4]
N370S/V394L	1000	20 hours	~1.5-fold	[4]
R120W/L444P	1000	20 hours	~1.3-fold	[4]
P415R/L444P	1000	20 hours	~1.4-fold	[4]
Control	60	6 days	~1.9-fold	[3]
N370S/wt	60	6 days	~2.1-fold	[3]
L444P/wt	60	6 days	~2.0-fold	[3]

Table 2: Effect of Ambroxol on GCase Protein Levels in Fibroblasts

Fibroblast Genotype	Ambroxol Concentration (µM)	Treatment Duration	Observation	Reference
N370S/N370S	60	5 days	Significant increase in lysosomal fraction	[1]
F213I/L444P	60	5 days	Significant increase	[1]
Control	60	6 days	Increased protein expression	[3]
N370S/wt	60	6 days	Increased protein expression	[3]
L444P/wt	60	6 days	Increased protein expression	[3]
Control	Not specified	Not specified	Significant increase	[7]
PD-GBA	Not specified	Not specified	Significant increase	[7]

Experimental Protocols

Caption: General experimental workflow for quantifying Ambroxol's effect.

Protocol 1: GCase Activity Assay in Fibroblast Lysates

This protocol describes the measurement of GCase activity in fibroblast cell lysates using the fluorogenic substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).

Materials:

• Fibroblast cell lines (patient-derived and healthy control)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Ambroxol hydrochloride (stock solution in DMSO)

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA Protein Assay Kit

• 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG)

• Citrate-phosphate buffer (pH 4.5)

• Sodium taurocholate

• Stop solution (0.1 M glycine, 0.1 M NaOH, pH 10.7)

• 4-methylumbelliferone (4-MU) standard

• 96-well black, flat-bottom plates

• Fluorometer (Excitation: 340-365 nm, Emission: 445-460 nm)

Procedure:

• Cell Culture and Treatment:

  • Plate fibroblasts in 6-well plates and culture until they reach 80-90% confluency.

  • Treat cells with the desired concentration of Ambroxol (e.g., 5-60 µM) or an equivalent volume of DMSO for the vehicle control.[1]

  • Incubate for the desired duration (e.g., 5 days), changing the media with fresh Ambroxol or DMSO daily.[8]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer to each well and incubate on ice for 30 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (cell lysate) and store it at -80°C.

• Protein Quantification:

  • Determine the total protein concentration of each cell lysate using a BCA protein assay according to the manufacturer's instructions.

• GCase Activity Assay:

  • Prepare the GCase assay buffer: Citrate-phosphate buffer (pH 4.5) containing 0.15% Triton X-100 and 0.125% sodium taurocholate.[4]

  • Prepare the 4-MUG substrate solution by dissolving 4-MUG in the assay buffer to a final concentration of 1.5 mM.[4]

  • In a 96-well black plate, add 40 µg of protein from each cell lysate to duplicate or triplicate wells.[4] Adjust the volume with lysis buffer.

  • Add the 4-MUG substrate solution to each well to initiate the reaction. The final reaction volume is typically 100-200 µL.

  • Incubate the plate at 37°C for 1 hour.[4]

  • Stop the reaction by adding an excess of stop solution (e.g., 0.5 mL).[4]

• Fluorescence Measurement:

  • Measure the fluorescence of the liberated 4-MU using a fluorometer with an excitation wavelength of 340-365 nm and an emission wavelength of 445-460 nm.

  • Prepare a standard curve using known concentrations of 4-MU to quantify the amount of product generated.

• Data Analysis:

  • Calculate the GCase activity as nmol of 4-MU produced per hour per mg of total protein.

  • Express the GCase activity in Ambroxol-treated cells as a fold increase relative to the vehicle-treated control cells.

Protocol 2: Western Blot for GCase Protein Quantification

This protocol details the quantification of GCase protein levels in fibroblast lysates.

Materials:

• Cell lysates (from Protocol 1)

• SDS-PAGE gels

• Running buffer

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against GCase

• Primary antibody against a loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Sample Preparation:

  • Thaw cell lysates on ice.

  • Mix an equal amount of protein (e.g., 20-40 µg) from each lysate with Laemmli sample buffer and boil for 5-10 minutes.

• SDS-PAGE and Protein Transfer:

  • Load the prepared samples onto an SDS-PAGE gel and run the electrophoresis until adequate separation is achieved.

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-GCase antibody (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Quantification:

  • Apply the chemiluminescent substrate to the membrane according to the manufacturer's instructions.

  • Capture the chemiluminescent signal using an imaging system.

  • Perform densitometric analysis of the GCase bands and normalize to the corresponding loading control bands.

  • Express the GCase protein levels in Ambroxol-treated cells as a fold change relative to the vehicle-treated control.

Protocol 3: Immunofluorescence for GCase Lysosomal Localization

This protocol is for visualizing the subcellular localization of GCase and its co-localization with a lysosomal marker.

Materials:

• Fibroblasts grown on glass coverslips

• Ambroxol

• DMSO

• Paraformaldehyde (PFA) solution (4% in PBS)

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody against GCase

• Primary antibody against a lysosomal marker (e.g., LAMP1, Cathepsin D)

• Fluorescently-labeled secondary antibodies

• DAPI (for nuclear staining)

• Mounting medium

• Confocal microscope

Procedure:

• Cell Culture and Treatment:

  • Plate fibroblasts on glass coverslips in a 24-well plate.

  • Treat the cells with Ambroxol or DMSO as described in Protocol 1.

• Fixation and Permeabilization:

  • Wash the cells with PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with permeabilization buffer for 10 minutes at room temperature.

  • Wash three times with PBS.

• Immunostaining:

  • Block the cells with blocking buffer for 1 hour at room temperature.

  • Incubate the cells with the primary antibodies against GCase and the lysosomal marker (diluted in blocking buffer) overnight at 4°C.

  • Wash three times with PBS.

  • Incubate the cells with the appropriate fluorescently-labeled secondary antibodies (diluted in blocking buffer) for 1 hour at room temperature, protected from light.

  • Wash three times with PBS.

• Mounting and Imaging:

  • Stain the nuclei with DAPI for 5 minutes.

  • Wash with PBS.

  • Mount the coverslips onto glass slides using mounting medium.

  • Image the cells using a confocal microscope. Analyze the co-localization of the GCase signal with the lysosomal marker.

References

• 1. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ambroxol effects in glucocerebrosidase and α‐synuclein transgenic mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ambroxol as a pharmacological chaperone for mutant glucocerebrosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effects of ambroxol on the autophagy-lysosome pathway and mitochondria in primary cortical neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]

Developing a Stable Ambroxol Formulation for Research Applications

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ambroxol is a mucolytic agent used in the treatment of respiratory diseases. For research and preclinical development, a stable and well-characterized formulation is crucial to ensure accurate and reproducible results. This document provides a comprehensive guide to developing a stable aqueous oral solution of Ambroxol hydrochloride, including pre-formulation studies, formulation optimization, and analytical methods for stability assessment.

Pre-formulation Studies

A thorough understanding of the physicochemical properties of Ambroxol hydrochloride is the foundation for developing a stable formulation.

Physicochemical Properties of Ambroxol Hydrochloride

A summary of the key physicochemical properties of Ambroxol hydrochloride is presented in Table 1. Ambroxol hydrochloride is a white or yellowish crystalline powder.[1] It is sparingly soluble in water and soluble in methanol, while being practically insoluble in methylene (B1212753) chloride.[1][2] The melting point of Ambroxol hydrochloride is in the range of 235 to 240 °C.[3] Studies have shown that the drug is sensitive to humidity and can be destabilized by certain excipients, such as lactose (B1674315) monohydrate.[3] Conversely, polyvinyl pyrrolidone and magnesium stearate (B1226849) have been found to enhance its thermal stability.[3] The pH of a 1% w/v solution in carbon dioxide-free water is between 4.5 and 6.0.[1]

Property	Value	Reference
Molecular Formula	C₁₃H₁₉Br₂ClN₂O	[4]
Molecular Weight	414.56 g/mol	[4]
Melting Point	235-240 °C	[3]
Solubility	Sparingly soluble in water, soluble in methanol, practically insoluble in methylene chloride.	[1][2]
pH (1% w/v solution)	4.5 - 6.0	[1]
UV λmax	245 nm and 310 nm (in 0.05 M sulfuric acid)	[1]

Degradation Profile

Forced degradation studies are essential to identify potential degradation pathways and to develop a stability-indicating analytical method. Ambroxol hydrochloride is susceptible to degradation under stress conditions.

Studies have shown that Ambroxol hydrochloride degrades significantly under acidic, alkaline, and oxidative conditions.[5][6][7] One identified degradation product formed under accelerated stability conditions (40°C/75% RH) is trans-4-(6,8-dibromoquinazolin-3(4H)-yl)cyclohexanol.[8]

Formulation Development

The goal is to develop a stable oral solution of Ambroxol hydrochloride. Based on the pre-formulation data, a buffered aqueous solution with co-solvents and a preservative is a suitable approach.

Excipient Selection

The selection of appropriate excipients is critical for the stability and palatability of the final formulation.

Excipient Type	Example	Purpose
Solvent	Purified Water	Primary vehicle
Co-solvent	Propylene Glycol, Glycerol	To enhance solubility and stability
Buffering Agents	Citric Acid / Sodium Citrate	To maintain a stable pH within the optimal range of 4.0-6.0
Preservative	Sodium Benzoate	To prevent microbial growth in the aqueous formulation
Sweetener	Sorbitol, Sucralose	To improve palatability for in vivo studies

Experimental Workflow for Formulation Development

The following workflow outlines the key steps in developing a stable Ambroxol formulation.

References

• 1. drugfuture.com [drugfuture.com]
• 2. Ambroxol hydrochloride | 23828-92-4 [chemicalbook.com]
• 3. Thermo-Analytical and Compatibility Study with Mechanistic Explanation of Degradation Kinetics of Ambroxol Hydrochloride Tablets under Non-Isothermal Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ambroxol Hydrochloride | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. rjptonline.org [rjptonline.org]
• 6. rjptonline.org [rjptonline.org]
• 7. researchgate.net [researchgate.net]
• 8. Isolation, Identification, and Characterization of One Degradation Product in Ambroxol by HPLC-Hyphenated Techniques - PMC [pmc.ncbi.nlm.nih.gov]

Ambroxol: A Versatile Tool Compound for Neurodegeneration Research

Application Notes and Protocols

Ambroxol (B1667023), a long-established mucolytic agent, has emerged as a promising tool compound in the field of neurodegeneration research. Its multifaceted mechanism of action, centered on the enhancement of lysosomal function, offers a valuable pharmacological instrument to investigate cellular pathways implicated in a range of debilitating neurological disorders, including Parkinson's disease, Gaucher disease, and other synucleinopathies. This document provides researchers, scientists, and drug development professionals with a comprehensive overview of Ambroxol's applications, supported by quantitative data, detailed experimental protocols, and visual diagrams of its signaling pathways and experimental workflows.

Introduction

Neurodegenerative diseases are frequently characterized by the accumulation of misfolded proteins and dysfunctional cellular clearance mechanisms. Ambroxol's neuroprotective effects are primarily attributed to its role as a pharmacological chaperone for the lysosomal enzyme glucocerebrosidase (GCase), encoded by the GBA1 gene.[1][2][3] Mutations in GBA1 are a significant genetic risk factor for Parkinson's disease.[2][4] Ambroxol has been shown to increase GCase activity, enhance lysosomal biogenesis, and promote the clearance of pathological protein aggregates, such as alpha-synuclein (B15492655).[1][5] Furthermore, it exhibits anti-inflammatory and antioxidant properties, making it a versatile tool to probe various aspects of neurodegenerative pathology.[6][7][8]

Mechanism of Action

Ambroxol's primary mechanism involves binding to and stabilizing the GCase enzyme, facilitating its proper folding and trafficking from the endoplasmic reticulum to the lysosome.[9][10] This chaperone activity is pH-dependent, with optimal binding at the neutral pH of the endoplasmic reticulum and release in the acidic environment of the lysosome, allowing the restored enzyme to function.[10] Beyond its chaperone effect, Ambroxol has been shown to upregulate GCase expression and influence several interconnected cellular pathways.[1][2]

Key Signaling Pathways Influenced by Ambroxol:

• GCase Chaperoning and Lysosomal Enhancement: Ambroxol directly binds to GCase, promoting its stability and lysosomal localization, thereby increasing its enzymatic activity.[9][10] This leads to enhanced degradation of its substrate, glucosylceramide, and is thought to indirectly facilitate the clearance of other proteins like alpha-synuclein.[5][11]

• Autophagy and Lysosomal Biogenesis: Ambroxol has been reported to influence the autophagy-lysosome pathway.[2] It can increase the expression of Transcription Factor EB (TFEB), a master regulator of lysosomal biogenesis.[2][12] However, some studies suggest it may block macroautophagy flux, potentially redirecting cargo towards the secretory pathway.[2][12]

• Neuroinflammation and Oxidative Stress: Ambroxol exhibits anti-inflammatory effects by reducing the activation of microglia and astrocytes and decreasing the production of pro-inflammatory cytokines like TNF-α and IL-1β.[6][8][13] It also upregulates antioxidant markers such as Nrf-2 and HO-1, mitigating oxidative stress.[6][14]

• Alpha-Synuclein Regulation: Ambroxol has been shown to reduce the aggregation of alpha-synuclein, a key pathological hallmark of Parkinson's disease and other synucleinopathies.[3][15][16] This is achieved both through enhanced lysosomal clearance and by directly interfering with the primary nucleation step of alpha-synuclein aggregation.[3][15][16]

Data Presentation

The following tables summarize quantitative data from various in vitro and in vivo studies, demonstrating the efficacy of Ambroxol as a tool compound.

Table 1: In Vitro Efficacy of Ambroxol

Cell Type	Disease Model	Ambroxol Concentration	Key Findings	Reference
Mouse Cortical Neurons	Wild-type	10 µM, 30 µM	Increased GCase mRNA, protein levels, and activity. Increased TFEB and LIMP2 levels.[2][12]	[2],[12]
Human Fibroblasts	Gaucher Disease (with GBA mutations)	30 µM, 60 µM	Significantly increased mutant GCase activity and protein levels.[10]	[10]
Human iPSC-derived Neurons	Parkinson's Disease (GBA1 mutation)	Not specified	Activated autophagy, indicated by elevated LC3-II and p62 expression.[9]	[9]
HT-22 Hippocampal Neuronal Cells	Aβ and α-Synuclein-induced toxicity	20 µM	Improved cell viability to ~72% and restored GCase activity.[17]	[17]
N370S/WT GBA1 Cholinergic Neurons	GBA1 mutation model	Not specified	Increased GCase protein level by 50% and activity by 55%. Reduced tau levels to 44% of basal levels.[5]	[5]

Table 2: In Vivo Efficacy of Ambroxol

Animal Model	Disease Model	Ambroxol Dosage	Key Findings	Reference
Mice	LPS-induced Neuroinflammation	30 mg/kg/day for 14 days	Significantly reduced neuroinflammation and oxidative stress.[14]	[14]
Mice	Intracerebral Hemorrhage	35 mg/kg, 70 mg/kg	Reduced M1-like microglial activation and pro-inflammatory cytokine accumulation.[13]	[13]
Rats	Single and multiple doses	Not specified	Rapidly crossed the blood-brain barrier with a brain to plasma concentration ratio >10.[18]	[18]

Table 3: Clinical Trial Data for Ambroxol in Neurodegenerative Diseases

Clinical Trial Phase	Disease	Ambroxol Dosage	Key Findings	Reference
Phase II	Parkinson's Disease Dementia	1050 mg/day	Safe and well-tolerated. Showed possible benefits for psychiatric and cognitive symptoms.[11][19]	[19],[11]
Phase II	Parkinson's Disease	1260 mg/day	35% increase in cerebrospinal fluid (CSF) GCase protein levels.[18][20]	[18],[20]
Phase III (ASPro-PD)	Parkinson's Disease	Not specified	Ongoing trial to investigate if Ambroxol can slow the progression of Parkinson's.[21][22]	[21],[22]

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the efficacy of Ambroxol in neurodegeneration research.

In Vitro GCase Activity Assay in Cultured Cells

This protocol describes how to measure GCase activity in cell lysates after treatment with Ambroxol.

Materials:

• Cell culture medium (e.g., DMEM)

• Ambroxol hydrochloride (stock solution in DMSO or water)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., 0.25% Triton X-100, 0.25% taurocholic acid in citrate/phosphate (B84403) buffer, pH 5.4)

• 4-Methylumbelliferyl β-D-glucopyranoside (4-MUG), GCase substrate

• Glycine-NaOH buffer (pH 10.7)

• Fluorometer

Procedure:

• Cell Culture and Treatment:

  • Plate cells (e.g., fibroblasts, neurons) at an appropriate density in a multi-well plate.

  • Allow cells to adhere and grow for 24 hours.

  • Treat cells with varying concentrations of Ambroxol (e.g., 1 µM, 10 µM, 30 µM) or vehicle control for the desired duration (e.g., 48-72 hours).

• Cell Lysis:

  • Wash cells twice with cold PBS.

  • Add cell lysis buffer to each well and incubate on ice for 30 minutes.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate at 14,000 x g for 10 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• GCase Activity Measurement:

  • In a black 96-well plate, add a standardized amount of protein lysate (e.g., 10-20 µg) to each well.

  • Add the GCase substrate solution (4-MUG in citrate/phosphate buffer).

  • Incubate the plate at 37°C for 1-2 hours.

  • Stop the reaction by adding glycine-NaOH buffer.

• Data Analysis:

  • Measure the fluorescence of the product (4-methylumbelliferone) using a fluorometer (excitation ~365 nm, emission ~445 nm).

  • Calculate GCase activity as the amount of product formed per unit of protein per unit of time and normalize to the vehicle control.

Alpha-Synuclein Aggregation Assay (Thioflavin T Assay)

This protocol outlines a method to assess the effect of Ambroxol on the aggregation of alpha-synuclein in vitro.

Materials:

• Recombinant human alpha-synuclein protein

• Ambroxol hydrochloride

• Phosphate buffer (e.g., 20 mM, pH 7.4)

• Thioflavin T (ThT) stock solution

• 96-well black plate with a clear bottom

• Plate reader with fluorescence capability

Procedure:

• Preparation of Reaction Mixtures:

  • Prepare a solution of recombinant alpha-synuclein in phosphate buffer at a final concentration of ~50-100 µM.

  • Prepare different concentrations of Ambroxol in the same buffer.

  • In a 96-well plate, mix the alpha-synuclein solution with either Ambroxol or vehicle control. .

• Incubation and Aggregation:

  • Seal the plate and incubate at 37°C with continuous shaking to induce aggregation.

• Thioflavin T Measurement:

  • At regular time intervals (e.g., every hour), add ThT to a final concentration of ~10 µM to each well.

  • Measure the fluorescence intensity using a plate reader (excitation ~440 nm, emission ~485 nm).

• Data Analysis:

  • Plot the ThT fluorescence intensity against time for each condition.

  • Compare the lag time and the maximum fluorescence intensity of the Ambroxol-treated samples to the control to determine the effect on aggregation kinetics.

Immunocytochemistry for Lysosomal Markers

This protocol details the staining of cultured cells to visualize changes in lysosomal markers following Ambroxol treatment.

Materials:

• Cells cultured on coverslips

• Ambroxol hydrochloride

• 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

• Blocking buffer (e.g., 5% bovine serum albumin in PBS)

• Primary antibody against a lysosomal marker (e.g., LAMP1, Cathepsin D)

• Fluorescently labeled secondary antibody

• DAPI (4',6-diamidino-2-phenylindole) for nuclear staining

• Mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment:

  • Grow cells on sterile coverslips in a multi-well plate.

  • Treat cells with Ambroxol or vehicle control as described in Protocol 4.1.

• Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix the cells with 4% PFA for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with permeabilization buffer for 10 minutes.

• Blocking and Antibody Incubation:

  • Wash three times with PBS.

  • Block non-specific binding sites with blocking buffer for 1 hour at room temperature.

  • Incubate with the primary antibody diluted in blocking buffer overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with the fluorescently labeled secondary antibody diluted in blocking buffer for 1 hour at room temperature in the dark.

• Staining and Mounting:

  • Wash three times with PBS.

  • Counterstain the nuclei with DAPI for 5 minutes.

  • Wash twice with PBS.

  • Mount the coverslips onto microscope slides using mounting medium.

• Imaging and Analysis:

  • Visualize the cells using a fluorescence microscope.

  • Capture images and quantify the fluorescence intensity or the number of lysosomes per cell using image analysis software.

Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows related to the use of Ambroxol in neurodegeneration research.

References

• 1. Ambroxol, the cough expectorant with neuroprotective effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of ambroxol on the autophagy-lysosome pathway and mitochondria in primary cortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells. - UCL Discovery [discovery.ucl.ac.uk]
• 5. Ambroxol reverses tau and α-synuclein accumulation in a cholinergic N370S GBA1 mutation model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Ambroxol attenuates detrimental effect of LPS-induced glia-mediated neuroinflammation, oxidative stress, and cognitive dysfunction in mice brain [frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Ambroxol confers neuroprotection against scopolamine-induced Alzheimer’s-like pathology by modulating oxidative stress, neuroinflammation, and cognitive deficits via Nrf-2/JNK/GSK-3β signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies [frontiersin.org]
• 10. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. parkinson.ca [parkinson.ca]
• 12. researchgate.net [researchgate.net]
• 13. Ambroxol Improves Neuronal Survival and Reduces White Matter Damage through Suppressing Endoplasmic Reticulum Stress in Microglia after Intracerebral Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Ambroxol attenuates detrimental effect of LPS-induced glia-mediated neuroinflammation, oxidative stress, and cognitive dysfunction in mice brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. Ambroxol displaces α-synuclein from the membrane and inhibits the formation of early protein–lipid coaggregates - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 17. mdpi.com [mdpi.com]
• 18. trial.medpath.com [trial.medpath.com]
• 19. ClinicalTrials.gov [clinicaltrials.gov]
• 20. ClinicalTrials.gov [clinicaltrials.gov]
• 21. Phase 3 clinical trial of ambroxol for Parkinson's confirmed - Cure Parkinson's [cureparkinsons.org.uk]
• 22. Phase 3 trial of ambroxol is underway | Parkinson's UK [parkinsons.org.uk]

Technical Notes & Optimization

Troubleshooting low solubility of Ambroxol in aqueous solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low solubility of Ambroxol (B1667023) in aqueous solutions during their experiments.

Troubleshooting Guide: Low Ambroxol Solubility

Low aqueous solubility of Ambroxol is a common challenge. This guide provides a systematic approach to troubleshoot and resolve this issue.

Initial Assessment and Troubleshooting Workflow

If you are observing precipitation or incomplete dissolution of Ambroxol in your aqueous solution, follow this workflow to identify a suitable solution.

Caption: A workflow for troubleshooting low aqueous solubility of Ambroxol.

Frequently Asked Questions (FAQs)

Physicochemical Properties and Solubility

Q1: What are the general solubility properties of Ambroxol hydrochloride?

A1: Ambroxol hydrochloride is sparingly soluble in water and slightly soluble in ethanol.[1][2][3] It is more soluble in organic solvents like dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF).[4]

Q2: Is there a quantitative value for the aqueous solubility of Ambroxol hydrochloride?

A2: The aqueous solubility of Ambroxol hydrochloride is reported to be approximately 5 mg/mL.[1]

Solvent	Solubility
Water	Sparingly soluble (~5 mg/mL)[1]
Methanol	Soluble[2][3]
Ethanol	Slightly soluble (~5 mg/mL)[1][4]
Methylene Chloride	Practically insoluble[2][3]
DMSO	~20 mg/mL[4], Soluble to 50 mM
DMF	~20 mg/mL[4]

Q3: How does pH affect the solubility of Ambroxol?

A3: As a weak base, the solubility of Ambroxol is pH-dependent.[5] Its solubility is higher in acidic conditions. The pH of a 10 g/L solution of Ambroxol hydrochloride in water is typically between 4.0 and 6.0.[1] One study noted the highest dissolution rate at a pH of 1.2.[5] Therefore, acidifying your aqueous buffer can improve solubility.

Experimental Strategies to Enhance Solubility

Q4: How can I prepare a stock solution of Ambroxol hydrochloride?

A4: Due to its limited aqueous solubility, it is recommended to first prepare a concentrated stock solution in an organic solvent like DMSO.[4][5] For example, you can dissolve Ambroxol hydrochloride in DMSO at a concentration of up to 50 mM.

Q5: What are co-solvents and how can they improve Ambroxol solubility?

A5: Co-solvents are water-miscible organic solvents that can be added to an aqueous solution to increase the solubility of poorly soluble compounds.[6] For Ambroxol, co-solvents such as propylene glycol and glycerin have been shown to be effective.[7][8]

Q6: I'm observing precipitation when diluting my DMSO stock solution into my aqueous cell culture media. What can I do?

A6: This is a common issue when a drug is highly soluble in the organic stock solvent but poorly soluble in the final aqueous medium. To mitigate this:

• Dilute Slowly: Add the stock solution dropwise to the media while stirring or vortexing.[5]

• Pre-warm the Media: Warming your cell culture media to 37°C may help maintain solubility.[5]

• Lower the Stock Concentration: Preparing a less concentrated stock solution in your organic solvent can sometimes prevent precipitation upon dilution.[5]

• Use a Surfactant: A low concentration of a biocompatible surfactant, such as Tween 80, can help maintain solubility through micellar solubilization.[5] Ensure the final surfactant concentration is not cytotoxic to your cells.

Q7: Are there more advanced techniques if the above methods are not sufficient?

A7: Yes, for persistent solubility issues, advanced formulation strategies can be employed:

• Complexation: Using cyclodextrins to form inclusion complexes can significantly enhance the aqueous solubility of hydrophobic drugs like Ambroxol.[5][9]

• Solid Dispersion: This involves dispersing the drug in a hydrophilic carrier matrix, such as polyethylene (B3416737) glycols (PEGs) or polyvinylpyrrolidone (B124986) (PVP), to improve dissolution.[5]

• Particle Size Reduction: Techniques like micronization can increase the surface area of the drug particles, which can lead to a faster dissolution rate.[10][11][12]

Experimental Protocols

Protocol 1: Preparation of an Ambroxol Stock Solution in DMSO

Objective: To prepare a sterile, high-concentration stock solution of Ambroxol hydrochloride for subsequent dilution in aqueous media.

Materials:

• Ambroxol hydrochloride powder

• High-purity, anhydrous DMSO

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

• 0.22 µm syringe filter (DMSO-compatible)

Procedure:

• Calculate Mass: Determine the mass of Ambroxol hydrochloride required for your desired stock concentration and volume. The molecular weight of Ambroxol hydrochloride is 414.56 g/mol .[1][3]

• Weigh Compound: Accurately weigh the calculated mass of Ambroxol hydrochloride powder and place it in a sterile microcentrifuge tube.

• Add Solvent: Add the required volume of anhydrous DMSO to the tube.

• Dissolve: Vigorously vortex the solution for 1-2 minutes. If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.[5]

• Sterilize: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a new sterile tube.[5]

• Storage: Store the stock solution at an appropriate temperature as recommended by the supplier, often at -20°C for long-term storage.

Protocol 2: Improving Ambroxol Solubility with a Co-solvent System

Objective: To prepare an aqueous solution of Ambroxol using a co-solvent to enhance solubility.

Materials:

• Ambroxol hydrochloride powder

• Propylene glycol (or other suitable co-solvent)

• Purified water (or desired aqueous buffer)

• Stir plate and stir bar

Procedure:

• Prepare Co-solvent/Water Mixture: In a beaker, prepare a mixture of propylene glycol and purified water. A common starting point is a 1:1 ratio, which can be optimized as needed.

• Dissolve Ambroxol: While stirring the co-solvent/water mixture, slowly add the Ambroxol hydrochloride powder.

• Adjust Final Volume: Once the Ambroxol is dissolved, add purified water to reach the final desired volume and concentration.

• Observe: Monitor the solution for any signs of precipitation. If precipitation occurs, the ratio of co-solvent to water may need to be increased.

Ambroxol's Mechanism of Action: A Simplified Overview

Ambroxol is known as a mucolytic agent that works by altering the secretion and viscosity of mucus in the respiratory tract. It also has anti-inflammatory and antioxidant properties and acts as a sodium channel blocker.

Caption: Simplified mechanism of Ambroxol's mucolytic action.[1]

References

• 1. Ambroxol hydrochloride | 23828-92-4 [chemicalbook.com]
• 2. drugfuture.com [drugfuture.com]
• 3. Ambroxol HCL Manufacturer, Ambroxol HCL Supplier, Exporter [shreejipharmainternational.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ijmsdr.org [ijmsdr.org]
• 7. A method for improving the stability of ambroxol hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 8. CN102258462A - Method for improving stability of ambroxolhydrochloride - Google Patents [patents.google.com]
• 9. Thermo-Analytical and Compatibility Study with Mechanistic Explanation of Degradation Kinetics of Ambroxol Hydrochloride Tablets under Non-Isothermal Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 11. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 12. wjbphs.com [wjbphs.com]

Optimizing Ambroxol Concentration for Cell-Based Assays: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the use of Ambroxol (B1667023) in cell-based assays. The following information, presented in a question-and-answer format, addresses common challenges to ensure reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Ambroxol and what are its primary mechanisms of action in a cellular context?

Ambroxol is a mucolytic agent that is also investigated for its neuroprotective and anti-inflammatory properties.[1][2][3] Its mechanisms of action are multifaceted and include:

• Enhancement of Glucocerebrosidase (GCase) Activity: Ambroxol acts as a pharmacological chaperone for GCase, an enzyme involved in lysosomal function. By stabilizing the enzyme, it promotes the clearance of misfolded proteins.[1][4]

• Anti-Inflammatory Effects: It can reduce the secretion of pro-inflammatory cytokines such as IL-1β and TNF-α.[1][3]

• Modulation of Ion Channels: Ambroxol has been shown to block neuronal voltage-gated sodium channels.[3][5][6]

• Antioxidant Properties: It exhibits direct scavenging of reactive oxygen species, protecting cells from oxidative stress.[1][2][3]

• Stimulation of Surfactant Production: In respiratory cells, it stimulates the synthesis of pulmonary surfactant.[2][3][6]

Q2: What is a typical starting concentration range for Ambroxol in cell-based assays?

The optimal concentration of Ambroxol is highly dependent on the cell line and the specific assay being performed. However, based on published studies, a common starting range is between 10 µM and 100 µM .[7][8] It is crucial to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific experimental conditions.

Q3: I am observing high cytotoxicity in my experiments. What are the potential causes and how can I troubleshoot this?

High cytotoxicity is a common issue when working with any new compound. Potential causes and troubleshooting steps are outlined below:

• Concentration is too high: Your cell line may be particularly sensitive to Ambroxol.

  • Solution: Perform a dose-response curve starting from a lower concentration (e.g., 1 µM) and titrating up to determine the IC50 (half-maximal inhibitory concentration) for cytotoxicity.

• Solvent Toxicity: The solvent used to dissolve Ambroxol, commonly DMSO, can be toxic to cells at higher concentrations.[9]

  • Solution: Ensure the final concentration of the solvent in your cell culture medium is low (typically ≤ 0.1%) and consistent across all wells, including vehicle controls.

• Compound Instability: Ambroxol may degrade in the culture medium over long incubation periods, potentially forming toxic byproducts.[9]

  • Solution: Consider the stability of Ambroxol in your specific media and incubation conditions. It may be necessary to refresh the media with a fresh preparation of the compound during long-term experiments.

• Assay Interference: The compound itself might interfere with the readout of your cytotoxicity assay (e.g., MTT assay).[9]

  • Solution: Use an orthogonal method to confirm cytotoxicity. For example, if you are using a metabolic assay like MTT, confirm the results with a membrane integrity assay like a Lactate Dehydrogenase (LDH) release assay.[9]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High inter-experimental variability	Inconsistent drug concentration, cell viability issues, or variations in experimental conditions.[10]	Verify the concentration of your Ambroxol stock solution. Ensure consistent cell seeding density and health. Standardize all incubation times and reagent additions.
Low or no observable effect	Concentration is too low. Insufficient incubation time. The chosen cell line does not express the target pathway.	Perform a dose-response experiment with a higher concentration range. Optimize the incubation time. Confirm the expression of the target protein or pathway in your cell line.
Poor solubility of Ambroxol in media	Ambroxol hydrochloride has limited solubility in aqueous solutions.[11][12]	Prepare a high-concentration stock solution in a suitable solvent like DMSO or methanol (B129727) before diluting it to the final concentration in the cell culture medium.[7][13][14] Ensure the final solvent concentration is not toxic to the cells.

Experimental Protocols

Cell Viability (MTT) Assay

This protocol assesses cell viability by measuring the metabolic activity of mitochondrial dehydrogenases.[9]

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.[9]

• Treatment: Prepare serial dilutions of Ambroxol in a complete culture medium. Remove the old medium and add the Ambroxol dilutions to the wells. Include vehicle control wells.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24-48 hours).[15]

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[15]

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well and incubate overnight in the dark to dissolve the formazan (B1609692) crystals.[15]

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate cell viability as a percentage of the vehicle control.

Quantification of Cytokine Secretion (ELISA)

This protocol is for measuring the concentration of secreted cytokines (e.g., IL-6, TNF-α) in the cell culture supernatant.[15]

• Cell Seeding and Treatment: Seed cells in a suitable plate format (e.g., 24-well plate) and allow them to adhere. Pre-treat the cells with different concentrations of Ambroxol for a specified time (e.g., 1 hour).[15]

• Inflammatory Stimulation: Induce an inflammatory response by adding a stimulant (e.g., 1 µg/mL LPS) and incubate for 24 hours.[15]

• Supernatant Collection: Collect the cell culture supernatants.

• Centrifugation: Centrifuge the supernatants to remove any cells or debris.[15]

• ELISA: Measure the concentration of the cytokine of interest in the supernatants using a commercially available ELISA kit, following the manufacturer's protocol.

Data Presentation

Table 1: Reported Concentrations of Ambroxol in Cell-Based Assays

Cell Line	Assay Type	Concentration Range	Observed Effect	Reference
Gaucher Disease Fibroblasts	GCase Activity	0.3 - 60 µM	Increased mutant β-Glu activity	[4]
Parkinson's Disease Fibroblasts	GCase Protein Levels	10, 30, 60 µM	Significant elevation of GCase protein levels	[7]
HT-22 Hippocampal Neurons	Neuroprotection	up to 20 µM	Improved cell viability and reduced apoptosis	[8]
A549 Lung Cancer Cells	Cytotoxicity (IC50)	0.69 µg/mL (Nanosuspension), 3.74 µg/mL (Pure)	Decreased cell viability	[16]
Neural Stem Cells	Differentiation	30, 60, 90 µM	Promoted differentiation into neurons	[17]

Visualizations

Caption: Workflow for Ambroxol cell-based experiments.

Caption: Key signaling pathways modulated by Ambroxol.

References

• 1. Ambroxol, the cough expectorant with neuroprotective effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An overview of efficacy and safety of ambroxol for the treatment of acute and chronic respiratory diseases with a special regard to children - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmacyfreak.com [pharmacyfreak.com]
• 4. researchgate.net [researchgate.net]
• 5. Ambroxol: A CNS Drug? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Ambroxol Hydrochloride? [synapse.patsnap.com]
• 7. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Ambroxol hydrochloride | 23828-92-4 [chemicalbook.com]
• 12. A method for improving the stability of ambroxol hydrochloride - Eureka | Patsnap [eureka.patsnap.com]
• 13. ajptonline.com [ajptonline.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Ambroxol Hydrochloride Loaded Gastro-Retentive Nanosuspension Gels Potentiate Anticancer Activity in Lung Cancer (A549) Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Ambroxol Upregulates Glucocerebrosidase Expression to Promote Neural Stem Cells Differentiation Into Neurons Through Wnt/β-Catenin Pathway After Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming Variability in Ambroxol In Vitro Experiments: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common sources of variability in in vitro experiments involving Ambroxol (B1667023). Detailed experimental protocols and quantitative data are presented to enhance reproducibility and ensure reliable results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that may arise during in vitro experiments with Ambroxol, offering potential causes and solutions in a user-friendly question-and-answer format.

Ambroxol Solution Preparation

Q1: My Ambroxol stock solution is showing precipitation. What should I do?

A: Precipitation of Ambroxol can occur due to improper storage or exceeding its solubility limit. To resolve this, gently warm the solution to 37°C and vortex it to help redissolve the compound. If precipitation persists, it is advisable to prepare a fresh, lower-concentration stock solution.[1]

Q2: What is the recommended solvent and concentration for preparing an Ambroxol stock solution for cell culture experiments?

A: Ambroxol is soluble in dimethyl sulfoxide (B87167) (DMSO) and to a lesser extent in ethanol. For cell-based assays, a high-concentration stock solution (e.g., 10-50 mM) in DMSO is recommended. This stock should then be further diluted in the appropriate cell culture medium to the final working concentration. It is crucial to ensure the final DMSO concentration in the culture medium is low (typically <0.5%) to prevent solvent-induced cytotoxicity.[1]

Cell-Based Assays

Q3: I am observing inconsistent results in my mucin secretion assay. What are the potential sources of this variability?

A: Variability in mucin secretion assays can stem from several factors:

• Cell Passage Number: Use cells within a consistent and low passage number range, as mucin expression can fluctuate with repeated passaging.[1]

• Cell Confluency: Ensure cell monolayers are fully confluent and have formed tight junctions before starting the experiment. Transepithelial electrical resistance (TEER) can be measured to monitor this.[1]

• Incomplete Removal of Pre-existing Mucin: Thoroughly wash the cell surface to remove any accumulated mucin before adding Ambroxol.[1]

• Reagent Quality: Use high-quality, fresh reagents, including cell culture media and supplements, to minimize variability.[1]

Q4: I am not observing the expected anti-inflammatory effect (e.g., cytokine reduction) of Ambroxol in my LPS-stimulated cell model. What could be the problem?

A: Several factors can influence the outcome of cytokine release assays:

• LPS Lot-to-Lot Variability: It is critical to test each new lot of lipopolysaccharide (LPS) to determine the optimal concentration for stimulating cytokine release in your specific cell line.

• Cell Health: Ensure cells are healthy and not overly confluent, as stressed cells may respond differently to stimuli.[1]

• Timing of Treatment: The timing of Ambroxol treatment relative to LPS stimulation is crucial. Pre-treatment with Ambroxol before LPS stimulation is often necessary to observe an inhibitory effect.[1]

• ELISA Performance: Verify the performance of your ELISA kit by running appropriate controls, including a standard curve and positive/negative controls.[1]

Analytical Assays (HPLC)

Q5: I am experiencing a drifting retention time for Ambroxol in my HPLC analysis. What are the common causes?

A: Retention time variability in HPLC is a frequent issue and can be caused by:

• Mobile Phase Composition: Inaccurate mixing of mobile phase solvents is a primary cause. Prepare fresh mobile phase daily and ensure it is thoroughly mixed and degassed.[1]

• Column Temperature: Fluctuations in column temperature can significantly impact retention times. Use a column oven to maintain a stable temperature.[1]

• Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting the analysis.[1]

• Column Contamination: Contaminants from samples or the mobile phase can accumulate on the column. Regularly flush the column with a strong solvent.[1]

Q6: The peak shape of Ambroxol in my chromatogram is poor (e.g., tailing or fronting). How can I improve it?

A: Poor peak shape can be addressed by:

• Adjusting Mobile Phase pH: The pH of the mobile phase can affect the ionization state of Ambroxol and its interaction with the stationary phase. Small adjustments to the pH can often improve peak symmetry.[1]

• Sample Solvent: Whenever possible, dissolve the sample in the mobile phase. If a different solvent is used, ensure it has a similar or weaker elution strength than the mobile phase.[1]

• Column Overload: Injecting too much sample can lead to peak distortion. Try reducing the injection volume or sample concentration.[1]

Quantitative Data Summary

The following tables summarize quantitative data from various in vitro studies on Ambroxol, providing a reference for expected experimental outcomes.

Table 1: Antioxidant Activity of Ambroxol

Assay Type	Model System	Ambroxol Concentration	Effect	Reference
Inhibition of Hyaluronic Acid Degradation	In vitro	1,000 µg/L	93% reduction in degradation	[2][3]
Lipid Peroxidation Inhibition	Rat Liver Mitochondria	10 mmol/L	96% inhibition	[2][3]
Lipid Peroxidation Inhibition	Rat Gastric Mucosa	10 mmol/L	74% inhibition	[2][3]
Reactive Oxygen Species (ROS) Reduction	Zymosan-activated PMNs and Mononuclear Cells	10⁻⁴ mol/L (1-hour incubation)	~75% reduction in ROS	[4]
Reactive Oxygen Species (ROS) Reduction	Zymosan-activated PMNs and Mononuclear Cells	10⁻⁴ mol/L (2-hour incubation)	~98% reduction in ROS	[4]
HOCl Scavenging	In vitro	25 µM	22 ± 13% inhibition of chlorination	[5]
HOCl Scavenging	In vitro	70 µM	59 ± 14% inhibition of chlorination	[5]
Hydroxyl Radical (.OH) Scavenging	Deoxyribose oxidation assay	1 mM	47 ± 11% decrease in oxidation	[5]
Hydroxyl Radical (.OH) Scavenging	Deoxyribose oxidation assay	2 mM	75 ± 9% decrease in oxidation	[5]
Hydroxyl Radical (.OH) Scavenging	Deoxyribose oxidation assay	10 mM	89 ± 4% decrease in oxidation	[5]

Table 2: Anti-inflammatory Effects of Ambroxol

Cell Type/Model	Stimulant	Cytokine/Marker	Ambroxol Concentration	% Inhibition / Effect	Reference
Human Mononuclear Cells	Endotoxin	IL-1	-	Inhibition observed	[1]
NCI-H292 Cells	LPS	MUC5AC, TNF-α, IL-1β mRNA	Dose-dependent	Inhibition observed	[6]
Primary Human Tracheal Epithelial Cells	Rhinovirus 14	IL-1β, IL-6, IL-8	100 nM	Reduction in cytokine concentration	[7]
Activated Human Neutrophils	-	Superoxide Anion Production	-	Inhibition observed	[8]
Activated Human Neutrophils	-	Hypochlorous Acid (HOCl) Production	IC₅₀ = 9.7 ± 0.7 µmol/L	Efficient decrease	[8]
Activated Human Neutrophils	-	Elastase and Myeloperoxidase Release	-	Reduction in release	[8]

Detailed Experimental Protocols

To ensure reproducibility, detailed methodologies for key in vitro experiments are provided below.

Protocol 1: Mucin Secretion Assay in NCI-H292 Cells

This protocol describes a method to assess the effect of Ambroxol on mucin secretion from the NCI-H292 human bronchial epithelial cell line.

Materials:

• NCI-H292 cells

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Ambroxol

• Mucus stimulant (e.g., ATP or methacholine)

• Phosphate-buffered saline (PBS)

• ELISA kit for MUC5AC

Procedure:

• Cell Culture: Culture NCI-H292 cells on permeable supports until a differentiated, mucus-producing epithelial layer is formed.

• Pre-treatment: Treat the apical surface of the cultures with various concentrations of Ambroxol for a defined period (e.g., 24 hours). Include a vehicle control.

• Stimulation: After the pre-treatment period, stimulate mucin secretion by adding a mucus stimulant to the apical surface for a specified time.

• Sample Collection: Collect the secreted mucus from the apical surface by gently washing with a small volume of PBS.

• Quantification: Measure the amount of MUC5AC in the collected samples using a specific ELISA kit according to the manufacturer's instructions.

Protocol 2: Anti-inflammatory Assay in LPS-stimulated Macrophages

This protocol outlines a method to evaluate the anti-inflammatory effects of Ambroxol by measuring cytokine production in LPS-stimulated macrophages (e.g., RAW 264.7).

Materials:

• RAW 264.7 cells

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Ambroxol

• Lipopolysaccharide (LPS)

• PBS

• ELISA kit for a pro-inflammatory cytokine (e.g., TNF-α or IL-6)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with various concentrations of Ambroxol for 1 hour. Include a vehicle control.

• Stimulation: Stimulate the cells with an optimal concentration of LPS for a defined period (e.g., 4-24 hours).

• Supernatant Collection: After incubation, collect the cell culture supernatants.

• Cytokine Measurement: Measure the concentration of the target cytokine in the supernatants using an ELISA kit following the manufacturer's protocol.

Protocol 3: Antioxidant Capacity Assay (DPPH Radical Scavenging)

This protocol describes a common method to assess the antioxidant capacity of Ambroxol by measuring its ability to scavenge the DPPH radical.

Materials:

• Ambroxol

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) or Ethanol

• 96-well plate

• Microplate reader

Procedure:

• DPPH Solution Preparation: Prepare a fresh solution of DPPH in methanol or ethanol.

• Sample Preparation: Prepare serial dilutions of Ambroxol in the same solvent. A positive control (e.g., ascorbic acid) should also be prepared.

• Reaction Mixture: In a 96-well plate, add the Ambroxol dilutions (or control) and the DPPH solution. A blank containing only the solvent should also be included.

• Incubation: Incubate the plate in the dark at room temperature for a specific time (e.g., 30 minutes).

• Absorbance Measurement: Measure the absorbance of the solutions at a specific wavelength (typically around 517 nm) using a microplate reader.

• Calculation: Calculate the percentage of DPPH radical scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] * 100

Signaling Pathways and Experimental Workflows

Visual representations of key signaling pathways influenced by Ambroxol and typical experimental workflows are provided below to facilitate a deeper understanding of the experimental design and potential sources of variability.

Caption: A typical workflow for an in vitro mucin secretion assay.

Caption: Ambroxol's inhibitory effect on the NF-κB signaling pathway.

Caption: A logical approach to troubleshooting inconsistent experimental results.

References

• 1. benchchem.com [benchchem.com]
• 2. In vitro and in vivo antioxidant activity of ambroxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antioxidant function of ambroxol in mononuclear and polymorphonuclear cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antioxidant properties of Ambroxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ambroxol inhalation ameliorates LPS-induced airway inflammation and mucus secretion through the extracellular signal-regulated kinase 1/2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ambroxol inhibits rhinovirus infection in primary cultures of human tracheal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro inhibition of human neutrophil histotoxicity by ambroxol: evidence for a multistep mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Cell Toxicity of High-Concentration Ambroxol in Primary Cultures

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the cell toxicity of high-concentration Ambroxol (B1667023) in primary cell cultures.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments investigating the cytotoxic effects of high-concentration Ambroxol.

Issue	Potential Cause(s)	Recommended Solution(s)
High cell death observed at all tested Ambroxol concentrations.	The concentration range selected is too high for the specific primary cell type. Primary cells are often more sensitive than immortalized cell lines.	Perform a broader dose-response experiment starting from a much lower concentration range (e.g., nanomolar) to determine the IC50 value more accurately.
Contamination of the cell culture (e.g., mycoplasma, bacteria, fungi) can increase cell sensitivity to chemical compounds.	Regularly test primary cell cultures for contaminants. Ensure aseptic techniques are strictly followed.
The primary cells are of poor quality or have been in culture for too long, leading to increased fragility.	Use freshly isolated primary cells whenever possible and adhere to established protocols for their culture and maintenance to ensure viability and robustness.
Inconsistent or variable results between replicate experiments.	Variability in the seeding density of primary cells can lead to inconsistent responses to Ambroxol.	Standardize the cell seeding protocol to ensure a consistent number of viable cells is plated for each experiment.
Edge effects in multi-well plates can cause cells in the outer wells to behave differently due to variations in temperature and evaporation.	Avoid using the outer wells of the plate for experimental samples. Instead, fill them with sterile phosphate-buffered saline (PBS) or culture medium to maintain humidity.
The Ambroxol stock solution is not stable or has degraded.	Prepare fresh Ambroxol solutions for each experiment from a high-quality source.
Vehicle control (e.g., DMSO) shows significant cytotoxicity.	The final concentration of the solvent in the culture medium is too high for the primary cells.	Ensure the final solvent concentration is non-toxic for the specific primary cell type (typically ≤ 0.1% for DMSO). Perform a solvent toxicity titration to determine the maximum tolerated concentration.
Discrepancy in cytotoxicity results when using different assay methods.	The mechanism of cell death induced by high-concentration Ambroxol may interfere with the readout of a specific assay. For example, a compound might interfere with the metabolic activity measured in an MTT assay without causing immediate membrane lysis detected by an LDH assay.	Use orthogonal assay methods to confirm cytotoxicity. For example, complement a metabolic assay (e.g., MTT) with a membrane integrity assay (e.g., LDH release) and a direct cell viability stain (e.g., LIVE/DEAD assay).

Frequently Asked Questions (FAQs)

Q1: What is a typical cytotoxic concentration of Ambroxol for primary cells?

A1: The cytotoxic concentration of Ambroxol can vary significantly depending on the primary cell type and the duration of exposure. For example, in primary cortical neurons, a concentration of 60µM has been shown to increase the number of dead cells, while concentrations of 10µM and 30µM did not induce significant cell death.[1] It is crucial to perform a dose-response study for each specific primary cell type to determine the precise cytotoxic range.

Q2: How can I prepare Ambroxol for cell culture experiments?

A2: Ambroxol hydrochloride can be dissolved in dimethyl sulfoxide (B87167) (DMSO) to create a stock solution. This stock solution can then be further diluted in cell culture medium to achieve the desired final concentrations. It is important to ensure the final concentration of DMSO in the culture medium is not toxic to the cells (typically below 0.1%).

Q3: What are the potential mechanisms of cell death induced by high-concentration Ambroxol?

A3: High concentrations of Ambroxol can induce apoptosis through various signaling pathways. Evidence suggests the involvement of the Unfolded Protein Response (UPR), the NF-κB pathway, and potentially the Wnt/β-catenin pathway. Prolonged ER stress due to high drug concentration can activate the pro-apoptotic arms of the UPR. Similarly, while NF-κB is often associated with cell survival, its chronic activation under cellular stress can also promote apoptosis.

Q4: How long should I expose my primary cells to high-concentration Ambroxol?

A4: The optimal exposure time will depend on the primary cell type and the specific research question. Typical incubation times for cytotoxicity assays range from 24 to 72 hours. It is recommended to perform a time-course experiment to determine the most appropriate duration for your experimental model.

Q5: Can Ambroxol interfere with the cytotoxicity assay itself?

A5: It is possible for any compound to interfere with the components of a cytotoxicity assay. For example, a compound could have reducing properties that affect the readout of tetrazolium-based assays like the MTT assay. It is advisable to include appropriate controls, such as a cell-free assay with the compound, to check for any direct interference with the assay reagents. Using multiple, mechanistically different cytotoxicity assays can also help validate the results.

Data Presentation

Table 1: Summary of Reported Cytotoxic Concentrations of Ambroxol in Primary Cultures

Primary Cell Type	Ambroxol Concentration	Observed Effect	Reference
Primary Cortical Neurons (mouse)	10 µM	No significant change in cell death	[1]
30 µM	No significant change in cell death	[1]
60 µM	Increased number of dead cells	[1]
Primary Human Tracheal Epithelial Cells	100 nM	No cytotoxicity reported; used for antiviral studies	[2]
Primary Patient-Derived Macrophages	Not specified for toxicity	Used for assessing therapeutic response	[3]

Note: This table is intended as a guide. The cytotoxic concentrations of Ambroxol should be empirically determined for each specific primary cell type and experimental condition.

Experimental Protocols

Primary Cell Culture for Toxicity Studies

This protocol provides a general framework for culturing primary cells for toxicity assessment. Specific isolation and culture conditions will vary depending on the cell type.

• Cell Isolation and Plating:

  • Isolate primary cells from tissue using established enzymatic and mechanical dissociation methods.

  • Determine cell viability and concentration using a hemocytometer and trypan blue exclusion.

  • Seed the cells in appropriate culture vessels (e.g., 96-well plates for high-throughput screening) at a predetermined optimal density.

  • Allow cells to adhere and recover for 24-48 hours before treatment.

• Ambroxol Treatment:

  • Prepare a stock solution of Ambroxol hydrochloride in DMSO.

  • Serially dilute the Ambroxol stock solution in complete culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and below the toxic threshold.

  • Remove the old medium from the cells and replace it with the medium containing the different concentrations of Ambroxol.

  • Include untreated controls and vehicle (DMSO) controls.

  • Incubate the cells for the desired exposure time (e.g., 24, 48, or 72 hours).

LIVE/DEAD™ Viability/Cytotoxicity Assay

This assay differentiates between live and dead cells based on membrane integrity and esterase activity.

• Reagent Preparation:

  • Prepare a working solution containing Calcein AM (stains live cells green) and Ethidium homodimer-1 (EthD-1; stains dead cells red) in sterile PBS according to the manufacturer's instructions.

• Cell Staining:

  • After the Ambroxol treatment period, carefully remove the culture medium.

  • Wash the cells gently with PBS.

  • Add the LIVE/DEAD™ working solution to each well and incubate for 15-30 minutes at room temperature, protected from light.

• Imaging and Analysis:

  • Visualize the cells using a fluorescence microscope with appropriate filters for green (Calcein AM) and red (EthD-1) fluorescence.

  • Capture images and quantify the number of live and dead cells to determine the percentage of cytotoxicity for each Ambroxol concentration.

MTT Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells as an indicator of viability.

• MTT Addition:

  • Following Ambroxol treatment, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well to a final concentration of 0.5 mg/mL.[4]

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.[4]

• Formazan Solubilization:

  • Carefully remove the MTT-containing medium.

  • Add a solubilization solution (e.g., DMSO or a specialized reagent) to each well to dissolve the formazan crystals.[5]

• Absorbance Measurement:

  • Measure the absorbance of the solubilized formazan at a wavelength of 570 nm using a microplate reader.[6]

  • Calculate cell viability as a percentage of the untreated control after subtracting the background absorbance.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH from damaged cells into the culture medium.

• Sample Collection:

  • After Ambroxol treatment, carefully collect the cell culture supernatant from each well.

• LDH Reaction:

  • Transfer the supernatant to a new 96-well plate.

  • Add the LDH reaction mixture, containing a substrate and a tetrazolium salt, to each well according to the manufacturer's protocol.[7]

  • Incubate for up to 30 minutes at room temperature, protected from light.[8]

• Absorbance Measurement:

  • Add a stop solution if required by the kit.

  • Measure the absorbance of the resulting formazan product at 490 nm using a microplate reader.[8]

  • Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to the maximum LDH release from lysed control cells.

Signaling Pathways and Experimental Workflows

High-Concentration Ambroxol-Induced Apoptosis via the Unfolded Protein Response (UPR)

At high concentrations, Ambroxol can induce significant stress on the endoplasmic reticulum (ER), leading to the accumulation of unfolded proteins and activation of the UPR. While initially a pro-survival response, prolonged and severe ER stress triggers the pro-apoptotic arms of the UPR, ultimately leading to programmed cell death.

Caption: High-concentration Ambroxol-induced UPR leading to apoptosis.

General Experimental Workflow for Assessing Ambroxol Cytotoxicity

The following workflow outlines the key steps in evaluating the cytotoxic effects of high-concentration Ambroxol on primary cell cultures.

Caption: Experimental workflow for Ambroxol cytotoxicity assessment.

References

• 1. researchgate.net [researchgate.net]
• 2. Ambroxol inhibits rhinovirus infection in primary cultures of human tracheal epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ambroxol alleviates hepatic ischemia reperfusion injury by antioxidant and antiapoptotic pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oral ambroxol increases brain glucocerebrosidase activity in a nonhuman primate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of CYP3A4 as the predominant isoform responsible for the metabolism of ambroxol in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Adaptation to ER Stress Is Mediated by Differential Stabilities of Pro-Survival and Pro-Apoptotic mRNAs and Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Ambroxol Bioavailability in Animal Models

This technical support center provides researchers, scientists, and drug development professionals with practical guidance for improving the oral bioavailability of Ambroxol (B1667023) in animal studies. Here, you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your research endeavors.

Troubleshooting Guide

This guide addresses common challenges encountered during the formulation and in vivo evaluation of Ambroxol bioavailability enhancement studies.

Issue	Potential Causes	Troubleshooting & Optimization Strategies
Low Encapsulation Efficiency (%EE) of Ambroxol in Lipid Nanoparticles	- Poor drug solubility in the lipid matrix: Ambroxol hydrochloride is sparingly water-soluble, and its solubility in solid lipids may be limited.[1] - Drug partitioning to the external aqueous phase: This is more likely with higher surfactant concentrations. - Drug expulsion during lipid recrystallization: Polymorphic transitions of the lipid upon cooling can lead to the expulsion of the encapsulated drug.	- Screen various solid lipids: Test lipids with different chemical structures (e.g., triglycerides, fatty acids) to find one with better solubilizing capacity for Ambroxol. - Optimize the drug-to-lipid ratio: A very high drug load can lead to supersaturation and subsequent drug expulsion.[2] - Select an appropriate surfactant and co-surfactant: Optimize the type and concentration to ensure proper emulsification without excessive drug partitioning to the aqueous phase. - Employ the cold homogenization technique: This method can minimize drug degradation and may improve encapsulation for thermolabile drugs.[3][4]
Particle Aggregation and Instability of Nanoformulations	- Insufficient surfactant concentration: Inadequate stabilization of the nanoparticle surface can lead to aggregation. - Inappropriate surfactant choice: The Hydrophilic-Lipophilic Balance (HLB) of the surfactant is crucial for stability. - High lipid concentration: This can increase the likelihood of particle coalescence.	- Optimize surfactant and co-surfactant concentrations: Create a stable interfacial film around the nanoparticles. - Measure zeta potential: A sufficiently high positive or negative zeta potential (typically > ±30 mV) indicates good electrostatic stabilization. - Optimize homogenization parameters: Adjust pressure, cycles, and temperature to achieve a narrow particle size distribution.
High Variability in In Vivo Pharmacokinetic Data	- Inconsistent dosing: Inaccurate dose administration or non-homogenous formulation. - Physiological differences among animals: Variations in gastric emptying, intestinal motility, and metabolism can contribute to variability. - Improper oral gavage technique: Incorrect placement can lead to erratic absorption.	- Ensure homogenous formulation: Thoroughly vortex suspensions before each administration. - Standardize animal conditions: Use animals of similar age and weight, and ensure a consistent fasting period before dosing. - Proper training in oral gavage: Ensure accurate delivery to the stomach. - Increase the number of animals per group: This can help to minimize the impact of individual variations.
No Significant Improvement in Bioavailability	- Instability of the nanoformulation in the gastrointestinal (GI) tract: The formulation may be degrading before it can be absorbed. - Rapid drug release: Premature release of the drug from the carrier in the upper GI tract. - First-pass metabolism: Ambroxol is known to undergo first-pass metabolism.	- Assess formulation stability in simulated gastric and intestinal fluids. - Modify the formulation for sustained release: Incorporate polymers or use lipids with higher melting points to slow down drug release. - Consider formulations that promote lymphatic uptake (e.g., SNEDDS with long-chain triglycerides) to bypass the liver.

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of Ambroxol sometimes low in animal studies despite it being a BCS Class I drug?

A1: While Ambroxol has high solubility and permeability, its oral bioavailability can be limited by first-pass metabolism in the liver and gut wall. The formulation itself can also play a role; for instance, poor wettability of the drug powder can slow dissolution. Additionally, factors specific to the animal model, such as gastrointestinal transit time and differences in metabolic enzyme activity, can influence absorption.

Q2: What are the most promising nanoformulation strategies for enhancing Ambroxol's bioavailability?

A2: Solid Lipid Nanoparticles (SLNs) and Self-Nanoemulsifying Drug Delivery Systems (SNEDDS) are two highly effective approaches. SLNs can protect Ambroxol from degradation and provide controlled release. SNEDDS can enhance solubility and absorption by presenting the drug in a solubilized state with a large surface area upon gentle agitation in the GI fluids.

Q3: What are the critical quality attributes to assess for Ambroxol nanoformulations?

A3: Key attributes include:

• Particle size and Polydispersity Index (PDI): Smaller, uniform particles generally lead to better absorption.

• Zeta potential: Indicates the stability of the colloidal dispersion.

• Encapsulation Efficiency (%EE) and Drug Loading (%DL): Quantifies the amount of drug successfully incorporated into the nanoparticles.

• In vitro drug release profile: Determines the rate and extent of drug release from the formulation.

Q4: How do I choose the right animal model for my Ambroxol bioavailability study?

A4: Rats, particularly Sprague-Dawley or Wistar strains, are commonly used for pharmacokinetic studies of Ambroxol.[5] It is important to consider species-specific differences in metabolism. For example, the elimination half-life of Ambroxol is significantly shorter in rabbits compared to rats, dogs, and humans.[6]

Data Presentation

Table 1: Comparative Pharmacokinetic Parameters of Different Ambroxol Formulations in Rats

Formulation	Dose (mg/kg)	Route	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)	Animal Model	Reference
Ambroxol HCl Microspheres	30	Oral	88.8	2	-	-	Rats	[7]
Ambroxol HCl Dry Powder Inhalation	20	Tracheal	-	1.5 (plasma)	-	-	Sprague-Dawley Rats	[5]
Ambroxol HCl Intravenous	20	IV	-	-	-	-	Sprague-Dawley Rats	[5]
Ambroxol (Low Dose)	10	IV	-	~1 (striatum)	-	-	Rats	[8]
Ambroxol (High Dose)	30	IV	-	~1 (striatum)	-	-	Rats	[8]

Note: This table is populated with available data from the search results. A direct comparison of bioavailability is challenging due to variations in experimental design, analytical methods, and reported parameters across studies.

Experimental Protocols

Protocol 1: Preparation of Ambroxol Solid Lipid Nanoparticles (SLNs) by High-Pressure Homogenization (Hot Homogenization Technique)

This protocol describes a general method for preparing Ambroxol-loaded SLNs.

Materials:

• Ambroxol Hydrochloride

• Solid Lipid (e.g., Glyceryl monostearate, tristearin, stearic acid)

• Surfactant (e.g., Poloxamer 188, Tween 80, soy lecithin)

• Purified water

Equipment:

• High-pressure homogenizer

• High-shear mixer or ultrasonicator

• Magnetic stirrer with heating

• Water bath

Procedure:

• Preparation of the Lipid Phase: Melt the solid lipid at a temperature 5-10°C above its melting point. Accurately weigh and dissolve Ambroxol hydrochloride in the molten lipid with continuous stirring until a clear solution is obtained.

• Preparation of the Aqueous Phase: Heat the purified water containing the surfactant to the same temperature as the lipid phase.

• Formation of a Pre-emulsion: Add the hot lipid phase to the hot aqueous phase under high-shear mixing or ultrasonication for a few minutes to form a coarse oil-in-water emulsion.

• Homogenization: Immediately subject the hot pre-emulsion to high-pressure homogenization for 3-5 cycles at a pressure of 500-1500 bar.[4] The temperature should be maintained above the melting point of the lipid throughout this process.

• Cooling and Nanoparticle Formation: Cool the resulting hot nanoemulsion to room temperature or in an ice bath while stirring. The lipid will recrystallize, forming solid lipid nanoparticles.

Protocol 2: Preparation of Ambroxol Self-Nanoemulsifying Drug Delivery System (SNEDDS)

This protocol outlines the steps for developing an Ambroxol SNEDDS formulation.

Materials:

• Ambroxol Hydrochloride

• Oil (e.g., Capryol 90, soybean oil, castor oil)

• Surfactant (e.g., Cremophor® EL, Tween 20)

• Co-surfactant/Co-solvent (e.g., Transcutol® HP, ethanol)

Equipment:

• Vortex mixer

• Magnetic stirrer

Procedure:

• Screening of Excipients:

  • Determine the solubility of Ambroxol in various oils, surfactants, and co-surfactants to select components with the highest solubilizing capacity.

  • Screen different surfactants and co-surfactants for their ability to emulsify the selected oil phase.

• Construction of Pseudo-ternary Phase Diagrams:

  • Prepare various mixtures of the selected oil, surfactant, and co-surfactant in different ratios.

  • For each mixture, titrate with water and observe the formation of a nanoemulsion.

  • Plot the results on a ternary phase diagram to identify the self-nanoemulsifying region.

• Preparation of the Optimized SNEDDS Formulation:

  • Accurately weigh the components (oil, surfactant, co-surfactant) of the optimized formulation identified from the phase diagram into a glass vial.

  • Add the required amount of Ambroxol to the mixture.

  • Mix the components thoroughly using a vortex mixer or magnetic stirrer until a clear and homogenous solution is obtained.

Protocol 3: In Vivo Oral Bioavailability Study in Rats

This protocol provides a general framework for conducting an oral bioavailability study of an Ambroxol formulation in rats.

Materials & Equipment:

• Male Wistar or Sprague-Dawley rats (200-250 g)

• Ambroxol formulation and control (e.g., Ambroxol suspension)

• Oral gavage needles

• Blood collection tubes (e.g., with heparin or EDTA)

• Centrifuge

• HPLC or LC-MS/MS system for bioanalysis

Procedure:

• Animal Acclimatization and Fasting:

  • Acclimatize the rats to laboratory conditions for at least one week.

  • Fast the animals overnight (12-18 hours) before the experiment, with free access to water.

• Formulation Administration:

  • Weigh each rat and calculate the dose of the Ambroxol formulation to be administered.

  • Administer the formulation orally using an appropriate-sized gavage needle.

• Blood Sampling:

  • Collect blood samples (approximately 0.2-0.3 mL) from the tail vein or retro-orbital plexus at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

• Plasma Separation:

  • Centrifuge the blood samples (e.g., at 4000 rpm for 10 minutes) to separate the plasma.

• Sample Storage and Analysis:

  • Store the plasma samples at -20°C or lower until analysis.

  • Determine the concentration of Ambroxol in the plasma samples using a validated analytical method, such as HPLC or LC-MS/MS.

• Pharmacokinetic Analysis:

  • Calculate the key pharmacokinetic parameters, including Cmax, Tmax, and AUC, using appropriate software.

  • Calculate the relative bioavailability of the test formulation compared to the control.

Visualizations

Experimental Workflow for SLN Preparation

Caption: Workflow for Ambroxol SLN Preparation.

Logic Diagram for Troubleshooting Low Bioavailability

Caption: Troubleshooting Low Ambroxol Bioavailability.

References

• 1. ijpsr.com [ijpsr.com]
• 2. Encapsulation challenges, the substantial issue in solid lipid nanoparticles characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. remedypublications.com [remedypublications.com]
• 4. sysrevpharm.org [sysrevpharm.org]
• 5. Pulmonary selectivity and local pharmacokinetics of ambroxol hydrochloride dry powder inhalation in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Ambroxol, comparative studies of pharmacokinetics and biotransformation in rat, rabbit, dog and man (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijrpc.com [ijrpc.com]
• 8. Protein unbound pharmacokinetics of ambroxol in the blood and brains of rats and the interaction of ambroxol with Polygala tenuifolia by multiple microdialysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Methods for preventing Ambroxol precipitation in stock solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ambroxol stock solutions. Below you will find information to help prevent and resolve issues of precipitation during your experiments.

Troubleshooting Guide: Ambroxol Precipitation

Issue: My Ambroxol stock solution has formed a precipitate.

This guide will walk you through a step-by-step process to identify the cause of precipitation and find a suitable solution.

Caption: Troubleshooting workflow for Ambroxol precipitation.

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for preparing Ambroxol hydrochloride stock solutions?

A1: Dimethyl sulfoxide (B87167) (DMSO) and N,N-Dimethylformamide (DMF) are excellent solvents for preparing high-concentration stock solutions of Ambroxol hydrochloride.[1] Methanol is also a good solvent, while ethanol (B145695) can be used for lower concentrations. Ambroxol hydrochloride is sparingly soluble in water.[2]

Q2: My Ambroxol hydrochloride precipitated when I diluted my DMSO stock solution into aqueous media for my cell culture experiment. How can I prevent this?

A2: This is a common issue known as "solvent-shifting" precipitation, where a compound that is soluble in a non-aqueous solvent crashes out when diluted into an aqueous solution. To mitigate this:

• Pre-warm the media: Ensure your cell culture media is at 37°C before adding the Ambroxol stock solution.

• Rapid mixing: Add the stock solution dropwise to the vortexing media to ensure rapid and thorough mixing. This avoids localized high concentrations of Ambroxol and DMSO.

• Intermediate dilution: Consider a serial dilution approach. First, dilute your concentrated DMSO stock into a smaller volume of pre-warmed media, and then add this intermediate dilution to your final culture volume.

• Lower the final concentration: If precipitation persists, you may need to lower the final working concentration of Ambroxol in your experiment.

Q3: What is the recommended storage condition for Ambroxol hydrochloride stock solutions?

A3: Ambroxol hydrochloride stock solutions should be stored at -20°C and protected from light and moisture to maintain stability.[1] To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use vials.

Q4: Can the pH of my solution affect Ambroxol hydrochloride's solubility?

A4: Yes, the pH of the solution can influence the solubility of Ambroxol hydrochloride. As a hydrochloride salt, its solubility can be affected by changes in pH. One study noted that while the pH of a calcium hydroxide (B78521) paste decreased over time, the addition of Ambroxol maintained pH stability.[3] For aqueous solutions, it is advisable to maintain a slightly acidic to neutral pH to ensure optimal solubility.

Q5: I see a precipitate in my stock solution upon thawing. What should I do?

A5: If you observe a precipitate after thawing your stock solution, you can try to redissolve it by gently warming the vial in a 37°C water bath for a few minutes and vortexing. If the precipitate does not redissolve, it is recommended to prepare a fresh stock solution. To prevent this from happening in the future, ensure you are not exceeding the solubility limit of Ambroxol in the chosen solvent and consider preparing smaller, single-use aliquots.

Data Presentation: Ambroxol Hydrochloride Solubility

The following table summarizes the solubility of Ambroxol hydrochloride in various solvents. Please note that solubility can be affected by temperature, pH, and the purity of both the compound and the solvent.

Solvent	Solubility	Notes
DMSO (Dimethyl sulfoxide)	~20 mg/mL[1]	An excellent solvent for high-concentration stock solutions.
DMF (N,N-Dimethylformamide)	~20 mg/mL[1]	A suitable alternative to DMSO for high-concentration stocks.
Methanol	Soluble[2]	A good solvent for preparing Ambroxol hydrochloride solutions.
Ethanol	Slightly soluble (~5 mg/mL)[2]	Can be used for lower concentration solutions.
Water	Sparingly soluble (~5 mg/mL)[2]	Not recommended for preparing concentrated stock solutions.

Experimental Protocols

Protocol for Preparing a 10 mM Ambroxol Hydrochloride Stock Solution in DMSO

Materials:

• Ambroxol hydrochloride powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Calculate the required mass: The molecular weight of Ambroxol hydrochloride is 414.56 g/mol . To prepare a 10 mM stock solution, you will need 4.1456 mg of Ambroxol hydrochloride per 1 mL of DMSO.

• Weigh the Ambroxol hydrochloride: Carefully weigh the calculated amount of Ambroxol hydrochloride powder using an analytical balance in a sterile weighing boat or directly into a sterile microcentrifuge tube.

• Add the solvent: Add the appropriate volume of high-purity DMSO to the tube containing the Ambroxol hydrochloride powder.

• Dissolve the compound: Tightly cap the tube and vortex thoroughly until the Ambroxol hydrochloride is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if needed.

• Aliquot for storage: Once fully dissolved, dispense the stock solution into single-use, light-protected (amber) sterile tubes.

• Store properly: Store the aliquots at -20°C.

Mandatory Visualization

Ambroxol's Influence on Inflammatory Signaling Pathways

Ambroxol has been shown to exert anti-inflammatory effects by modulating key signaling pathways such as the ERK and NF-κB pathways.[4][5]

Caption: Ambroxol inhibits inflammatory responses via ERK and NF-κB pathways.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Ambroxol hydrochloride CAS#: 23828-92-4 [m.chemicalbook.com]
• 3. Analysis of Solubility, pH, Antimicrobial Action and Cytotoxicity of Calcium Hydroxide Paste Associated With Ambroxol Hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ambroxol, a mucolytic agent, boosts HO-1, suppresses NF-κB, and decreases the susceptibility of the inflamed rat colon to apoptosis: A new treatment option for treating ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Ambroxol Off-Target Effects in Experimental Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the off-target effects of Ambroxol (B1667023) in experimental models.

Frequently Asked Questions (FAQs)

General

Q1: What are the primary known off-target effects of Ambroxol that I should be aware of in my experiments?

A1: Beyond its mucolytic properties, Ambroxol has several well-documented off-target effects. The most significant include:

• Sodium and Calcium Channel Blockade: Ambroxol can act as a local anesthetic by blocking neuronal voltage-gated sodium (Na+) and calcium (Ca2+) channels. It shows a preference for tetrodotoxin-resistant (TTX-r) Na+ channels, such as Nav1.8.[1][2][3][4][5]

• Glucocerebrosidase (GCase) Chaperoning: At higher concentrations, Ambroxol functions as a pharmacological chaperone for the lysosomal enzyme GCase, increasing its activity. This is particularly relevant in models of Gaucher and Parkinson's disease.[5][6][7][8][9][10][11][12][13][14][15][16][17]

• Autophagy Modulation: Ambroxol's effect on autophagy is context-dependent. It has been shown to induce autophagy, which can promote mycobacterial killing, but it can also inhibit late-stage autophagy in other cell types, such as myeloma cells.[8][9][10][18][19][20][21][22]

• Anti-inflammatory and Antioxidant Effects: Ambroxol can reduce the release of pro-inflammatory cytokines and reactive oxygen species, exhibiting anti-inflammatory and antioxidant properties.[23][24]

Sodium Channel Blockade

Q2: At what concentrations does Ambroxol typically block sodium channels?

A2: The inhibitory concentration (IC50) for sodium channel blockade by Ambroxol varies depending on the channel subtype and state. For tonic block, the IC50 for TTX-resistant channels is approximately 35 µM, and for TTX-sensitive channels, it is around 100-111.5 µM.[1][3]

Q3: How can I measure the effect of Ambroxol on sodium channels in my experimental model?

A3: The gold-standard technique for measuring the activity of ion channels like sodium channels is whole-cell patch-clamp electrophysiology. This technique allows for the direct measurement of ion currents across the cell membrane in response to voltage changes.

GCase Chaperoning

Q4: What is the effective concentration range for Ambroxol to act as a GCase chaperone in cell culture?

A4: In vitro studies have shown that Ambroxol can significantly increase GCase activity in a concentration range of 5 µM to 60 µM.[24]

Q5: How long should I treat my cells with Ambroxol to see an effect on GCase activity?

A5: A treatment duration of 5 days has been shown to be effective in increasing GCase protein levels and activity in fibroblast cell lines.[24]

Autophagy Modulation

Q6: What concentrations of Ambroxol are used to study its effects on autophagy?

A6: In vitro studies on autophagy modulation have used Ambroxol concentrations ranging from 10 µM to 60 µM. It is important to note that higher concentrations (e.g., 60 µM) may induce cell death in some cell types.[1]

Q7: How can I determine if Ambroxol is inducing or inhibiting autophagy in my cells?

A7: An LC3 turnover assay is a reliable method to measure autophagic flux. This assay involves treating cells with Ambroxol in the presence and absence of a lysosomal inhibitor (like Bafilomycin A1 or Chloroquine) and then measuring the levels of LC3-II protein, typically by Western blot. An accumulation of LC3-II in the presence of the inhibitor indicates an increase in autophagic flux (induction), while no change or a decrease suggests inhibition.

Quantitative Data Summary

The following tables summarize quantitative data for the off-target effects of Ambroxol from various experimental studies.

Table 1: Ambroxol Inhibition of Voltage-Gated Sodium Channels

Channel Subtype	Effect	IC50 (µM)	Experimental Model
TTX-resistant (Nav1.8)	Tonic Block	35.2	Rat Dorsal Root Ganglion Neurons
TTX-sensitive	Tonic Block	111.5	Rat Dorsal Root Ganglion Neurons
TTX-resistant	Phasic Block	22.5	Not Specified

Table 2: Effective Concentrations of Ambroxol for Off-Target Effects in vitro

Off-Target Effect	Effective Concentration Range (µM)	Experimental Model
GCase Activity Enhancement	5 - 60	Human Fibroblasts
Autophagy Modulation	10 - 30	Mouse Primary Cortical Neurons
Anti-inflammatory (Cytokine Release Inhibition)	10 - 1000	Human Leukocytes
Antioxidant (ROS Scavenging)	1 - 1000	Cultured Mononuclear and Polymorphonuclear Cells

Experimental Protocols

Protocol 1: Whole-Cell Patch-Clamp Recording of Sodium Currents

Objective: To measure the effect of Ambroxol on voltage-gated sodium channel currents.

Materials:

• Cell line or primary neurons expressing sodium channels of interest

• External solution (in mM): 140 NaCl, 3 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose (pH 7.4 with NaOH)

• Internal solution (in mM): 140 CsF, 10 NaCl, 1.1 EGTA, 10 HEPES (pH 7.2 with CsOH)

• Ambroxol stock solution (in DMSO)

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass pipettes (resistance 3-5 MΩ)

Procedure:

• Prepare cells for recording on coverslips.

• Pull and fire-polish glass pipettes to the desired resistance.

• Fill the pipette with the internal solution and mount it on the headstage.

• Lower the pipette into the bath containing the external solution and obtain a Giga-ohm seal on a target cell.

• Rupture the cell membrane to achieve the whole-cell configuration.

• Record baseline sodium currents using a voltage-step protocol (e.g., holding potential of -100 mV, with depolarizing steps from -80 mV to +60 mV in 10 mV increments).

• Perfuse the cells with the external solution containing the desired concentration of Ambroxol.

• Record sodium currents again after drug application has reached a steady state.

• Wash out the drug with the external solution and record the recovery of the current.

• Analyze the data by measuring the peak current amplitude before, during, and after Ambroxol application.

Protocol 2: Glucocerebrosidase (GCase) Activity Assay

Objective: To measure the effect of Ambroxol on GCase enzyme activity in cell lysates.

Materials:

• Cells of interest treated with Ambroxol or vehicle control

• Lysis Buffer (e.g., 1% Triton X-100 in water)

• Assay Buffer: 0.2 M Citrate-Phosphate buffer (pH 5.4) containing sodium taurocholate

• Substrate: 4-Methylumbelliferyl-β-D-glucopyranoside (4-MUG)

• Stop Solution: 0.1 M Glycine-NaOH (pH 10.7)

• 96-well black, flat-bottom plates

• Fluorometric plate reader (Excitation: 365 nm, Emission: 445 nm)

Procedure:

• Lyse the treated and control cells and determine the protein concentration of the lysates.

• In a 96-well plate, add a standardized amount of protein from each lysate to individual wells.

• Add the assay buffer to each well.

• Initiate the enzymatic reaction by adding the 4-MUG substrate to all wells.

• Incubate the plate at 37°C for 1-2 hours, protected from light.

• Stop the reaction by adding the stop solution.

• Measure the fluorescence using a plate reader.

• Calculate GCase activity relative to the vehicle-treated control.

Protocol 3: LC3 Turnover Assay for Autophagic Flux

Objective: To determine if Ambroxol induces or inhibits autophagic flux.

Materials:

• Cells of interest

• Ambroxol

• Bafilomycin A1 (or Chloroquine)

• Cell lysis buffer for Western blot

• Primary antibodies: anti-LC3, anti-p62/SQSTM1, anti-actin (or other loading control)

• HRP-conjugated secondary antibody

• Chemiluminescence substrate

• Western blot equipment

Procedure:

• Plate cells and allow them to adhere.

• Treat cells with four conditions:

  • Vehicle control

  • Ambroxol alone

  • Bafilomycin A1 alone (e.g., 100 nM for the last 2-4 hours of the experiment)

  • Ambroxol and Bafilomycin A1 (add Bafilomycin A1 for the last 2-4 hours of the Ambroxol treatment)

• Lyse the cells and perform a Western blot.

• Probe the membrane with antibodies against LC3, p62, and a loading control.

• Analyze the band intensities for LC3-II and p62.

• Interpretation:

  • Autophagy Induction: An increase in LC3-II levels with Ambroxol alone, and a further significant increase with Ambroxol + Bafilomycin A1 compared to Bafilomycin A1 alone. p62 levels may decrease with Ambroxol treatment.

  • Autophagy Inhibition: An increase in LC3-II and p62 levels with Ambroxol alone, but no further increase (or a smaller increase) with Ambroxol + Bafilomycin A1 compared to Bafilomycin A1 alone.

Troubleshooting Guides

Whole-Cell Patch-Clamp

Q: I am having trouble forming a Giga-ohm seal. A:

• Pipette Tip: Ensure your pipette tip is clean and smooth. Fire-polishing can help.

• Cell Health: Use healthy, non-confluent cells.

• Solutions: Check the osmolarity of your internal and external solutions.

• Pressure: Apply gentle positive pressure when approaching the cell and release it just as you make contact.

Q: The sodium current is too large and saturates the amplifier. A:

• Reduce Sodium Concentration: Lower the concentration of sodium in the external solution (e.g., to 5 mM) to reduce the current amplitude.

• Use a Blocker: Partially block the current with a low concentration of a known sodium channel blocker like tetrodotoxin (B1210768) (for TTX-sensitive channels).

GCase Activity Assay

Q: My fluorescence signal is very low, even in the control wells. A:

• pH of Assay Buffer: The optimal pH for GCase is acidic (around 5.4). Verify the pH of your assay buffer.[6]

• Substrate Degradation: 4-MUG is light-sensitive. Prepare it fresh and protect it from light.

• Enzyme Activity: Ensure your cell lysates have been prepared correctly and have not undergone multiple freeze-thaw cycles.

• Protein Concentration: Make sure you are loading enough protein in each well.

Q: I am seeing high variability between my replicate wells. A:

• Pipetting Accuracy: Calibrate your pipettes and use reverse pipetting for viscous solutions.

• Mixing: Ensure thorough mixing of reagents in each well.

• Edge Effects: Avoid using the outer wells of the 96-well plate, as they are more prone to evaporation.

LC3 Turnover Assay

Q: I don't see any LC3-II band on my Western blot. A:

• Antibody: Ensure you are using a high-quality antibody that is validated for detecting LC3.

• Autophagy Induction: If you expect to see basal autophagy, make sure your cells are not in a nutrient-rich medium that could suppress it.

• Positive Control: Include a positive control for autophagy induction, such as starvation (culturing in EBSS) or treatment with an mTOR inhibitor like rapamycin.

Q: My p62 levels are not changing as expected. A:

• Kinetics: The degradation of p62 can be slower than the changes in LC3-II. Consider a longer time course for your experiment.

• Cell Type: The regulation of p62 can vary between cell types.

Visualizations

Caption: Experimental workflow for measuring GCase activity.

Caption: Ambroxol's dual role in modulating autophagy.

References

• 1. benchchem.com [benchchem.com]
• 2. Lysosomal GCase (glucocerebrosidase) activity assay [protocols.io]
• 3. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 4. docs.axolbio.com [docs.axolbio.com]
• 5. Patch Clamp Protocol [labome.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Best way to quantitatively measure Autophagic Flux, Novus Biologicals [novusbio.com]
• 10. Development of a specific live-cell assay for native autophagic flux - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scientifica.uk.com [scientifica.uk.com]
• 12. proteolysis.jp [proteolysis.jp]
• 13. Effects of ambroxol on the autophagy-lysosome pathway and mitochondria in primary cortical neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Assessment of Glucocerebrosidase Enzyme Activity in Parkinson Disease Using Multiple Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. protocols.io [protocols.io]
• 17. frontiersin.org [frontiersin.org]
• 18. Whole Cell Patch Clamp Protocol [protocols.io]
• 19. [PDF] Effects of ambroxol on the autophagy-lysosome pathway and mitochondria in primary cortical neurons | Semantic Scholar [semanticscholar.org]
• 20. personal.utdallas.edu [personal.utdallas.edu]
• 21. In vitro GCase activity assay (total cell lysate) [protocols.io]
• 22. Errors in the measurement of voltage-activated ion channels in cell-attached patch-clamp recordings - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. cureparkinsons.org.uk [cureparkinsons.org.uk]

Technical Support Center: Optimizing HPLC Methods for Ambroxol Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing High-Performance Liquid Chromatography (HPLC) methods for the quantification of Ambroxol.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the analysis of Ambroxol using HPLC.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH affecting the ionization of Ambroxol. Interaction with residual silanols on the column. Column overload.	Adjust the mobile phase pH. For Ambroxol, a slightly acidic pH (e.g., 3.5) can improve peak shape.[1][2] Use a column with end-capping or add a competing base to the mobile phase. Reduce the sample concentration or injection volume.[3]
Variable Retention Times	Inconsistent mobile phase composition. Fluctuations in column temperature. Pump malfunction or leaks in the system.[4]	Ensure accurate and consistent preparation of the mobile phase. Use a gradient mixer if available.[4] Use a column oven to maintain a constant temperature.[5] Check for leaks in the pump, injector, and fittings. Perform regular pump maintenance.[6]
No Peaks or Very Small Peaks	Incorrect wavelength setting on the detector. Sample degradation. Injection issue (e.g., clogged syringe, incorrect injection volume).	Set the detector to the appropriate wavelength for Ambroxol (typically around 245-250 nm).[1][7] Ensure proper sample handling and storage. Prepare fresh standards and samples. Check the injector for any blockages and verify the injection volume.
Ghost Peaks	Contamination in the mobile phase, injector, or column. Carryover from a previous injection.	Use high-purity solvents and freshly prepared mobile phase.[3] Implement a thorough needle wash program and inject a blank solvent between samples. Flush the column with a strong solvent.
High Backpressure	Blockage in the guard column or analytical column. Precipitated buffer in the mobile phase. High mobile phase viscosity.	Replace the guard column. If the pressure remains high, the analytical column may need to be flushed or replaced.[6] Ensure the buffer is fully dissolved in the mobile phase. Filter the mobile phase before use.[6] Optimize the mobile phase composition to reduce viscosity.
Poor Resolution Between Ambroxol and Other Components	Suboptimal mobile phase composition. Inappropriate column chemistry. Flow rate is too high.	Adjust the organic modifier-to-buffer ratio or try a different organic solvent (e.g., methanol (B129727) vs. acetonitrile).[5] Select a column with a different stationary phase (e.g., C8 instead of C18) or a smaller particle size.[7][8] Reduce the flow rate to allow for better separation.[5]

Frequently Asked Questions (FAQs)

1. What is a typical starting point for developing an HPLC method for Ambroxol?

A good starting point for an isocratic reversed-phase HPLC method for Ambroxol is a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) with a mobile phase consisting of a mixture of acetonitrile (B52724) and a slightly acidic buffer (e.g., phosphate (B84403) buffer at pH 3.5) in a ratio of approximately 60:40 (v/v).[1][2] The flow rate is typically set to 1.0 mL/min, and UV detection is performed around 248-250 nm.[1][9]

2. How can I ensure the stability of Ambroxol during analysis?

Ambroxol can be susceptible to degradation under certain conditions. To ensure stability, it is recommended to prepare fresh sample and standard solutions daily. Protect solutions from light and heat. Forced degradation studies, exposing Ambroxol to acidic, basic, oxidative, and photolytic stress, can help identify potential degradation products and establish the stability-indicating nature of the method.[10][11]

3. What are the key validation parameters to consider for an Ambroxol HPLC method?

According to ICH guidelines, the key validation parameters include:

• Specificity: The ability to assess the analyte in the presence of other components.[10]

• Linearity: The method's ability to obtain test results that are directly proportional to the concentration of the analyte.[1][8]

• Accuracy: The closeness of the test results to the true value.[8]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[8]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte that can be detected and quantified, respectively.[1][10]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[5]

4. How do I prepare a sample of Ambroxol from a syrup formulation for HPLC analysis?

A common procedure involves accurately measuring a specific volume of the syrup (e.g., 5 mL) and transferring it to a volumetric flask (e.g., 50 mL).[7][8] A diluent, often the mobile phase or a mixture of methanol and water, is added, and the flask is shaken or sonicated to ensure complete dissolution of the drug.[7][8] The solution is then diluted to the final volume with the diluent.[7][8]

Experimental Protocols

This section provides a detailed methodology for a common reversed-phase HPLC method for the quantification of Ambroxol.

Objective: To quantify Ambroxol hydrochloride in a pharmaceutical formulation using a validated RP-HPLC method.

Materials and Reagents:

• Ambroxol hydrochloride reference standard

• HPLC grade acetonitrile

• HPLC grade water

• Orthophosphoric acid

• Potassium dihydrogen phosphate

• Methanol (for sample preparation)

Chromatographic Conditions:

Parameter	Condition
Column	C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile: 0.05 M Potassium dihydrogen phosphate buffer (pH 3.5, adjusted with orthophosphoric acid) (60:40, v/v)[1][2]
Flow Rate	1.0 mL/min[1]
Injection Volume	20 µL[2]
Detection Wavelength	250 nm[1]
Column Temperature	Ambient (or 25°C)[2]

Procedure:

• Mobile Phase Preparation:

  • Prepare a 0.05 M potassium dihydrogen phosphate buffer by dissolving the appropriate amount of the salt in HPLC grade water.

  • Adjust the pH of the buffer to 3.5 using orthophosphoric acid.

  • Mix the buffer with acetonitrile in a 40:60 ratio (v/v).

  • Filter the mobile phase through a 0.45 µm membrane filter and degas before use.[1]

• Standard Solution Preparation:

  • Accurately weigh about 10 mg of Ambroxol hydrochloride reference standard and transfer it to a 100 mL volumetric flask.

  • Dissolve in a suitable solvent like methanol and make up the volume to obtain a stock solution of 100 µg/mL.

  • Prepare working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the expected linear range (e.g., 2-12 ng/mL).[1]

• Sample Preparation (from tablets):

  • Weigh and finely powder 20 tablets.

  • Accurately weigh a quantity of powder equivalent to 30 mg of Ambroxol hydrochloride and transfer it to a 100 mL volumetric flask.[1]

  • Add about 50 mL of methanol, sonicate for 15 minutes, and then dilute to the mark with methanol.

  • Filter the solution through a 0.45 µm syringe filter.

  • Dilute the filtered solution with the mobile phase to obtain a final concentration within the calibration range.

• Chromatographic Analysis:

  • Equilibrate the HPLC system with the mobile phase for at least 30 minutes or until a stable baseline is achieved.[2]

  • Inject the standard and sample solutions into the chromatograph.

  • Record the peak areas and calculate the concentration of Ambroxol in the sample using the calibration curve generated from the standard solutions.

Data Presentation

Table 1: Summary of HPLC Method Parameters for Ambroxol Quantification from Various Studies

Parameter	Method 1	Method 2	Method 3	Method 4
Column	Inertsil C8 (250 x 4.6 mm, 5µm)[7]	RP-18[1]	Hypersil BDS C18 (200 x 4.6mm, 5µm)[2]	Phenomenex C18 (150 x 4.6 mm, 5µm)[10]
Mobile Phase	Gradient: A: 0.1% TFA, B: A:ACN (76:24)[7]	ACN:Water (pH 3.5) (60:40)[1]	ACN:0.05M KH2PO4 (pH 3.5) (33:67)[2]	0.1% OPA:Methanol (50:50)[10]
Flow Rate	1.0 mL/min[7]	1.0 mL/min[1]	1.0 mL/min[2]	1.0 mL/min[10]
Detection Wavelength	245 nm[7]	250 nm[1]	230 nm[2]	249 nm[10]
Retention Time (min)	~10.3[7]	Not specified	3.97[2]	2.429[10]
Linearity Range	300-900 ppm[7]	2-12 ng/mL[1]	192-288 µg/mL[2]	12-36 µg/mL[10]
LOD	0.024 ppm[7]	1 ng/mL[1]	Not specified	0.0680 µg/mL[10]
LOQ	Not specified	5 ng/mL[1]	Not specified	0.2268 µg/mL[10]

Visualizations

References

• 1. Development and validation of an high-performance liquid chromatographic, and a ultraviolet spectrophotometric method for determination of Ambroxol hydrochloride in pharmaceutical preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. longdom.org [longdom.org]
• 6. realab.ua [realab.ua]
• 7. banglajol.info [banglajol.info]
• 8. jpsionline.com [jpsionline.com]
• 9. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 10. ijirts.org [ijirts.org]
• 11. STRESS DEGRADATION STUDIES AND DEVELOPMENT OF STABILITY INDICATING ASSAY METHOD FOR SIMULTANEOUS ESTIMATION OF AMBROXOL HYDROCHLORIDE AND SALBUTAMOL SULPHATE IN BULK AND ITS FORMULATION | Asian Journal of Pharmaceutical Research and Development [ajprd.com]

Technical Support Center: Ambroxol Treatment Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Ambroxol (B1667023) in long-term treatment studies.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Ambroxol in the context of neurodegenerative diseases?

Ambroxol acts as a pharmacological chaperone for the enzyme glucocerebrosidase (GCase), which is encoded by the GBA1 gene.[1][2][3] In individuals with GBA1 mutations, the GCase enzyme can be misfolded, leading to its degradation and reduced activity in the lysosome.[4] Ambroxol binds to the misfolded GCase in the endoplasmic reticulum (ER), stabilizing its conformation and facilitating its proper trafficking to the lysosome.[3] This action is pH-dependent; Ambroxol's inhibitory activity is maximal at the neutral pH of the ER and minimal at the acidic pH of the lysosome, allowing it to release the functional GCase where it is needed.[1][3] By increasing GCase activity, Ambroxol helps to clear the accumulation of its substrate, glucosylceramide, and is also thought to enhance the clearance of other protein aggregates like alpha-synuclein.[5][6]

Q2: What are the recommended starting concentrations for in vitro experiments with Ambroxol?

The optimal concentration of Ambroxol can vary depending on the cell line and the specific experimental endpoint. However, a general starting point for dose-response studies in cultured cells, such as fibroblasts, is in the range of 5-60 µM.[1] Many studies have reported significant effects on GCase activity and related cellular pathways using concentrations between 10 µM and 60 µM.[5][7] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific cell model and experimental conditions.

Q3: How should I prepare and store Ambroxol stock solutions for cell culture experiments?

Ambroxol hydrochloride is soluble in organic solvents like DMSO and DMF at approximately 20 mg/ml.[8] It is slightly soluble in ethanol (B145695) and sparingly soluble in water.[8][9][10] For cell culture experiments, it is common to prepare a high-concentration stock solution in DMSO and then dilute it to the final working concentration in the cell culture medium.[5]

Protocol for Preparing a 10 mM Ambroxol Stock Solution in DMSO:

• Weighing: Weigh out 4.146 mg of Ambroxol hydrochloride (MW: 414.6 g/mol ).

• Dissolving: Dissolve the powder in 1 ml of sterile DMSO.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C. The stock solution should be stable for several months when stored properly.

Q4: Are there known stability issues with Ambroxol in aqueous solutions?

Yes, Ambroxol hydrochloride can be unstable in aqueous solutions over the long term, leading to the formation of degradation impurities.[11] For this reason, it is advisable to prepare fresh dilutions of Ambroxol in your cell culture medium for each experiment from a frozen DMSO stock. Avoid storing Ambroxol in aqueous solutions for extended periods.

Troubleshooting Guides

Problem 1: High Cytotoxicity or Poor Cell Viability in Ambroxol-Treated Cultures

Potential Cause	Troubleshooting Step
High Ambroxol Concentration	Perform a dose-response experiment to determine the IC50 value for your specific cell line. Start with a wide range of concentrations (e.g., 1 µM to 100 µM) to identify a non-toxic working range.[2]
Solvent Toxicity (e.g., DMSO)	Ensure the final concentration of the solvent in your cell culture medium is low (typically ≤ 0.1%). Run a vehicle control (medium with the same concentration of solvent used to dissolve Ambroxol) to assess the effect of the solvent alone.[2]
Compound Instability	Prepare fresh dilutions of Ambroxol from a frozen stock for each experiment. Ambroxol can degrade in aqueous media over time.[2][11]
Cell Line Sensitivity	Different cell lines have varying sensitivities to chemical compounds. Consider using a more robust cell line or reducing the treatment duration.[2]

Problem 2: Inconsistent or No Increase in GCase Activity After Ambroxol Treatment

Potential Cause	Troubleshooting Step
Suboptimal Ambroxol Concentration	As mentioned above, perform a thorough dose-response curve. The optimal concentration for enhancing GCase activity can be narrow.[1]
Incorrect Assay Conditions	Ensure the GCase activity assay is performed at the optimal pH for the enzyme (typically acidic). Ambroxol's binding is pH-sensitive.[1][3]
Insufficient Treatment Duration	The time required for Ambroxol to increase GCase activity can vary. Consider a time-course experiment (e.g., 24, 48, 72 hours) to determine the optimal treatment duration. Some studies have used treatment periods of up to 5 days.[5]
Cellular Model	The response to Ambroxol can be dependent on the specific GBA1 mutation in your cell line. Some mutations may be less responsive to chaperone-mediated therapy.[3]

Quantitative Data Summary

Parameter	Value	Context	Reference
Solubility in DMSO/DMF	~20 mg/ml	Stock solution preparation	[8]
Solubility in Ethanol	Slightly soluble	Stock solution preparation	[8][10]
Solubility in Water	Sparingly soluble	Stock solution preparation	[9][10]
Optimal In Vitro Concentration	5-60 µM	Enhancing GCase activity in fibroblasts	[1]
Reported In Vitro Doses	10 µM, 30 µM, 60 µM	Used in fibroblast and neuronal cell lines	[5][7]
GCase Activity Increase	~3.5-fold	In patient-derived macrophages	[12]
Alpha-synuclein Reduction	~15%	In neuroblastoma cells	[5]

Experimental Protocols

Protocol 1: Assessment of GCase Activity in Cultured Cells

• Cell Seeding and Treatment:

  • Seed cells (e.g., fibroblasts, neuronal cells) in a suitable culture plate (e.g., 6-well or 12-well).

  • Allow cells to adhere and grow to 70-80% confluency.

  • Treat cells with the desired concentrations of Ambroxol (and a vehicle control) for the predetermined optimal time.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer (e.g., RIPA buffer with protease inhibitors).

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the total protein concentration of the lysate using a standard method (e.g., BCA assay).

• GCase Activity Assay:

  • Use a commercially available GCase activity assay kit or a standard fluorometric assay using 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG) as a substrate.

  • Incubate the cell lysate with the substrate in an acidic buffer (pH 4.0-5.0).

  • Stop the reaction with a high pH stop buffer.

  • Measure the fluorescence of the released 4-methylumbelliferone (B1674119) (4-MU) using a fluorometer.

  • Normalize the GCase activity to the total protein concentration.

Protocol 2: Western Blot for GCase and Lysosomal Markers

• Sample Preparation:

  • Prepare cell lysates as described in Protocol 1.

  • Determine the protein concentration.

• SDS-PAGE and Transfer:

  • Denature the protein samples by boiling in Laemmli buffer.

  • Separate the proteins by size using SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against GCase, LAMP1 (a lysosomal marker), and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities using densitometry software and normalize to the loading control.

Visualizations

Caption: Ambroxol's chaperone activity on GCase.

Caption: In vitro Ambroxol experimental workflow.

References

• 1. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Effects of ambroxol on the autophagy-lysosome pathway and mitochondria in primary cortical neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. eurotradesl.com [eurotradesl.com]
• 10. Ambroxol hydrochloride | 23828-92-4 [chemicalbook.com]
• 11. WO2012085185A1 - Aqueous solution of ambroxol - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Ambroxol versus Bromhexine: a comparative mechanism study

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Ambroxol (B1667023) and its prodrug, Bromhexine, two frequently utilized mucolytic agents in the management of respiratory conditions characterized by excessive or viscous mucus. This document delves into their distinct mechanisms of action, comparative efficacy supported by clinical data, pharmacokinetic profiles, and detailed experimental protocols for their evaluation.

Core Mechanism of Action: From Prodrug to Active Metabolite

Bromhexine, a synthetic derivative of the vasicine (B45323) alkaloid, acts as a prodrug that undergoes hepatic metabolism to its active form, Ambroxol.[1] While both compounds facilitate the clearance of mucus, Ambroxol exhibits a more multifaceted mechanism of action.[2]

Bromhexine's primary actions include:

• Mucolytic Effect: It disrupts the structure of acid mucopolysaccharide fibers within the mucus, leading to a reduction in viscosity.

• Secretomotor Activity: It stimulates the ciliary epithelium, enhancing the transport of mucus out of the respiratory tract.

Ambroxol, as the active metabolite, shares these properties but also demonstrates additional key functions:

• Enhanced Mucolytic and Secretagogue Effects: Ambroxol directly acts on bronchial glands to increase the production of serous mucus, further thinning the phlegm.

• Stimulation of Surfactant Production: It stimulates type II pneumocytes to synthesize and release pulmonary surfactant, which reduces the adhesion of mucus to the bronchial walls.[2]

• Anti-inflammatory and Antioxidant Properties: Ambroxol has been shown to inhibit the production of pro-inflammatory cytokines and scavenge free radicals.[2]

• Local Anesthetic Effect: By blocking sodium channels, Ambroxol can provide relief from sore throat symptoms.

The metabolic conversion of Bromhexine to Ambroxol is a critical step for its therapeutic activity. This process primarily involves N-dealkylation and hydroxylation reactions catalyzed by cytochrome P450 enzymes in the liver.

Metabolic pathway of Bromhexine to Ambroxol.

Comparative Efficacy: Quantitative Data

Clinical studies directly comparing Ambroxol and Bromhexine suggest a superior efficacy profile for Ambroxol, likely attributable to its direct activity and broader mechanism of action.

Parameter	Ambroxol	Bromhexine	Reference
Bioavailability	~79% (immediate-release)	~20-27%	[2][3]
Clinical Efficacy (COPD)	25% reduction in bronchial flow resistance; 14% improvement in forced expiratory volume	No significant change in lung function parameters

Pharmacokinetic Profiles

The pharmacokinetic properties of Ambroxol and Bromhexine differ significantly, primarily due to the extensive first-pass metabolism of Bromhexine.

Parameter	Ambroxol	Bromhexine	Reference
Absorption	Rapidly and completely absorbed	Rapidly absorbed from the GI tract	[2]
Metabolism	Metabolized in the liver by CYP3A4.[4][5]	Extensive first-pass metabolism in the liver to form Ambroxol.[1]
Elimination Half-life	Approximately 10 hours.[3]	Varies, but the effect is dependent on conversion to Ambroxol.
Distribution	High concentration in lung tissue.[3]	Widely distributed in body tissues.
Excretion	Primarily via urine.	Primarily via urine as metabolites.

Signaling Pathways

The therapeutic effects of Ambroxol are mediated through distinct signaling pathways that regulate mucus production, inflammation, and surfactant synthesis.

Mucolytic and Secretagogue Signaling Pathway

Ambroxol's effect on mucus viscosity and clearance is believed to be mediated through the inhibition of the Erk 1/2 signaling pathway, which in turn reduces the expression of MUC5AC, a major mucin protein.

Ambroxol's mucolytic signaling pathway.

Surfactant Protein Expression Signaling Pathway

Ambroxol stimulates the synthesis of surfactant proteins, such as SP-B and SP-C, in alveolar type II cells and Clara cells, respectively.[1][6] This action is crucial for reducing mucus adhesion and improving lung compliance.[1][6]

Ambroxol's surfactant stimulation pathway.

Experimental Protocols

This section outlines methodologies for the preclinical and in vitro evaluation of Ambroxol and Bromhexine.

In Vitro Sputum Viscosity Measurement

This protocol assesses the direct mucolytic activity of the compounds on sputum samples.

• Objective: To quantify the reduction in sputum viscosity following treatment with Ambroxol or Bromhexine.

• Materials:

  • Sputum samples from patients with chronic bronchitis.

  • Ambroxol and Bromhexine solutions at various concentrations.

  • Saline solution (control).

  • Cone-plate or rotational viscometer.

• Procedure:

  • Collect and pool sputum samples.

  • Homogenize the pooled sputum to ensure consistency.

  • Aliquot the homogenized sputum into treatment groups: control (saline), Bromhexine, and Ambroxol.

  • Incubate the samples with the respective solutions at 37°C for a defined period (e.g., 30 minutes).

  • Measure the viscosity of each sample using a viscometer at a constant shear rate.

• Data Analysis: Calculate the percentage change in viscosity from baseline for each treatment group and compare it to the control group.

Workflow for in-vitro sputum viscosity assay.

Analysis of Surfactant Protein Expression

This protocol details the investigation of Ambroxol's effect on surfactant protein synthesis in a rat model.

• Objective: To determine the in vivo effect of Ambroxol on the expression of surfactant proteins (SP-A, SP-B, SP-C, SP-D) at both the mRNA and protein levels.

• Animal Model: Sprague-Dawley rats.

• Treatment: Intraperitoneal administration of Ambroxol (e.g., 75 mg/kg body weight, twice daily).

• Sample Collection:

  • Whole lung tissue.

  • Isolated type II pneumocytes.

  • Bronchoalveolar lavage (BAL) fluid.

• Methodologies:

  • Reverse Transcription Polymerase Chain Reaction (RT-PCR): To quantify the mRNA expression levels of SP-A, SP-B, SP-C, and SP-D.

  • Northern Blotting: To confirm the size and relative abundance of specific mRNA transcripts.

  • Western Immunoblotting: To measure the protein levels of SP-A, SP-B, SP-C, and SP-D.

  • Immunohistochemistry: To visualize the localization and expression of surfactant proteins within the lung tissue.

• Data Analysis: Compare the mRNA and protein expression levels of each surfactant protein in the Ambroxol-treated group with a control group.

Conclusion

While both Bromhexine and Ambroxol are effective mucolytic agents, Ambroxol demonstrates superior clinical efficacy and a more advantageous pharmacokinetic profile.[2] Its multifaceted mechanism of action, which includes the direct stimulation of surfactant production and anti-inflammatory effects, positions it as a more potent therapeutic option for the management of respiratory diseases characterized by abnormal mucus secretion.[2] For researchers and drug development professionals, the distinct properties of Ambroxol offer a promising foundation for the development of novel therapies targeting mucus hypersecretion and impaired clearance.

References

• 1. Cell-specific modulation of surfactant proteins by ambroxol treatment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Identification of CYP3A4 as the predominant isoform responsible for the metabolism of ambroxol in human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Ambroxol and N-acetylcysteine for the Management of Chronic Obstructive Pulmonary Disease

For Researchers, Scientists, and Drug Development Professionals

Chronic Obstructive Pulmonary Disease (COPD) is a progressive inflammatory lung disease characterized by airflow limitation. Mucolytic agents such as Ambroxol (B1667023) and N-acetylcysteine (NAC) are often used as adjunctive therapies to manage symptoms and reduce the frequency of exacerbations. This guide provides an objective comparison of the efficacy of Ambroxol and N-acetylcysteine in the treatment of COPD, supported by experimental data, detailed methodologies of key clinical trials, and visualizations of their molecular pathways.

Executive Summary

Both Ambroxol and N-acetylcysteine have demonstrated utility in the management of COPD, primarily through their mucolytic and anti-inflammatory properties. N-acetylcysteine, particularly at higher doses (≥1200 mg/day), appears to have a more consistent evidence base for reducing the risk of exacerbations.[1][2] Ambroxol has also been shown to be effective in reducing exacerbations in some patient subgroups, particularly those with more severe symptoms.[3] Head-to-head comparisons are limited, but available data on symptomatic relief, such as cough and quality of life scores, have not shown statistically significant differences between the two agents.[4][5][6] The choice between these agents may be guided by patient-specific factors, including the severity of symptoms and the primary therapeutic goal (e.g., symptomatic relief versus exacerbation prevention).

Quantitative Comparison of Efficacy

The following tables summarize the quantitative data from key clinical trials evaluating the efficacy of Ambroxol and N-acetylcysteine in COPD patients.

Table 1: Efficacy of Ambroxol in COPD

Trial/Study	Dosage	Duration	Key Endpoints	Outcome
AMETHIST Trial	75 mg twice daily	12 months	Percentage of patients free from exacerbation	No significant difference compared to placebo (56% with Ambroxol vs. 53% with placebo, p=0.363). In a subset of patients with more severe baseline symptoms, Ambroxol was associated with a significantly higher percentage of exacerbation-free patients (63% vs. 38%, p=0.038).[3][7]
Farkhutdinov et al.	Inhaled	Not specified	Improvement in clinical symptoms and local immunity	Administration of ambroxol led to improvement in clinical symptoms and local immunity. The duration of exacerbation was longer in the comparator group.[8]
Guan & Zhang (2022)	Not specified	Not specified	FVC, FEV1, PEF, PaO2, CD4+, CD4+/CD8+	Ambroxol combined with naloxone (B1662785) and low-flow oxygen therapy safely improves lung function and immune function, regulates blood gas index levels and reduces the inflammatory response in AECOPD patients with respiratory failure.[9]

Table 2: Efficacy of N-acetylcysteine in COPD

Trial/Study	Dosage	Duration	Key Endpoints	Outcome
Meta-analysis (Cazzola et al.)	≥1200 mg/day	Long-term	Prevention of exacerbations	High doses of NAC were effective in patients with COPD diagnosed using spirometric criteria (relative risk 0.75).[10]
Meta-analysis (Poole et al.)	Various	Long-term	Reduction in acute exacerbations	Oral mucolytic agents (including NAC) may produce a small reduction in acute exacerbations in COPD patients.[2]
Meta-analysis (Un-named)	Various	Long-term	Number of patients with no acute exacerbations, change in FEV1, change in FVC	No statistically significant difference between patients receiving NAC and patients receiving placebo.[2]

Table 3: Head-to-Head Comparison of Ambroxol and N-acetylcysteine

Trial/Study	Dosage	Duration	Key Endpoints	Outcome
Molidia et al. (2024)	Not specified	30 days (CAT score), 4 days (cough score)	Change in morning cough score, night cough score, and CAT score	No significant difference between the two groups. Mean decrease in morning cough score: -1.10 (NAC) vs -0.87 (Ambroxol) (p=0.228). Mean decrease in night cough score: -1.53 (NAC) vs -1.13 (Ambroxol) (p=0.438). Mean decrease in CAT score: -2.43 (NAC) vs -2.90 (Ambroxol) (p=0.391).[4][5][6]

Mechanisms of Action and Signaling Pathways

Ambroxol and N-acetylcysteine exert their therapeutic effects through distinct yet partially overlapping mechanisms.

Ambroxol: Ambroxol's primary mechanism involves the stimulation of surfactant production and enhancement of mucociliary clearance.[7] It also possesses anti-inflammatory and antioxidant properties.[11][12][13] Studies have suggested that ambroxol's anti-inflammatory effects may be mediated through the inhibition of the extracellular signal-regulated kinase (Erk) signaling pathway.[14]

References

• 1. researchgate.net [researchgate.net]
• 2. The efficacy of N-acetylcysteine in chronic obstructive pulmonary disease patients: a meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of twelve-months therapy with oral ambroxol in preventing exacerbations in patients with COPD. Double-blind, randomized, multicenter, placebo-controlled study (the AMETHIST Trial) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. yapindo-cdn.b-cdn.net [yapindo-cdn.b-cdn.net]
• 5. Comparison of Clinical Outcomes between Acetylcysteine and Ambroxol in Post Acute Exacerbation of COPD Patients | Jurnal Sains Farmasi & Klinis [jsfk.ffarmasi.unand.ac.id]
• 6. researchgate.net [researchgate.net]
• 7. thorax.bmj.com [thorax.bmj.com]
• 8. Efficacy of ambroxol (Lasolvan) in patients with chronic obstructive pulmonary disease | Farkhutdinov | PULMONOLOGIYA [journal.pulmonology.ru]
• 9. Clinical Observation of Ambroxol Combined with Naloxone in the Treatment of AECOPD with Respiratory Failure | Journal of Heart and Lung Research [ojs.exploverpub.com]
• 10. Oxidation pathway and exacerbations in COPD: the role of NAC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Ambroxol - Resurgence of an old molecule as an anti-inflammatory agent in chronic obstructive airway diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Antiinflammatory properties of ambroxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Ambroxol inhalation ameliorates LPS-induced airway inflammation and mucus secretion through the extracellular signal-regulated kinase 1/2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Validation of Ambroxol as a GCase chaperone in patient-derived cells

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Ambroxol's performance as a Glucosylceramidase (GCase) chaperone in patient-derived cells, supported by experimental data, detailed protocols, and pathway visualizations.

Ambroxol, a long-standing mucolytic agent, has emerged as a promising pharmacological chaperone for the treatment of Gaucher disease, a lysosomal storage disorder caused by mutations in the GBA1 gene that lead to deficient GCase activity. This guide synthesizes findings from multiple studies to validate Ambroxol's efficacy in patient-derived cellular models, offering a comparative perspective with other potential chaperones like isofagomine.

Quantitative Data Summary

The chaperone activity of Ambroxol has been evaluated across various patient-derived cell lines harboring different GBA1 mutations. The following tables summarize the quantitative effects of Ambroxol and its comparator, isofagomine, on GCase activity and protein levels.

Table 1: Effect of Ambroxol on GCase Activity in Patient-Derived Fibroblasts

GBA Mutation	Cell Type	Ambroxol Concentration (µM)	Treatment Duration	Fold Increase in GCase Activity	Reference
N370S/N370S	Fibroblasts	60	5 days	~2-fold	[1]
F213I/L444P	Fibroblasts	Not Specified	Not Specified	Increased	[2]
L444P/L444P	Fibroblasts	Not Specified	Not Specified	Variable, some studies show no significant increase	[1][2]
N370S/wt	Fibroblasts	60	6 days	2.06-fold	[3]
L444P/wt	Fibroblasts	60	6 days	1.99-fold	[3]
PD-GBA	Fibroblasts	Not Specified	Not Specified	Significant Increase	[4]
Gaucher Disease	Fibroblasts	Not Specified	Not Specified	Significant Increase	[5]

Table 2: Comparison of Ambroxol and Isofagomine on GCase Activity and Protein Levels

Compound	GBA Mutation	Cell Type	Concentration (µM)	Treatment Duration	Fold Increase in GCase Activity	Increase in GCase Protein Levels	Reference
Ambroxol	N370S/N370S	Fibroblasts	60	5 days	~2-fold	Yes	[1]
Isofagomine	N370S/N370S	Fibroblasts	30	5 days	~3-fold	Yes	[6][7]
Ambroxol	L444P/wt	Fibroblasts	60	6 days	1.99-fold	Yes	[3]
Isofagomine	L444P/wt	Fibroblasts	50	6 days	1.58-fold	Yes	[3]
Ambroxol	Control	Fibroblasts	60	6 days	1.88-fold	Yes	[3]
Isofagomine	Control	Fibroblasts	50	6 days	1.61-fold	Yes	[3]

Experimental Protocols

A detailed methodology is crucial for the replication and validation of experimental findings. Below is a synthesized protocol for a key experiment cited in the validation of GCase chaperones.

GCase Activity Assay in Patient-Derived Fibroblasts

This protocol outlines the measurement of GCase enzyme activity in cultured patient fibroblasts using a fluorogenic substrate.

Materials:

• Patient-derived fibroblast cell lines

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., 0.25 M citrate-phosphate buffer, pH 5.2, containing 0.1% Triton X-100)

• 4-Methylumbelliferyl-β-D-glucopyranoside (4-MUG) substrate solution

• Stop solution (e.g., 0.1 M glycine-NaOH, pH 10.7)

• BCA Protein Assay Kit

• Fluorometer

Procedure:

• Cell Culture and Treatment:

  • Culture patient-derived fibroblasts in standard cell culture conditions.

  • Seed cells in multi-well plates and allow them to adhere overnight.

  • Treat cells with varying concentrations of Ambroxol or other chaperones (and a vehicle control) for a specified duration (e.g., 5-7 days).

• Cell Lysis:

  • After treatment, wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of lysis buffer to each well and incubate on ice for 15-30 minutes.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the total protein concentration of each cell lysate using a BCA protein assay according to the manufacturer's instructions.

• Enzyme Activity Measurement:

  • Dilute the cell lysates to a standardized protein concentration with lysis buffer.

  • Add a specific volume of the diluted lysate to a black 96-well plate.

  • Initiate the enzymatic reaction by adding the 4-MUG substrate solution to each well.

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

  • Stop the reaction by adding the stop solution.

• Fluorescence Reading and Data Analysis:

  • Measure the fluorescence of the product (4-methylumbelliferone) using a fluorometer with an excitation wavelength of ~365 nm and an emission wavelength of ~445 nm.

  • Calculate the GCase activity, typically expressed as nmol of substrate hydrolyzed per hour per mg of protein.

  • Normalize the GCase activity of treated cells to that of the vehicle-treated control cells to determine the fold increase.

Visualizations

The following diagrams illustrate the proposed mechanism of action of Ambroxol, a typical experimental workflow, and the logical framework for its validation as a GCase chaperone.

Caption: Ambroxol's chaperone mechanism for GCase.

Caption: Workflow for validating chaperone efficacy.

Caption: Logic of Ambroxol's validation as a chaperone.

References

• 1. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ambroxol as a pharmacological chaperone for mutant glucocerebrosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sphingolipid changes in Parkinson L444P GBA mutation fibroblasts promote α-synuclein aggregation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ambroxol improves lysosomal biochemistry in glucocerebrosidase mutation-linked Parkinson disease cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The iminosugar isofagomine increases the activity of N370S mutant acid β-glucosidase in Gaucher fibroblasts by several mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The iminosugar isofagomine increases the activity of N370S mutant acid beta-glucosidase in Gaucher fibroblasts by several mechanisms [pubmed.ncbi.nlm.nih.gov]

Ambroxol vs. Isofagomine: A Comparative Guide to GCase Function Restoration

An Objective Analysis of Two Pharmacological Chaperones for Gaucher Disease

Gaucher disease (GD) is a lysosomal storage disorder stemming from mutations in the GBA1 gene, which lead to a deficiency of the enzyme glucocerebrosidase (GCase).[1][2][3] This deficiency results in the accumulation of its substrate, glucosylceramide, primarily within macrophages, causing a range of symptoms from hepatosplenomegaly to severe neurological impairment.[1][4] One promising therapeutic strategy is the use of pharmacological chaperones (PCs), small molecules designed to bind and stabilize misfolded mutant GCase, thereby facilitating its proper trafficking from the endoplasmic reticulum (ER) to the lysosome and increasing its residual activity.[1][5][6]

This guide provides a detailed comparison of two such pharmacological chaperones, Ambroxol (B1667023) and isofagomine, focusing on their mechanisms of action, efficacy in restoring GCase function based on experimental data, and the methodologies used to evaluate them.

Mechanism of Action: Distinct Approaches to GCase Stabilization

Both Ambroxol and isofagomine function by stabilizing mutant GCase to prevent its degradation and promote its transit to the lysosome, but they achieve this through different binding characteristics.

Ambroxol , a long-established mucolytic agent, has been repurposed as a GCase chaperone.[7][8] It functions as a pH-dependent, mixed-type inhibitor.[5][9] Ambroxol binds to both the active site and non-active site residues of the GCase enzyme at the neutral pH of the endoplasmic reticulum, where protein folding occurs.[5][9][10] Upon successful trafficking to the acidic environment of the lysosome (pH ≈ 4.7-5.2), its binding affinity dramatically decreases, allowing it to dissociate and freeing the now correctly localized GCase to catabolize its substrate.[8][9] Beyond its primary chaperone activity, studies suggest Ambroxol may have broader cellular effects, including the induction of autophagy and the modulation of lysosomal regulation, which could further contribute to its therapeutic potential.[2][10]

Isofagomine (IFG) , an iminosugar, acts as a potent, active-site-directed competitive inhibitor of GCase.[11][12] By mimicking the transition state of the GCase substrate, IFG binds with high affinity to the enzyme's active site in the ER. This binding stabilizes the mutant protein, facilitating its correct folding and subsequent transport through the secretory pathway to the lysosome.[4][11] Although it is a strong inhibitor, the high concentration of the natural substrate (glucosylceramide) and the acidic pH within the lysosome are thought to promote the displacement of IFG, allowing the rescued enzyme to function.[8][13]

Caption: General mechanism of pharmacological chaperones for GCase.

Data Presentation: Comparative Efficacy

The following tables summarize quantitative data from in vitro and in vivo studies, demonstrating the effects of Ambroxol and isofagomine on GCase activity and protein levels across various mutations and models.

Table 1: Effect of Ambroxol on GCase

GCase Genotype	Model System	Ambroxol Conc.	Fold Increase in GCase Activity	Increase in GCase Protein	Citation
N370S/N370S	Patient Fibroblasts	30 µM	~2-fold	Yes	[9]
F213I/L444P	Patient Fibroblasts	30 µM	~2-fold	Yes	[9]
L444P/L444P	Patient Fibroblasts	1-100 µM	15-50% increase	Yes	[8]
Various (Type 1 & 2)	Patient Fibroblasts	1-100 µM	15-50% increase	Yes	[3][8]
N370S/wt	Patient Neurons	Not specified	Significant Increase	Yes	[14]
N/A (Healthy)	Non-human Primate Brain	100 mg	16-24% increase	Not specified	[15]
Various	Patient Lymphocytes	High-dose oral	Significant Increase	Not specified	[16]
Various	Patient Macrophages	Not specified	~3.3-fold (GD) / ~3.5-fold (GBA-PD)	Yes	[17]

Table 2: Effect of Isofagomine on GCase

GCase Genotype	Model System	Isofagomine Conc./Dose	Fold Increase in GCase Activity	Increase in GCase Protein	Citation
N370S/N370S	Patient Fibroblasts	30 µM	3.0 ± 0.6-fold	Yes	[11]
F213I/L444P	Patient Fibroblasts	25 µM	Increased	Yes	[12]
L444P	Patient Lymphoblasts	Not specified	~3.5-fold	Not specified	[4]
L444P	Patient Fibroblasts	Not specified	~1.3-fold	Not specified	[4]
V394L/V394L	Mouse Model	20-600 mg/kg/day	Increased in brain & tissues	Yes	[18]
L444P	Mouse Model	Oral administration	2- to 5-fold in brain & tissues	Not specified	[19]
N370S/wt, L444P/wt	Patient Fibroblasts	50 µM	~1.6 to 1.7-fold	Yes	[20]

Experimental Protocols

The evaluation of pharmacological chaperones relies on a set of key biochemical and cell biology assays.

GCase Activity Assay (Fluorometric)

This assay measures the enzymatic activity of GCase by quantifying the cleavage of a synthetic substrate that releases a fluorescent molecule.

• Principle: The artificial substrate, typically 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG), is non-fluorescent. GCase cleaves the glucopyranoside moiety, releasing the highly fluorescent 4-methylumbelliferone (B1674119) (4-MU). The rate of 4-MU production is directly proportional to GCase activity.

• Methodology:

  • Sample Preparation: Cells (e.g., patient-derived fibroblasts or lymphocytes) are harvested and lysed in a suitable buffer. Protein concentration is determined using a standard method (e.g., BCA assay) to normalize activity.

  • Reaction Setup: A specific amount of protein lysate (e.g., 40 µg) is incubated in an assay buffer (e.g., citrate-phosphate buffer, pH 5.4) containing detergents like sodium taurocholate to optimize lysosomal enzyme activity.[21][22]

  • Substrate Addition: The reaction is initiated by adding 4-MUG to a final concentration of around 1.5-5 mM.[8][23]

  • Inhibitor Control: Parallel reactions are set up with a specific GCase inhibitor, such as conduritol-B-epoxide (CBE), to measure and subtract non-lysosomal GCase activity.[14][21][24]

  • Incubation: The reaction mixture is incubated at 37°C for a set period (e.g., 1-3 hours).[23]

  • Termination and Measurement: The reaction is stopped by adding a high pH buffer (e.g., glycine-carbonate buffer), which also enhances the fluorescence of 4-MU. Fluorescence is then read on a plate reader at the appropriate excitation/emission wavelengths (approx. 365 nm/445 nm).

  • Quantification: A standard curve using known concentrations of 4-MU is used to calculate the amount of product generated.[23] Activity is typically expressed as nmol of 4-MU/hour/mg of protein.

Western Blot for GCase Protein Quantification

This technique is used to detect and quantify the amount of GCase protein, providing insight into whether a chaperone increases enzyme levels by preventing its degradation.

• Methodology:

  • Protein Extraction & Quantification: Total protein is extracted from cell lysates, and concentrations are normalized.

  • SDS-PAGE: Equal amounts of protein (e.g., 100 µg) are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[8]

  • Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

  • Immunoblotting:

    • The membrane is blocked to prevent non-specific antibody binding.

    • The membrane is incubated with a primary antibody specific to GCase.

    • A loading control antibody (e.g., anti-β-actin or anti-erk) is used to ensure equal protein loading across lanes.[8]

    • The membrane is then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibodies.

  • Detection: An enhanced chemiluminescence (ECL) substrate is added, and the light emitted is captured on X-ray film or with a digital imager. The intensity of the bands corresponding to GCase is quantified using densitometry and normalized to the loading control.

Caption: Experimental workflow for assessing chaperone efficacy in cell models.

Clinical Status and Outlook

The clinical development paths for Ambroxol and isofagomine have diverged significantly.

Ambroxol is currently the subject of active clinical investigation for both neuronopathic Gaucher disease and GBA-associated Parkinson's disease.[7] Its ability to cross the blood-brain barrier is a significant advantage, offering potential for treating the neurological symptoms that are unresponsive to standard enzyme replacement therapy.[6][7] Pilot studies in patients with neuronopathic GD have shown that high-dose Ambroxol is well-tolerated and can increase GCase activity in lymphocytes and penetrate the central nervous system.[16]

Isofagomine , despite promising preclinical data and demonstrated ability to increase GCase activity in patient cells, was withdrawn after Phase II clinical trials for Gaucher disease.[19] While it showed biochemical efficacy, the majority of patients did not experience a significant reduction in clinical symptoms.[19]

Conclusion

Both Ambroxol and isofagomine have been shown to act as pharmacological chaperones, effectively increasing the activity and protein levels of mutant GCase in a variety of preclinical models. Ambroxol operates through a pH-dependent, mixed-inhibition mechanism, while isofagomine is a potent active-site competitive inhibitor.

Quantitative data consistently show that both compounds can rescue GCase function for several common mutations, including N370S and L444P. However, their clinical trajectories differ. Ambroxol, with its established safety profile and ability to cross the blood-brain barrier, remains a promising candidate in ongoing clinical trials for Gaucher disease and related synucleinopathies. In contrast, isofagomine's journey highlights the critical challenge of translating biochemical improvements into tangible clinical benefits for Gaucher patients. Future research will continue to refine the application of pharmacological chaperones, potentially in combination therapies, to provide more effective treatments for all forms of Gaucher disease.

References

• 1. gaucherdiseasenews.com [gaucherdiseasenews.com]
• 2. Molecular mechanisms of the ambroxol action in Gaucher disease and GBA1 mutation-associated Parkinson disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cris.tau.ac.il [cris.tau.ac.il]
• 4. The Pharmacological Chaperone Isofagomine Increases Activity of the Gaucher Disease L444P Mutant Form of β-Glucosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Small Molecule Chaperones for the Treatment of Gaucher Disease and GBA1-Associated Parkinson Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gaucherdisease.org [gaucherdisease.org]
• 7. gaucherdisease.org [gaucherdisease.org]
• 8. Ambroxol as a pharmacological chaperone for mutant glucocerebrosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification and Characterization of Ambroxol as an Enzyme Enhancement Agent for Gaucher Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies [frontiersin.org]
• 11. pnas.org [pnas.org]
• 12. Isofagomine Induced Stabilization of Glucocerebrosidase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A GCase Chaperone Improves Motor Function in a Mouse Model of Synucleinopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. gaucherdiseasenews.com [gaucherdiseasenews.com]
• 16. Ambroxol chaperone therapy for neuronopathic Gaucher disease: A pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Isofagomine In Vivo Effects in a Neuronopathic Gaucher Disease Mouse | PLOS One [journals.plos.org]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Lysosomal GCase (glucocerebrosidase) activity assay [protocols.io]
• 22. researchgate.net [researchgate.net]
• 23. Validation and assessment of preanalytical factors of a fluorometric in vitro assay for glucocerebrosidase activity in human cerebrospinal fluid - PMC [pmc.ncbi.nlm.nih.gov]
• 24. parkinsonsroadmap.org [parkinsonsroadmap.org]

A Comparative Analysis of Ambroxol and Other Mucolytic Agents

This guide provides a detailed comparative analysis of Ambroxol and other prominent mucolytic agents, including N-acetylcysteine, Bromhexine, and Carbocisteine. The information is intended for researchers, scientists, and drug development professionals, offering an objective comparison of the performance of these agents supported by experimental data.

Introduction to Mucolytic Agents

Mucolytic agents are a class of drugs used to manage respiratory conditions characterized by excessive or viscous mucus. By altering the biophysical properties of mucus, these agents facilitate its clearance from the respiratory tract, thereby improving respiratory function and reducing the risk of infection. This guide focuses on a comparative analysis of four widely used mucolytics: Ambroxol, N-acetylcysteine, Bromhexine, and Carbocisteine.

Mechanism of Action

The primary mechanism of mucolytic agents involves the breakdown of the complex structure of mucus. However, many of these agents also exhibit additional beneficial properties, such as anti-inflammatory and antioxidant effects.

• Ambroxol: A metabolite of Bromhexine, Ambroxol's mucolytic action is primarily secretolytic, increasing the production of serous mucus in the respiratory tract, which makes phlegm thinner and less viscous. It also stimulates mucociliary clearance. Furthermore, Ambroxol has demonstrated anti-inflammatory properties by inhibiting the expression of pro-inflammatory cytokines through the extracellular signal-regulated kinase (Erk) 1/2 signaling pathway. It may also interfere with the cytokine cascade by interacting with multiple inflammatory factors and signaling pathways, including nuclear factor kappa B (NF-κB).

• N-acetylcysteine (NAC): NAC is a classic mucolytic that works by breaking the disulfide bonds that cross-link mucin glycoproteins, thereby reducing mucus viscosity. Beyond its mucolytic effects, NAC is a potent antioxidant, acting as a precursor to glutathione (B108866) (GSH), a major intracellular antioxidant. It can also modulate inflammatory pathways by inhibiting the activation of c-Jun N-terminal kinase (JNK), p38 MAP kinase, and the redox-sensitive transcription factors AP-1 and NF-κB.

• Bromhexine: As a precursor to Ambroxol, Bromhexine's mechanism is similar. It acts as a secretolytic, increasing the production of serous mucus and enhancing mucociliary clearance. It is believed to disrupt the structure of acid mucopolysaccharide fibers in mucoid sputum.

• Carbocisteine: Unlike NAC, Carbocisteine does not have a free thiol group and is thought to act as a mucoregulator. It is believed to restore the balance between sialomucins and fucomucins by stimulating sialyl transferase activity, which in turn reduces mucus viscosity. Carbocisteine has also been shown to possess anti-inflammatory and antioxidant properties, potentially through the suppression of NF-κB and ERK1/2 MAPK signaling pathways and the activation of protein kinase B (Akt).

Comparative Efficacy: Quantitative Data

The clinical efficacy of these mucolytic agents has been evaluated in numerous studies, particularly in the context of chronic obstructive pulmonary disease (COPD) and chronic bronchitis.

Efficacy Parameter	Ambroxol	N-acetylcysteine	Bromhexine	Carbocisteine
Reduction in Acute Exacerbations of COPD	Studies have shown a reduction in the number of acute exacerbations.	A Cochrane review indicated that NAC may reduce the likelihood of exacerbations.	Evidence suggests modest efficacy in improving mucus clearance.	Shown to reduce the rate of exacerbations in patients with COPD.
Improvement in Lung Function (FEV1)	Some studies suggest potential improvements.	Regular treatment might improve lung function in some individuals with COPD.	Limited data on significant FEV1 improvement.	Some studies report improvements in lung function parameters.
Sputum Viscosity Reduction	Reduces sputum viscosity by increasing serous secretion.	Directly breaks down disulfide bonds in mucus, reducing viscosity.	Produces a less viscous mucus.	Restores the balance of mucins to reduce viscosity.
Improvement in Quality of Life	Associated with improved quality of life in some studies.	A Cochrane review noted improved quality of life, though the difference was not always clinically significant.	Subjective improvement in mucus clearance has been reported.	May lead to improvements in quality of life for patients with chronic respiratory diseases.

Comparative Safety and Tolerability

Overall, the mucolytic agents discussed are considered to have a good safety profile. However, some differences in adverse effects have been reported.

Adverse Event Profile	Ambroxol	N-acetylcysteine	Bromhexine	Carbocisteine
Gastrointestinal Effects	Mild gastric discomfort can occur.	Nausea and vomiting are the most frequently reported adverse effects of the oral formulation.	Can disrupt the gastric mucosal barrier and should be used with caution in patients with peptic ulcers.	Mild gastric discomfort and gastric ulceration have been reported.
Respiratory Effects	Generally well-tolerated.	Inhalation can sometimes cause bronchospasm, particularly in individuals with asthma.	Generally well-tolerated.	Paradoxical respiratory adverse reactions have been reported in pediatric patients.
Other Adverse Events	Rare allergic reactions.	Anaphylactic reactions can occur with intravenous administration.	Headache, vertigo, and sweating have been reported.	Allergic side effects may occur.

Experimental Protocols

In-vitro Analysis of Mucolytic Activity

Objective: To compare the mucolytic efficacy of Ambroxol, N-acetylcysteine, Bromhexine, and Carbocisteine on human sputum samples.

Methodology:

• Sputum Collection: Sputum samples are collected from patients with chronic bronchitis.

• Sample Preparation: The sputum is homogenized and divided into aliquots.

• Treatment: Each aliquot is treated with a standardized concentration of Ambroxol, N-acetylcysteine, Bromhexine, or Carbocisteine solution. A control group is treated with a saline solution.

• Viscosity Measurement: The viscosity of the sputum samples is measured at baseline and after a specified incubation period using a rheometer.

• Data Analysis: The percentage reduction in viscosity for each treatment group is calculated and compared.

Clinical Trial Protocol for Efficacy in COPD

Objective: To compare the efficacy of Ambroxol and N-acetylcysteine in reducing the frequency of exacerbations in patients with moderate to severe COPD.

Methodology:

• Study Design: A multicenter, randomized, double-blind, placebo-controlled trial.

• Participants: Patients with a diagnosis of moderate to severe COPD and a history of frequent exacerbations are recruited.

• Randomization: Participants are randomly assigned to one of three groups: Ambroxol, N-acetylcysteine, or placebo.

• Intervention: Participants receive the assigned treatment orally at a specified dosage for a period of 12 months.

• Outcome Measures: The primary outcome is the number of acute exacerbations per patient-year. Secondary outcomes include changes in lung function (FEV1), sputum characteristics, and quality of life scores.

• Data Analysis: Statistical analysis is performed to compare the outcomes between the three groups.

Signaling Pathways and Molecular Mechanisms

The following diagrams illustrate the key signaling pathways modulated by Ambroxol, N-acetylcysteine, and Carbocisteine.

Caption: Ambroxol's anti-inflammatory signaling pathway.

Caption: N-acetylcysteine's antioxidant and anti-inflammatory pathways.

Caption: Carbocisteine's anti-inflammatory signaling pathways.

Conclusion

Ambroxol, N-acetylcysteine, Bromhexine, and Carbocisteine are all effective mucolytic agents with distinct yet overlapping mechanisms of action. While all four agents demonstrate mucolytic properties, their additional anti-inflammatory and antioxidant activities contribute significantly to their therapeutic effects. The choice of a specific agent may depend on the underlying respiratory condition, the patient's clinical presentation, and the desired therapeutic outcome. This comparative analysis provides a foundation for further research and informed clinical decision-making in the management of muco-obstructive respiratory diseases.

Ambroxol in Parkinson's Disease: A Comparative Analysis of Clinical Trial Efficacy

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of the efficacy of Ambroxol (B1667023) across key clinical trials in Parkinson's disease. The data presented is based on published results and publicly available trial protocols.

Ambroxol, a widely used mucolytic agent, has garnered significant attention as a potential disease-modifying therapy for Parkinson's disease (PD). Its proposed mechanism of action centers on its role as a chaperone for the enzyme β-glucocerebrosidase (GCase), which is encoded by the GBA1 gene. Mutations in GBA1 are a significant genetic risk factor for PD, and reduced GCase activity is linked to the accumulation of α-synuclein, a pathological hallmark of the disease. By enhancing GCase function, Ambroxol is hypothesized to improve the clearance of α-synuclein and thereby slow disease progression.

This guide summarizes the quantitative data from completed and ongoing clinical trials, details the experimental protocols for key biomarker assessments, and visualizes the proposed signaling pathway and experimental workflows.

Comparative Efficacy and Biomarker Data

The following tables summarize the key characteristics and outcomes of prominent clinical trials investigating Ambroxol in Parkinson's disease.

Table 1: Characteristics of Key Ambroxol Clinical Trials in Parkinson's Disease

Trial Name/Identifier	Phase	Status	Primary Focus	Patient Population	Number of Participants	Dosage
AiM-PD (NCT02941822)	2a	Completed	Safety, Tolerability, and Target Engagement	Moderate PD, with and without GBA1 mutations	17	Up to 1.26 g/day
NCT02914366	2	Completed	Safety and Efficacy in PDD	Parkinson's Disease Dementia (PDD)	75	525 mg/day and 1050 mg/day
AMBITIOUS (NCT05287503)	2	Ongoing	Efficacy on Cognitive Decline in GBA-PD	PD with GBA1 mutations (GBA-PD)	60	1.2 g/day
ASPro-PD (NCT05778617)	3	Ongoing	Efficacy in Slowing Disease Progression	Parkinson's Disease	330	1.26 g/day

Table 2: Quantitative Outcomes of Completed Ambroxol Clinical Trials

Trial Name/Identifier	Primary Outcome Measure(s)	Result(s)	Key Secondary/Biomarker Outcome(s)	Result(s)
AiM-PD (NCT02941822)	Change in CSF GCase activity and Ambroxol levels	Ambroxol detected in CSF; however, a 19% decrease in CSF GCase activity was observed.	Change in MDS-UPDRS Part 3; Change in CSF GCase protein and α-synuclein levels.	MDS-UPDRS Part 3: 6.8-point improvement (p=0.001)[1][2][3]. CSF GCase Protein: 35% increase (p=0.002)[1][2][3]. CSF α-synuclein: 13% increase (p=0.01)[1][2][3].
NCT02914366	Change in Alzheimer's Disease Assessment Scale–Cognitive Subscale (ADAS-Cog-13) and Clinician's Global Impression of Change (CGIC)	No significant difference between high-dose Ambroxol and placebo.[4][5]	Change in Neuropsychiatric Inventory (NPI); Change in GCase levels in white blood cells; ADAS-Cog in GBA1 mutation carriers.	NPI: Improvement of 3.45 points in the high-dose group vs. a worsening of 4.9 points in the placebo group (p<0.05). GCase in WBCs: 1.6-fold increase. ADAS-Cog (GBA1+): Improvement of 7.3 points in the high-dose group vs. a worsening of 1.7 points in the placebo/low-dose group (p<0.05)[6].

Table 3: Overview of Ongoing Ambroxol Clinical Trials

Trial Name/Identifier	Primary Outcome Measure(s)	Key Secondary Outcome Measure(s)
AMBITIOUS (NCT05287503)	Change in Montreal Cognitive Assessment (MoCA) score; Frequency of mild cognitive impairment and dementia.[7][8]	Changes in motor and non-motor symptoms (MDS-UPDRS), CSF neurodegeneration markers, and GCase activity and α-synuclein levels in blood and CSF.[7]
ASPro-PD (NCT05778617)	Change in Movement Disorder Society Unified Parkinson's Disease Rating Scale (MDS-UPDRS) Parts I-III score.	Safety and tolerability, changes in quality of life, and biomarkers including GCase activity and α-synuclein levels in blood and CSF.

Experimental Protocols

A critical aspect of cross-study comparison is the understanding of the methodologies employed. Below are the detailed protocols for the key biomarker assays utilized in these trials.

Measurement of β-Glucocerebrosidase (GCase) Activity

The activity of GCase in biological samples was a primary biomarker of target engagement for Ambroxol. The most commonly cited method is a fluorometric assay using the substrate 4-methylumbelliferyl-β-D-glucopyranoside (4-MUG).

Protocol: 4-MUG Fluorometric GCase Activity Assay [5]

• Sample Preparation: Leukocytes are isolated from whole blood samples. Cell lysates are prepared by sonication or detergent lysis. Protein concentration is determined using a standard method like the Bradford assay.

• Reaction Mixture: A reaction buffer is prepared containing 0.2 M phosphate-citrate buffer at a pH of 5.4. The substrate, 5.02 mM 4-methylumbelliferyl β-D-glucopyranoside, is added to this buffer.

• Enzymatic Reaction: The cell lysate is incubated with the reaction mixture. The β-Glucocerebrosidase in the lysate hydrolyzes the 4-MUG substrate, releasing the fluorescent product 4-Methylumbelliferone.

• Fluorescence Measurement: The fluorescence of the released 4-Methylumbelliferone is measured using a fluorometer with excitation and emission wavelengths typically around 365 nm and 445 nm, respectively.

• Data Analysis: A standard curve is generated using known concentrations of 4-Methylumbelliferone to quantify the amount of product generated in the enzymatic reaction. GCase activity is then expressed as nmol of substrate hydrolyzed per hour per mg of protein.

• Quality Control: To ensure specificity for GCase, parallel reactions can be performed in the presence of a GCase inhibitor, such as conduritol B epoxide. Each assay should include blank, normal control, and abnormal control samples.

Measurement of α-Synuclein Levels

Levels of α-synuclein in cerebrospinal fluid (CSF) are a key biomarker for monitoring the downstream effects of Ambroxol. The standard method for this measurement is a sandwich enzyme-linked immunosorbent assay (ELISA).

Protocol: α-Synuclein Sandwich ELISA (Based on Covance Kit SIG-38974)

• Plate Preparation: A 96-well microplate is pre-coated with a capture antibody, a rabbit monoclonal antibody specific for the C-terminus of α-synuclein (amino acids 118-123).

• Sample and Standard Incubation: CSF samples and a series of human α-synuclein standards are added to the wells. The plate is incubated to allow the α-synuclein in the samples and standards to bind to the capture antibody.

• Detection Antibody Incubation: After washing the plate to remove unbound substances, a biotinylated mouse monoclonal detection antibody, specific for a different epitope on α-synuclein (amino acids 103-107), is added to the wells. This antibody binds to the captured α-synuclein, forming a "sandwich".

• Enzyme Conjugate Incubation: Following another wash step, a streptavidin-horseradish peroxidase (HRP) conjugate is added. The streptavidin binds to the biotin (B1667282) on the detection antibody.

• Substrate Reaction and Signal Detection: After a final wash, a chemiluminescent substrate is added to the wells. The HRP enzyme catalyzes a reaction that produces light. The intensity of the light is proportional to the amount of α-synuclein in the sample.

• Data Analysis: The light signal is measured using a luminometer. A standard curve is generated by plotting the signal from the standards against their known concentrations. The concentration of α-synuclein in the CSF samples is then determined from this standard curve. The assay has a sensitivity of less than 10 pg/ml.

Visualizing the Mechanisms and Workflows

To further elucidate the scientific basis and practical application of Ambroxol in Parkinson's disease research, the following diagrams, generated using the DOT language for Graphviz, illustrate the proposed signaling pathway and a generalized experimental workflow for these clinical trials.

Ambroxol's Proposed Mechanism of Action in Parkinson's Disease

Generalized Experimental Workflow for Ambroxol Clinical Trials

References

• 1. researchgate.net [researchgate.net]
• 2. protocols.io [protocols.io]
• 3. frontiersin.org [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Exploring the efficacy and safety of Ambroxol in Gaucher disease: an overview of clinical studies [frontiersin.org]
• 6. Molecular mechanisms of the ambroxol action in Gaucher disease and GBA1 mutation-associated Parkinson disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. parkinsonsroadmap.org [parkinsonsroadmap.org]
• 8. Mechanisms of Glucocerebrosidase Dysfunction in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Challenges: A Comparative Guide to Ambroxol Clinical Trials for Dementia

For Immediate Release

London, UK – December 15, 2025 – Recent clinical trials investigating the repurposed cough medicine Ambroxol for the treatment of dementia, particularly Parkinson's Disease Dementia (PDD) and Dementia with Lewy Bodies (DLB), have yielded a mix of promising signals and significant limitations. This guide provides a comprehensive analysis for researchers, scientists, and drug development professionals, offering a critical comparison of current Ambroxol trials, their methodologies, and how they stack up against alternative therapeutic strategies.

Recent research has centered on Ambroxol's role as a chaperone for the enzyme β-glucocerebrosidase (GCase), which is encoded by the GBA1 gene. Mutations in GBA1 are a significant risk factor for PDD and DLB, leading to GCase dysfunction and the accumulation of alpha-synuclein (B15492655), a hallmark of these neurodegenerative diseases. By enhancing GCase activity, Ambroxol is hypothesized to improve lysosomal function and facilitate the clearance of these toxic protein aggregates.

Key Limitations of Current Ambroxol Clinical Trials

Recent phase 2 clinical trials of Ambroxol in patients with PDD have highlighted several critical limitations that temper the initial enthusiasm surrounding this therapeutic approach.

Furthermore, the 52-week duration of the trial may have been insufficient to detect significant changes in cognitive decline, especially in a slowly progressing disease like PDD.[5] This underscores the need for longer and larger clinical trials to fully assess Ambroxol's potential.

Despite these limitations, the trial did reveal some promising secondary outcomes. There was evidence of target engagement , with an increase in GCase levels in participants who received Ambroxol.[4][6][8] Additionally, levels of glial fibrillary acidic protein (GFAP), a biomarker for neurodegeneration, remained stable in the Ambroxol group compared to an increase in the placebo group, suggesting a potential neuroprotective effect.[2] An interim analysis also indicated that subjects on high-dose Ambroxol showed improvements on the Neuropsychiatric Inventory (NPI), and GBA1 mutation carriers demonstrated improvement on the Alzheimer's Disease Assessment Scale-cognitive subscale (ADAS-Cog).[9]

Comparative Analysis: Ambroxol vs. Alternative Therapies

To provide a clearer picture of Ambroxol's potential, it is essential to compare its performance with existing and emerging therapies for PDD.

Current Standard of Care

The current standard of care for cognitive symptoms in PDD primarily involves cholinesterase inhibitors, such as rivastigmine (B141) and donepezil, and to a lesser extent, Levodopa (B1675098) for motor symptoms, though its cognitive effects are debated.

Therapy	Mechanism of Action	Efficacy in PDD	Key Limitations
Ambroxol	GCase chaperone, enhances lysosomal function	Did not meet primary cognitive endpoints in a phase 2 trial.[1][3][5][6] Showed potential in stabilizing neuropsychiatric symptoms and in patients with GBA1 mutations.[2][9]	Small sample size, short trial duration.[5][7]
Cholinesterase Inhibitors (e.g., Rivastigmine)	Increase acetylcholine (B1216132) levels in the brain	Statistically significant improvements in cognitive function (ADAS-cog) and global assessment.[1][10]	Modest clinical benefit, adverse events in up to one-third of patients.[10][11]
Levodopa (L-dopa)	Dopamine precursor, primarily for motor symptoms	No adverse effects on cognitive function in some studies, but potential for neuropsychiatric side effects.[12][13][14]	Limited efficacy for cognitive symptoms, potential to worsen psychosis.[13]

Emerging Therapeutic Strategies

The field of dementia research is actively exploring novel therapeutic avenues that target similar pathways to Ambroxol, primarily focusing on enhancing GCase activity and improving lysosomal function.

Emerging Therapy	Mechanism of Action	Development Stage	Potential Advantages over Ambroxol
Isofagomine	Competitive inhibitor and pharmacological chaperone of GCase	Phase 2 trials for Gaucher disease, preclinical studies for Parkinson's.[15]
NCGC607	Non-inhibitory pharmacological chaperone of GCase	Preclinical studies.[16][17]	May have a better safety profile due to its non-inhibitory nature.
Other GCase Activators	Small molecules that allosterically activate GCase	Preclinical and early clinical development.[15][18]	May offer more potent and specific GCase activation.

Detailed Experimental Protocols

A clear understanding of the experimental design is crucial for interpreting the results of these clinical trials.

Ambroxol for PDD (NCT02914366)

• Objective: To assess the safety, tolerability, and efficacy of Ambroxol in improving or slowing the progression of cognitive deficits in PDD.[8][19]

• Design: A 52-week, single-center, double-blind, placebo-controlled, randomized phase 2 clinical trial.[8]

• Participants: 55 individuals with mild to moderate PDD.[7]

• Intervention: Participants were randomized to receive either a low dose (525 mg/day) or a high dose (1050 mg/day) of Ambroxol, or a placebo.[8]

• Primary Outcome Measures:

  • Alzheimer's Disease Assessment Scale-cognitive subscale, version 13 (ADAS-Cog-13)[8]

  • Clinician's Global Impression of Change (CGIC)[8]

• Key Secondary and Exploratory Measures:

  • Neuropsychiatric Inventory (NPI)

  • Unified Parkinson's Disease Rating Scale (UPDRS)

  • Biomarkers: GCase activity in lymphocytes, GFAP in plasma, and alpha-synuclein in cerebrospinal fluid (CSF).

Visualizing the Landscape: Pathways and Protocols

To further clarify the scientific rationale and experimental workflows, the following diagrams are provided.

Figure 1: Ambroxol's proposed mechanism of action in the GCase-lysosomal pathway.

Figure 2: Workflow of the Phase 2 Clinical Trial of Ambroxol for PDD (NCT02914366).

Future Directions and Unanswered Questions

The journey of Ambroxol from a cough medicine to a potential disease-modifying therapy for dementia is a compelling example of drug repurposing. However, the path forward requires addressing the limitations of current studies. Larger, longer-term phase 3 trials, such as the ongoing ASPro-PD and ANeED studies, are crucial. These trials, with their larger sample sizes and longer durations, will provide more definitive evidence on the efficacy of Ambroxol.

A key question that remains is the identification of the patient population most likely to benefit from Ambroxol. The promising signals in GBA1 mutation carriers suggest that a personalized medicine approach may be warranted. Future trials should incorporate genetic screening to stratify patients and assess treatment response in different genetic subgroups.

Furthermore, the exploration of combination therapies, potentially pairing Ambroxol with agents that target other pathological pathways in dementia, could offer a more comprehensive treatment strategy.

References

• 1. Effects of cholinesterase inhibitors in Parkinson's disease dementia: a review of clinical data - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. news-medical.net [news-medical.net]
• 3. Ambroxol Shows Target Engagement but No Cognitive Benefit in Individuals with Parkinson Disease Dementia - - Practical Neurology [practicalneurology.com]
• 4. emjreviews.com [emjreviews.com]
• 5. Breaking Med [breakingmed.atpointofcare.com]
• 6. medjournal360.com [medjournal360.com]
• 7. Trial Results: Ambroxol Safe in PDD, But No Clear Evidence of Benefit - Lewy Body Dementia Association [lbda.org]
• 8. Ambroxol as a Treatment for Parkinson Disease Dementia: A Randomized Clinical Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdsabstracts.org [mdsabstracts.org]
• 10. Effects of Cholinesterase Inhibitors in Parkinson's Disease Dementia: A Review of Clinical Data - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cholinesterase inhibitors are beneficial for people with Parkinson's disease and dementia | Cochrane [cochrane.org]
• 12. Effect of levodopa on cognitive function in Parkinson's disease with and without dementia and dementia with Lewy bodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effect of levodopa on cognitive function in Parkinson's disease with and without dementia and dementia with Lewy bodies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dementia and treatment with L-dopa in Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Chaperoning glucocerebrosidase: a therapeutic strategy for both Gaucher disease and Parkinsonism - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. bioengineer.org [bioengineer.org]
• 19. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Study of Ambroxol Salt Forms for Research and Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of different salt forms of Ambroxol (B1667023), a widely used mucolytic agent. The selection of an appropriate salt form is a critical decision in drug development, profoundly influencing the physicochemical properties, bioavailability, and ultimately, the therapeutic efficacy of the active pharmaceutical ingredient (API). This document summarizes key performance data, details relevant experimental protocols, and visualizes the primary signaling pathway associated with Ambroxol's mechanism of action to aid researchers in making informed decisions.

Physicochemical Properties of Ambroxol and Its Salts

The hydrochloride salt is the most common form of Ambroxol. However, research into alternative salt forms aims to improve properties such as solubility, which can, in turn, enhance dissolution rates and bioavailability.[1] This section compares the known physicochemical properties of Ambroxol free base, Ambroxol Hydrochloride, and an emerging phosphate (B84403) salt.

Table 1: Comparison of Physicochemical Properties of Ambroxol Forms

Property	Ambroxol Free Base (Polymorph I)	Ambroxol Free Base (Polymorph II)	Ambroxol Hydrochloride	Ambroxol Phosphate Monohydrate
Molecular Formula	C₁₃H₁₈Br₂N₂O	C₁₃H₁₈Br₂N₂O	C₁₃H₁₉Br₂ClN₂O	C₁₃H₂₁Br₂N₄O₅P
Molecular Weight ( g/mol )	378.10	378.10	414.57	514.08
Melting Point (°C)	99.9	92.8	233-235	208-210
Aqueous Solubility	141.2 ± 2.3 µg/mL	139.6 ± 0.1 µg/mL	Sparingly soluble	Better solubility and faster dissolving speed than hydrochloride

Data for Ambroxol Free Base and Hydrochloride adapted from a 2023 study characterizing polymorphic crystals.[2] Data for Ambroxol Phosphate Monohydrate is derived from patent literature, which indicates improved solubility without providing specific quantitative values under comparable conditions.[1]

Experimental Protocols

This section outlines detailed methodologies for key experiments to assess and compare the properties of different Ambroxol salt forms.

Equilibrium Solubility Determination

Objective: To determine the thermodynamic equilibrium solubility of different Ambroxol salt forms in various aqueous media.

Methodology (Shake-Flask Method):

• Preparation of Media: Prepare buffers representing physiological pH ranges (e.g., pH 1.2, 4.5, and 6.8) and purified water.

• Sample Addition: Add an excess amount of the Ambroxol salt form to a sealed flask containing a known volume of the selected medium.

• Equilibration: Agitate the flasks at a constant temperature (e.g., 37°C) for a predetermined period (e.g., 48-72 hours) to ensure equilibrium is reached.

• Sample Withdrawal and Filtration: Withdraw a sample and immediately filter it through a 0.45 µm filter to remove undissolved solids.

• Quantification: Analyze the filtrate for the concentration of dissolved Ambroxol using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: Express the solubility as mg/mL or µg/mL.

Intrinsic Dissolution Rate (IDR)

Objective: To determine the dissolution rate of a pure drug substance under constant surface area, providing a standardized measure of how quickly the compound dissolves.

Methodology:

• Compact Preparation: Compress a known amount of the Ambroxol salt into a die to create a compact with a single, defined surface area exposed.

• Apparatus Setup: Place the die in a dissolution apparatus (e.g., rotating disk apparatus) containing a specified volume of dissolution medium maintained at a constant temperature (e.g., 37°C).

• Dissolution: Rotate the disk at a constant speed (e.g., 100 rpm).

• Sampling: Withdraw samples from the dissolution medium at predetermined time intervals.

• Analysis: Determine the concentration of dissolved Ambroxol in each sample using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Calculation: Plot the cumulative amount of drug dissolved per unit area versus time. The slope of the linear portion of the curve represents the intrinsic dissolution rate (mg/min/cm²).

Comparative In Vivo Bioavailability Study

Objective: To compare the rate and extent of absorption of different Ambroxol salt forms in a living system.

Methodology (Single-Dose, Crossover Study Design):

• Subject Selection: Recruit a cohort of healthy volunteers, providing informed consent.

• Study Design: Employ a randomized, single-dose, two-period, crossover design. Each subject receives one formulation of the Ambroxol salt, followed by a washout period, and then the other formulation.

• Dosing: Administer a single oral dose of each Ambroxol salt formulation with a standardized volume of water after an overnight fast.

• Blood Sampling: Collect blood samples at predefined time points before and after drug administration (e.g., 0, 0.5, 1, 1.5, 2, 4, 6, 8, 12, 24, and 48 hours).

• Plasma Analysis: Separate plasma from the blood samples and analyze for Ambroxol concentration using a validated bioanalytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters from the plasma concentration-time data, including:

  • Cmax: Maximum plasma concentration.

  • Tmax: Time to reach Cmax.

  • AUC (0-t): Area under the plasma concentration-time curve from time zero to the last measurable concentration.

  • AUC (0-∞): Area under the plasma concentration-time curve from time zero to infinity.

• Statistical Analysis: Perform statistical analysis to compare the pharmacokinetic parameters between the different salt forms to determine bioequivalence.

Ambroxol's Mechanism of Action: Signaling Pathway

Ambroxol exerts its therapeutic effects through multiple mechanisms, including the modulation of cellular signaling pathways. One key pathway affected by Ambroxol is the Extracellular signal-regulated kinase (ERK) pathway, which is involved in inflammation and mucus production.[3][4][5][6][7]

Below is a diagram illustrating the inhibitory effect of Ambroxol on the ERK signaling pathway in the context of airway inflammation.

Caption: Ambroxol's inhibition of the ERK signaling pathway.

Conclusion

The selection of an appropriate salt form for Ambroxol is a critical step in optimizing its therapeutic potential. While Ambroxol Hydrochloride is the most established form, emerging data suggests that other salts, such as Ambroxol Phosphate, may offer advantages in terms of solubility. The experimental protocols provided in this guide offer a framework for the systematic evaluation and comparison of different Ambroxol salt forms. Further research into a wider array of Ambroxol salts is warranted to fully explore their potential for improved drug delivery and therapeutic outcomes. The elucidation of Ambroxol's impact on signaling pathways, such as the ERK pathway, provides a deeper understanding of its mechanism of action and opens avenues for exploring its therapeutic applications in a broader range of respiratory and inflammatory conditions.

References

• 1. CN101492419B - Ambroxol salt - Google Patents [patents.google.com]
• 2. Characterization of Ambroxol and Its Hydrochloride Salt Crystals by Bromine K-Edge X-Ray Absorption Near-Edge Structure Spectroscopy and X-Ray Crystal Structure Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhalation of ambroxol inhibits cigarette smoke-induced acute lung injury in a mouse model by inhibiting the Erk pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Ambroxol inhalation ameliorates LPS-induced airway inflammation and mucus secretion through the extracellular signal-regulated kinase 1/2 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Safety & Regulatory Compliance

Proper Disposal of Ambrosiol: A Step-by-Step Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. For novel or less-common compounds such as Ambrosiol, a sesquiterpene lactone, the absence of a specific Safety Data Sheet (SDS) necessitates a cautious and systematic approach to waste management. This guide provides essential procedural steps to ensure the safe handling and disposal of Ambrosiol in a laboratory setting, treating it with the precaution required for a substance with unknown hazard characteristics.

Pre-Disposal Risk Assessment and Waste Characterization

Given the lack of specific toxicity and hazard data for Ambrosiol, it must be treated as a hazardous substance until proven otherwise. A thorough risk assessment should be conducted by qualified personnel, considering the compound's chemical class (sesquiterpene lactone) and any potential reactivity.

Key Principles for Handling Uncharacterized Waste:

• Assume Hazard: In the absence of definitive data, presume the compound is hazardous.

• Segregation: Keep Ambrosiol waste separate from all other waste streams to prevent unknown chemical reactions.

• Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS) department for guidance on handling and disposing of uncharacterized chemical waste.

A preliminary characterization of the waste can be performed by qualified lab personnel to aid in determining the appropriate disposal route. This may include:

• Physical State: Determine if the waste is a solid, liquid, or gas.

• pH Testing: Use pH paper to determine if the waste is corrosive (pH ≤ 2 or ≥ 12.5).

• Reactivity Screening: Carefully check for reactivity with water.

Quantitative Data Summary

Due to the limited publicly available data for Ambrosiol, a comprehensive quantitative data table cannot be provided. The following table summarizes the known chemical properties.

Property	Value	Source
Chemical Formula	C15H22O4	PubChem
Molecular Weight	266.33 g/mol	PubChem
CAS Number	5090-67-5	PubChem

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of Ambrosiol waste.

1. Personal Protective Equipment (PPE):

• Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

2. Waste Collection and Containerization:

• Collect all Ambrosiol waste (solid and liquid) in a dedicated, properly labeled, and chemically compatible container.

• The container should have a secure, tight-fitting lid.

• Do not mix Ambrosiol waste with other chemical waste.

3. Labeling of Waste Container:

• Immediately label the waste container with a "Hazardous Waste" sticker.

• The label must include:

  • The full chemical name: "Ambrosiol"

  • CAS Number: "5090-67-5"

  • The words "Hazardous Waste"

  • An indication of the primary hazards (e.g., "Caution: Substance with Unknown Hazards").

  • The accumulation start date.

  • The name and contact information of the generating laboratory/researcher.

4. Storage of Waste:

• Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.

• The storage area should have secondary containment (e.g., a chemical-resistant tray) to contain any potential leaks or spills.

• Ensure the storage area is away from heat, open flames, and incompatible chemicals.

5. Scheduling Waste Pickup:

• Contact your institution's EHS department to schedule a pickup for the hazardous waste.

• Provide them with all available information about the waste, including its name, CAS number, and the fact that its hazards are not fully characterized.

6. Decontamination of Equipment:

• All laboratory equipment that has come into contact with Ambrosiol should be thoroughly decontaminated.

• Wash equipment with an appropriate solvent (e.g., ethanol (B145695) or acetone), followed by a detergent wash and rinsing with water.

• Dispose of the cleaning materials (e.g., wipes, paper towels) as solid hazardous waste in the same container as the Ambrosiol waste.

Experimental Workflow and Decision-Making Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key workflows for Ambrosiol disposal.

Caption: A workflow for the proper disposal of Ambrosiol waste.

Caption: A decision tree for characterizing Ambrosiol waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of Ambrosiol, protecting both themselves and the environment. Always prioritize safety and consult with your institution's EHS department when in doubt.

Navigating the Safe Handling of Ambrosiol: A Guide for Laboratory Professionals

Personal Protective Equipment (PPE) and General Safety Precautions

Given the absence of specific toxicological data for Ambrosiol, a cautious approach is necessary. The following table summarizes the recommended personal protective equipment and general safety measures to be taken when handling this compound.

PPE / Safety Measure	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects eyes from potential splashes or airborne particles of the compound.
Hand Protection	Chemically resistant gloves (e.g., nitrile). Glove thickness and material should be chosen based on the solvent used and the duration of handling. Inspect gloves before use.	Prevents direct skin contact with the substance. Regular inspection and proper removal technique are crucial to avoid contamination.
Body Protection	A lab coat or chemical-resistant apron.	Protects skin and personal clothing from spills and contamination.
Respiratory Protection	To be used if there is a risk of generating dust or aerosols. A NIOSH-approved respirator may be necessary. The type of respirator should be selected based on a risk assessment.	Minimizes the risk of inhalation, which can be a primary route of exposure for powdered or aerosolized compounds.
Ventilation	Handle Ambrosiol in a well-ventilated area, preferably within a chemical fume hood.	Reduces the concentration of airborne particles and potential vapors in the breathing zone of the user.
Hygiene Practices	Wash hands thoroughly with soap and water after handling. Do not eat, drink, or smoke in laboratory areas.	Prevents accidental ingestion and cross-contamination.

Procedural Workflow for Handling and Disposal

A systematic approach to handling and disposing of Ambrosiol is essential to minimize risks. The following workflow provides a step-by-step guide for laboratory personnel.

Safe handling and disposal workflow for Ambrosiol.

Operational and Disposal Plans

Spill Management:

In the event of a spill, the area should be evacuated and ventilated. For a small spill of solid material, carefully sweep it up to avoid creating dust and place it in a sealed, labeled container for disposal. For a liquid spill, absorb it with an inert material (e.g., vermiculite, sand) and place the absorbent material into a sealed container for disposal. Appropriate PPE should be worn during cleanup.

Waste Disposal:

All waste containing Ambrosiol, including contaminated PPE and cleaning materials, should be considered hazardous waste.

• Segregation: Do not mix Ambrosiol waste with other waste streams.

• Containment: Collect waste in a designated, leak-proof, and clearly labeled container. The label should include "Hazardous Waste" and the chemical name "Ambrosiol."

• Storage: Store the waste container in a designated, secure, and well-ventilated area, away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not dispose of Ambrosiol down the drain or in the regular trash.

By implementing these safety protocols and operational plans, laboratories can effectively manage the risks associated with handling Ambrosiol, ensuring a safe working environment for all personnel.